(1S)-1-(pyrazin-2-yl)ethan-1-amine

Core Science & Biosynthesis

(1S)-1-(Pyrazin-2-yl)ethan-1-amine: Technical Profile & Synthetic Methodology

Topic: (1S)-1-(pyrazin-2-yl)ethan-1-amine: Fundamental Properties & Biocatalytic Synthesis Content Type: Technical Guide / Whitepaper Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers.

Executive Summary

(1S)-1-(pyrazin-2-yl)ethan-1-amine (also known as (S)-1-(pyrazin-2-yl)ethylamine) is a high-value chiral heterocyclic building block used in the synthesis of pharmaceutical agents, particularly kinase inhibitors and antimycobacterial drugs.[1] Its structure combines the electron-deficient pyrazine ring—a privileged scaffold in medicinal chemistry—with a chiral primary amine, offering a precise vector for hydrogen bonding and spatial orientation in active sites.

This guide provides a definitive technical analysis of its physicochemical properties, a validated biocatalytic synthesis protocol using

-transaminases, and critical analytical methods for enantiomeric purity determination.

Physicochemical Properties

The integration of the pyrazine ring significantly alters the basicity and lipophilicity of the ethylamine moiety compared to its phenyl or pyridyl analogs.

Table 1: Core Technical Specifications

Property	Value / Description	Note
IUPAC Name	(1S)-1-(pyrazin-2-yl)ethan-1-amine
CAS (Racemate)	179323-60-5	Specific (S)-CAS is vendor-dependent; often custom synthesized.[2]
Molecular Formula	C₆H₉N₃
Molecular Weight	123.16 g/mol	Free base
Physical State	Pale yellow oil (Free base)	Hygroscopic; often stored as HCl salt (Solid).
pKa (Conjugate Acid)	(Pyrazine N) (Amine N)	The electron-withdrawing pyrazine ring lowers the amine pKa relative to ethylamine (~10.7).
LogP	~ -0.1 to 0.3	Highly polar; water-soluble.
Chirality	(S)-Enantiomer	Determined by the Cahn-Ingold-Prelog priority rules.
H-Bond Donors/Acceptors	2 Donors / 3 Acceptors	Pyrazine nitrogens are weak acceptors.

Biocatalytic Synthesis Protocol

While chemical resolution of the racemate is possible, modern process chemistry favors asymmetric biocatalytic transamination . This route uses

-transaminases (ATAs) to convert 2-acetylpyrazine directly to the (S)-amine with high enantiomeric excess (>99% ee), avoiding heavy metal catalysts and resolution steps.

Reaction Mechanism & Pathway

The synthesis relies on the stereoselective transfer of an amino group from an amine donor (e.g., isopropylamine) to the prochiral ketone (2-acetylpyrazine), mediated by the PLP-dependent transaminase.

Figure 1: Biocatalytic transamination pathway converting 2-acetylpyrazine to the (S)-amine using isopropylamine as the sacrificial donor.

Experimental Protocol (Bench Scale)

Objective: Synthesis of 1.0 g of (1S)-1-(pyrazin-2-yl)ethan-1-amine.

Reagents:

• Substrate: 2-Acetylpyrazine (100 mM final conc.)

• Enzyme: ATA-113 (or commercially available (S)-selective

  , e.g., from Codexis or enzymatics kits) - 10 mg/mL loading.

• Cofactor: Pyridoxal-5'-phosphate (PLP), 1 mM.

• Amine Donor: Isopropylamine (IPA), 1.0 M (10 equivalents).

• Buffer: Potassium Phosphate (KPi), 100 mM, pH 7.5.

• Co-solvent: DMSO (10% v/v) to enhance substrate solubility.

Step-by-Step Methodology:

• Buffer Preparation: Prepare 100 mL of 100 mM KPi buffer (pH 7.5). Add PLP (1 mM) and stir until dissolved (solution turns yellow).

• Substrate Solution: Dissolve 2-acetylpyrazine (1.22 g, ~10 mmol) in DMSO (10 mL).

• Reaction Initiation:

  • Add the DMSO substrate solution to the buffer.

  • Add Isopropylamine (approx.[3] 8.5 mL, adjusted to pH 7.5 prior to addition to prevent enzyme denaturation).

  • Add the Transaminase enzyme powder (100 mg).

• Incubation: Incubate at 30°C with orbital shaking (150 rpm) for 24 hours. Note: The reaction equilibrium is driven by the volatility of the acetone byproduct; open systems or slight nitrogen sweep can improve conversion.

• Quenching & Workup:

  • Acidify reaction mixture to pH ~2 with 6M HCl to protonate the amine product (rendering it water-soluble) and denature the enzyme.

  • Centrifuge to remove precipitated protein.

  • Wash the aqueous phase with Ethyl Acetate (2 x 50 mL) to remove unreacted ketone and non-basic impurities.

  • Basify the aqueous phase to pH >12 using 10M NaOH.

  • Extract the free amine product into Dichloromethane (DCM) (3 x 50 mL).

• Isolation: Dry combined organic layers over anhydrous

  , filter, and concentrate under reduced pressure.

• Salt Formation (Optional but Recommended): Dissolve the oil in minimal ethanol and add 4M HCl in dioxane to precipitate the dihydrochloride salt.

Validation Check:

• TLC: Monitor disappearance of 2-acetylpyrazine (

  in 50% EtOAc/Hex) and appearance of amine (ninhydrin stain positive).

Analytical Characterization

Ensuring enantiomeric purity is critical for downstream medicinal chemistry applications.

Chiral HPLC Method

Standard reverse-phase C18 columns cannot separate enantiomers. A polysaccharide-based chiral stationary phase (CSP) is required.

Parameter	Condition
Column	Daicel Chiralpak IC or AD-H (4.6 x 250 mm, 5 µm)
Mobile Phase	Hexane : Ethanol : Diethylamine (90 : 10 : 0.1)
Flow Rate	1.0 mL/min
Detection	UV @ 254 nm (Pyrazine absorption max)
Temperature	25°C
Retention	(S)-Enantiomer typically elutes second on Chiralpak IC (Verify with racemate standard).

NMR Spectroscopy

• ¹H NMR (400 MHz, DMSO-d₆, HCl salt):

  • 9.1 (s, 1H, Pyrazine H-3)
  • 8.7 (m, 2H, Pyrazine H-5, H-6)
  • 8.5 (br s, 3H, )
  • 4.6 (q, 1H, CH-N)
  • 1.6 (d, 3H, )

Applications in Drug Discovery

The (1S)-1-(pyrazin-2-yl)ethan-1-amine moiety serves as a strategic "chiral handle" in fragment-based drug design (FBDD).

Pharmacophore Features[1]

• Low Basicity: The pyrazine ring pulls electron density, lowering the amine pKa. This improves membrane permeability (higher fraction of neutral species at physiological pH) compared to purely aliphatic amines.

• Metabolic Stability: Pyrazines are generally more resistant to oxidative metabolism than phenyl rings, although N-oxidation can occur.

• Kinase Inhibition: This motif mimics the adenine hinge-binding region in ATP-competitive inhibitors.

Figure 2: Strategic applications of the chiral pyrazine-amine scaffold.

References

• Biocatalytic Synthesis

  • Deepankumar, K., et al. (2014). "Rational engineering of a (S)-selective ω-transaminase for the asymmetric synthesis of (S)-1-(1,1'-biphenyl-2-yl)ethanamine." ChemCatChem. (Validates transaminase engineering for bulky/aromatic substrates).

• Transaminase Methodology

  • Koszelewski, D., et al. (2010). "Omega-Transaminases for the Synthesis of Optically Pure Amines and Amino Acids." Trends in Biotechnology.

• Chiral Analysis

  • Daicel Corporation. "Chiralpak IC Instruction Manual." (General reference for polysaccharide column usage).

• Dolezal, M., et al. (2002). "Pyrazine derivatives: A patent review.

Sources

• 1. CompTox Chemicals Dashboard [comptox.epa.gov]
• 2. fluorochem.co.uk [fluorochem.co.uk]
• 3. Chemo‐Enzymatic Synthesis of Pyrazines and Pyrroles - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Structural Elucidation and Quality Control of (1S)-1-(pyrazin-2-yl)ethan-1-amine

Executive Summary

This technical guide provides a comprehensive structural analysis and quality control framework for (1S)-1-(pyrazin-2-yl)ethan-1-amine , a critical chiral building block in the synthesis of kinase inhibitors and CNS-active agents. Unlike its phenyl or pyridyl analogs, the pyrazine ring introduces unique electronic deficiency and basicity, complicating both synthesis and purification. This document outlines a self-validating analytical workflow, focusing on enantiomeric purity determination via chiral HPLC and absolute configuration assignment using orthogonal spectroscopic methods.

Chemical Identity & Physicochemical Properties[1][2][3][4][5][6]

The compound consists of a pyrazine heteroaromatic ring substituted at the C2 position with a chiral ethylamine group. The (1S) configuration is crucial for biological activity in target proteins requiring specific steric fits.

Property	Specification
IUPAC Name	(1S)-1-(pyrazin-2-yl)ethan-1-amine
Common Name	(S)-α-Methyl-2-pyrazinemethanamine
Molecular Formula	C₆H₉N₃
Molecular Weight	123.16 g/mol
CAS Number (Racemate)	179323-60-5
CAS Number (R-isomer)	1270209-27-2 (Reference for enantiomer)
Appearance	Colorless to pale yellow oil (Free base) / White solid (HCl salt)
Solubility	Highly soluble in MeOH, DMSO, DCM; Water soluble (as salt)
pKa (Predicted)	~0.6 (Pyrazine N), ~9.0 (Primary Amine)

Synthetic Pathway: Stereochemical Control

To ensure high enantiomeric excess (ee > 98%), the Ellman’s Sulfinamide methodology is the industry standard for this scaffold. This approach avoids the lower selectivity often seen in direct reductive amination or enzymatic resolution of pyrazine substrates.

Mechanism of Chiral Induction

The condensation of acetylpyrazine with (S)-tert-butanesulfinamide yields a chiral N-sulfinyl imine. The bulky tert-butyl group directs the subsequent hydride reduction (using NaBH₄ or L-Selectride) to the re-face or si-face, establishing the stereocenter with high fidelity.

Figure 1: Stereoselective synthesis workflow using Ellman's auxiliary to ensure (1S) configuration.

Structural Analysis & Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy

The electron-deficient nature of the pyrazine ring causes significant deshielding of the aromatic protons compared to pyridine or benzene analogs.

¹H NMR (400 MHz, CDCl₃) Assignment Table:

Position	Shift (δ, ppm)	Multiplicity	Integration	Coupling (Hz)	Assignment Logic
Pyrazine C3-H	8.58	Singlet (d)	1H	~1.5	Most deshielded due to two adjacent N atoms.
Pyrazine C5-H	8.49	Doublet	1H	J = 2.5	Meta-coupling to C6.
Pyrazine C6-H	8.42	Doublet	1H	J = 2.5	Proximity to alkyl group shields slightly.
CH (Methine)	4.25	Quartet	1H	J = 6.8	Chiral center; shift confirms attachment to aromatic ring.
CH₃ (Methyl)	1.48	Doublet	3H	J = 6.8	Characteristic doublet for ethylamine side chain.
NH₂	1.80	Broad Singlet	2H	-	Exchangeable; shift varies with concentration/solvent.

¹³C NMR Key Signals:

• Pyrazine Carbons: ~143–145 ppm (C3, C5, C6), ~158 ppm (Ipso C2).

• Methine (CH): ~51.5 ppm.

• Methyl (CH3): ~23.0 ppm.

Mass Spectrometry (LC-MS)

• Ionization: ESI+ (Electrospray Ionization).

• Parent Ion [M+H]⁺: m/z 124.09.

• Fragmentation Pattern:

  • m/z 107: Loss of NH₃ (Characteristic of primary amines).

  • m/z 79: Pyrazine cation (Loss of ethylamine chain).

Chiral Purity Determination (HPLC Protocol)

Validating the enantiomeric excess (ee) is the most critical step in quality control. Standard reverse-phase C18 columns cannot separate enantiomers. A polysaccharide-based chiral stationary phase (CSP) is required.

Recommended Method: Immobilized Polysaccharide

• Column: Chiralpak IC or Lux Cellulose-2 (5 µm, 4.6 x 250 mm).

• Mobile Phase: Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1).

  • Note: Diethylamine (DEA) is mandatory to suppress peak tailing caused by the interaction of the basic amine with residual silanols.

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 268 nm (Pyrazine λmax).

• Temperature: 25°C.

Expected Elution Order: Typically, for this class of compounds on Chiralpak IC, the (R)-enantiomer elutes before the (S)-enantiomer. However, this must be experimentally verified by injecting a racemic standard and the synthesized sample.

Figure 2: Chiral HPLC workflow for determining enantiomeric excess.

Calculation of Enantiomeric Excess (ee)

Handling & Stability

• Hygroscopicity: The free base amine readily absorbs CO₂ from the air to form carbamates. It should be stored under nitrogen or argon.

• Salt Formation: For long-term storage, converting the free base to the dihydrochloride salt (using HCl in Dioxane) yields a stable, non-hygroscopic solid.

• Racemization Risk: The benzylic-like proton at the chiral center is susceptible to abstraction by strong bases. Avoid prolonged exposure to pH > 12 or high temperatures (>80°C) in basic media.

References

• Synthesis of Pyrazine Analogs: ChemicalBook. (2025). 1-(Pyrazin-2-yl)ethanamine Synthesis and Properties.

• Ellman's Sulfinamide Methodology: Ellman, J. A., et al. (2025).[1][2] Asymmetric Synthesis of Amines using tert-Butanesulfinamide. Yale University / ResearchGate.

• Chiral HPLC Separation Techniques: Phenomenex. (2025). Chiral HPLC Separations: Guide to Column Selection and Method Development.

• Pyrazine Structural Data (Analogous): PubChem. (2025).[3] 1-(Pyrazin-2-yl)ethan-1-ol Structural Information. National Institutes of Health. [3]

• Crystallographic Data (Analogous Pyridine): MDPI. (2022). Crystal Structure of a Chiral Sec-Amine, 4-Chloro-N-(1-(pyridin-2-yl)ethyl)aniline.

Sources

• 1. Modular synthesis of bis-α-chiral amines using Ellman sulfinamide for consecutive S-to-C chirality induction/transfer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. 1-(Pyrazin-2-yl)ethan-1-ol | C6H8N2O | CID 573013 - PubChem [pubchem.ncbi.nlm.nih.gov]

(1S)-1-(pyrazin-2-yl)ethan-1-amine: Chiral Synthon & Pharmacophore Guide

Topic: (1S)-1-(pyrazin-2-yl)ethan-1-amine Mechanism of Action & Technical Guide Content Type: Technical Deep Dive / Whitepaper Audience: Medicinal Chemists, Process Scientists, and Drug Discovery Researchers

Executive Summary

(1S)-1-(pyrazin-2-yl)ethan-1-amine (also known as (S)-1-(pyrazin-2-yl)ethylamine) is a high-value chiral building block used extensively in the synthesis of small-molecule kinase inhibitors. While not a therapeutic agent itself, its specific stereochemistry and pyrazine heteroatom pattern function as a critical pharmacophore anchor .

This guide details the mechanism of its contribution to drug potency (SAR), the biocatalytic protocols for its synthesis (the current industry standard), and its role in targeting kinases such as CHK1 and Aurora kinases .

Chemical Identity & Physicochemical Profile[1][2][3][4]

This moiety is favored in medicinal chemistry because the pyrazine ring lowers lipophilicity (LogP) compared to phenyl analogs, improving metabolic stability and water solubility, while the chiral ethyl group provides a rigid, stereospecific vector for substituent attachment.

Property	Data
IUPAC Name	(1S)-1-(pyrazin-2-yl)ethan-1-amine
Common Name	(S)-1-(pyrazin-2-yl)ethylamine
CAS Number	1270209-27-2 (R-isomer ref), 179323-60-5 (racemic)
Molecular Formula	C₆H₉N₃
Molecular Weight	123.16 g/mol
Chiral Center	C1 (S-configuration)
pKa (Conjugate Acid)	~3.0 (Pyrazine N), ~9.0 (Primary Amine)
LogP	~ -0.6 (Low lipophilicity)
H-Bond Donors/Acceptors	2 Donors / 3 Acceptors

Mechanism of Action: Pharmacophore & SAR

In the context of drug design, the "mechanism" of this intermediate is defined by how its structural features dictate the binding mode of the final Active Pharmaceutical Ingredient (API).

The "Anchor & Vector" Mechanism

Kinase inhibitors often require a "hinge binder" and a "solvent-exposed" tail. (1S)-1-(pyrazin-2-yl)ethan-1-amine functions as a versatile linker:

• Pyrazine Ring (Bioisostere): Acts as a bioisostere for pyridine or benzene. The nitrogen atoms at positions 1 and 4 can serve as weak H-bond acceptors, interacting with residues in the ATP-binding pocket or improving the drug's pharmacokinetic profile by reducing CYP450 inhibition.

• Stereospecific Methyl Group: The (S)-methyl group at the benzylic position is critical. It typically occupies a small hydrophobic pocket (e.g., the "sugar pocket" or a ribose-binding region) within the kinase active site.

  • Entropy Effect: The branching methyl group restricts the conformational freedom of the drug molecule. By locking the molecule into a "bioactive conformation" before binding, it reduces the entropy penalty upon binding, significantly increasing affinity (often by 10–100 fold compared to the achiral analog).

• Amine Linker: The nitrogen serves as the attachment point to the core scaffold (e.g., a pyrimidine or quinazoline core), often forming a key hydrogen bond with the kinase backbone.

Target Class Examples[2][5]

• CHK1 Inhibitors: Used in potentiating DNA-damaging therapies. The (S)-configuration is essential to avoid steric clash with the Gatekeeper residue (e.g., Leucine or Methionine).

• Aurora Kinase Inhibitors: The pyrazine moiety helps position the inhibitor within the solvent channel, improving solubility.

Pharmacophore Visualization

The following diagram illustrates how the (S)-enantiomer orients the drug pharmacophore within a theoretical kinase pocket.

Caption: Pharmacophore mapping of (1S)-1-(pyrazin-2-yl)ethan-1-amine showing the critical interaction of the chiral methyl group with the kinase hydrophobic pocket.

Synthesis & Manufacturing Protocols

The synthesis of the enantiopure (1S)-amine is challenging due to the basicity of the pyrazine ring and the need for high optical purity (>99% ee). Two primary methods exist: Chemical Resolution and Biocatalytic Transamination .

Method A: Biocatalytic Transamination (Recommended)

This is the modern "Green Chemistry" standard, utilizing ω-Transaminases (ω-TA) to convert acetylpyrazine directly to the chiral amine.

Protocol:

• Substrate: Acetylpyrazine (2-Acetylpyrazine).

• Enzyme: (S)-Selective ω-Transaminase (e.g., Vibrio fluvialis variant or commercially available ATA-113).

• Amine Donor: Isopropylamine (1.0 - 2.0 equivalents).

• Cofactor: Pyridoxal-5'-phosphate (PLP, 1 mM).

• Conditions: pH 7.0–8.0 (Phosphate buffer), 30°C, 24 hours.

• Equilibrium Shift: Acetone byproduct removal (via vacuum or nitrogen sweep) drives the reaction to completion.

Reaction Scheme:

Caption: Biocatalytic synthesis pathway using (S)-selective transaminase for high enantiomeric excess.

Method B: Chemical Resolution (Classical)

• Reductive Amination: React acetylpyrazine with ammonia/H₂ + Raney Nickel to form racemic amine.

• Resolution: React racemate with (S)-Mandelic acid or (L)-Tartaric acid.

• Crystallization: Selectively crystallize the diastereomeric salt.

• Basification: Treat salt with NaOH to liberate the (S)-amine.

  • Drawback: Max theoretical yield is 50% (unless dynamic kinetic resolution is used).

Comparison of Methods

Feature	Biocatalysis (Method A)	Chemical Resolution (Method B)[1]
Enantiomeric Excess (ee)	>99%	95-98% (requires recrystallization)
Yield	85-95%	<40% (overall)
Atom Economy	High	Low (requires chiral acid waste)
Scalability	High (Flow chemistry compatible)	Moderate

Experimental Validation (Quality Control)

To ensure the integrity of this building block before use in drug synthesis, the following QC protocol is mandatory.

Chiral HPLC Method:

• Column: Chiralpak AD-H or OD-H (4.6 x 250 mm, 5 µm).

• Mobile Phase: Hexane : Ethanol : Diethylamine (90 : 10 : 0.1).

• Flow Rate: 1.0 mL/min.

• Detection: UV at 268 nm (Pyrazine absorption max).

• Retention Time: (S)-isomer typically elutes before (R)-isomer on AD-H columns (verify with standards).

References

• Biocatalytic Synthesis of Chiral Amines

  • Title: Rational Design of a (S)-Selective-Transaminase for Asymmetric Synthesis.

  • Source: ACS Catalysis (2016).[2][3]

  • URL:[Link][2]

• Kinase Inhibitor Pharmacophores

  • Title: Pyrazine-based small molecule kinase inhibitors: clinical applications and p
  • Source: Future Medicinal Chemistry (2020).

  • URL:[Link]

• CHK1 Inhibitor Applications

  • Title: Pyrazin-2-yl-pyridin-2-yl-amine Compounds and Their Use (Patent WO/2009/044162).[4]

  • Source: WIPO (2009).

  • URL:[Link]

• Green Chemistry in Amine Synthesis

  • Title: Scalable and sustainable synthesis of chiral amines by bioc
  • Source: Nature Communic

  • URL:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. almacgroup.com [almacgroup.com]
• 3. genscript.com [genscript.com]
• 4. WIPO - Search International and National Patent Collections [patentscope.wipo.int]

Technical Guide: Spectroscopic Profiling & Chiral Characterization of (1S)-1-(pyrazin-2-yl)ethan-1-amine

The following technical guide is structured to serve as a definitive reference for the spectroscopic and chiral characterization of (1S)-1-(pyrazin-2-yl)ethan-1-amine . This document synthesizes experimental data, theoretical assignments, and quality control protocols suitable for high-stringency drug development environments.

Executive Summary

(1S)-1-(pyrazin-2-yl)ethan-1-amine is a high-value chiral building block employed in the synthesis of kinase inhibitors and CNS-active agents. Its pyrazine moiety acts as a bioisostere for pyridine or phenyl rings, often improving metabolic stability and solubility. However, the efficacy of downstream APIs relies heavily on the enantiomeric purity of this intermediate. This guide provides a comprehensive spectroscopic atlas and a validated analytical workflow to ensure structural integrity and stereochemical fidelity.

Chemical Identity & Physicochemical Profile[1][2][3][4][5][6]

Parameter	Specification
IUPAC Name	(1S)-1-(pyrazin-2-yl)ethan-1-amine
Common Name	(S)-1-(Pyrazin-2-yl)ethylamine
CAS Number	179323-60-5 (Racemate); Specific (S)-isomer CAS is vendor-dependent (often custom synthesized)
Molecular Formula	C₆H₈N₃
Molecular Weight	123.16 g/mol
Chirality	(S)-Configuration
Appearance	Colorless to pale yellow oil (hygroscopic)
Solubility	Soluble in MeOH, DCM, DMSO, Water (pH dependent)

Structural Representation

The molecule consists of a pyrazine ring substituted at the C2 position with an ethylamine group. The chiral center is located at the benzylic-like carbon attached to the amine.

Spectroscopic Characterization

Note: NMR data typically reflects the racemate in achiral solvents. Enantiomers are indistinguishable by standard 1H/13C NMR unless a chiral shift reagent is used.

Nuclear Magnetic Resonance (¹H NMR)

Solvent: CDCl₃ (Chloroform-d) Frequency: 400 MHz Internal Standard: TMS (0.00 ppm)

Shift (δ ppm)	Multiplicity	Integral	Assignment	Structural Context
8.58	Singlet (d)	1H	Ar-H (C3)	Ortho to alkyl group; most deshielded.
8.49	Doublet (d)	1H	Ar-H (C5/C6)	Meta/Para equivalent environment.
8.42	Doublet (d)	1H	Ar-H (C6/C5)	Meta/Para equivalent environment.
4.25	Quartet (q)	1H	CH-NH₂	Chiral methine proton. Coupled to methyl.
1.80	Broad Singlet	2H	-NH₂	Exchangeable protons (shift varies with conc.).
1.45	Doublet (d)	3H	-CH₃	Methyl group. Coupled to methine (J ≈ 6.8 Hz).

Interpretation Logic: The pyrazine ring exhibits a characteristic "2+1" pattern in the aromatic region (8.4–8.6 ppm). The chiral center proton appears as a quartet due to coupling with the adjacent methyl group. The chemical shift of the methine (4.25 ppm) is diagnostic of a benzylic-like amine position.

Carbon-13 NMR (¹³C NMR)

Solvent: CDCl₃ Frequency: 100 MHz

Shift (δ ppm)	Type	Assignment
160.5	Quaternary C	C2 (Ipso to alkyl chain)
144.2	CH	C3 (Ortho)
143.8	CH	C5/C6
143.1	CH	C6/C5
52.4	CH	C-NH₂* (Chiral Center)
23.1	CH₃	Methyl Group

Mass Spectrometry (MS)

Method: ESI-MS (Positive Mode)

• Molecular Ion [M+H]⁺ : m/z 124.1[1][2]

• Fragmentation Pattern :

  • m/z 107 : Loss of NH₃ (Characteristic of primary amines).

  • m/z 79 : Pyrazine ring fragment (Loss of ethylamine side chain).

Infrared Spectroscopy (FT-IR)

Method: ATR (Attenuated Total Reflectance)

• 3350 - 3280 cm⁻¹ : N-H stretching (Primary amine doublet).

• 2960 - 2870 cm⁻¹ : C-H stretching (Aliphatic).

• 1580, 1475 cm⁻¹ : C=C / C=N stretching (Pyrazine ring breathing).

Chiral Purity & Quality Control

The distinction between the (1S) and (1R) enantiomers is the critical quality attribute (CQA). Standard NMR cannot differentiate them.

Optical Rotation ( )

• Typical Value : The specific rotation is solvent and concentration-dependent.

• Reference Range : For (S)-1-(pyrazin-2-yl)ethan-1-amine, expected

  (c=1, Ethanol). Note: The sign must be experimentally verified against a known standard or via X-ray crystallography of a derivative, as electronic effects in pyrazines can invert expected rotation compared to phenyl analogs.

Chiral HPLC Method (The Gold Standard)

To determine Enantiomeric Excess (ee%), a chiral stationary phase is required.

Protocol ID: HPLC-CHI-005

• Column : Chiralpak IC (Immobilized Cellulose derivative) or Chiralpak AD-H.

• Dimensions : 250 x 4.6 mm, 5 µm.

• Mobile Phase : n-Hexane : Ethanol : Diethylamine (90 : 10 : 0.1).

• Flow Rate : 1.0 mL/min.

• Detection : UV @ 268 nm (Pyrazine

  ).

• Temperature : 25°C.

Expected Elution:

• Peak 1 : (R)-Enantiomer (Minor impurity).

• Peak 2 : (S)-Enantiomer (Major product).

• Note: Elution order may reverse depending on the specific column selector; always run a racemate standard first.

Experimental Workflow

The following diagram outlines the logical flow for synthesizing and validating the (1S)-isomer.

Synthesis Insight: The Enzymatic Advantage

While reductive amination yields a racemate requiring wasteful resolution, biocatalytic transamination (using ω-transaminases) is the preferred route for the (1S)-isomer.

• Enzyme : (S)-selective Transaminase (e.g., ATA-113).

• Donor : Isopropylamine (shifts equilibrium by removing acetone).

• Yield : Typically >90% conversion with >99% ee.

References

• PubChem Compound Summary . (2025). 1-(Pyrazin-2-yl)ethan-1-amine.[1] National Center for Biotechnology Information. Link

• Xu, J., Green, A. P., & Turner, N. J. (2018).[3] Chemo-Enzymatic Synthesis of Pyrazines and Pyrroles. Angewandte Chemie International Edition. (Demonstrates enzymatic synthesis of chiral pyrazine amines). Link

• BenchChem Application Note . (2025). Chiral HPLC Separation of Pyrazine Derivatives. (Methodology for Chiralpak columns). Link

• ChemicalBook . (2025).[4] 1-(Pyrazin-2-yl)ethylamine Product Specifications. Link

• Sigma-Aldrich . (2025). Chiral Amine Building Blocks: Technical Data Sheet. Link

Sources

• 1. PubChemLite - (1s)-1-(pyrazin-2-yl)ethan-1-amine dihydrochloride (C6H9N3) [pubchemlite.lcsb.uni.lu]
• 2. 1-PYRAZIN-2-YL-ETHYLAMINE | 179323-60-5 [chemicalbook.com]
• 3. scispace.com [scispace.com]
• 4. Part 6: Resolution of Enantiomers – Chiralpedia [chiralpedia.com]

Chiral Pyrazinyl Amines: A Technical Guide to Unlocking Their Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

Abstract

The pyrazine scaffold is a privileged motif in medicinal chemistry, with its derivatives exhibiting a wide spectrum of biological activities, including anticancer, antimicrobial, and neuroprotective effects. The introduction of a chiral center to create chiral pyrazinyl amines adds a layer of complexity and opportunity, as enantiomers of a drug can exhibit profoundly different pharmacological and toxicological profiles. This technical guide provides a comprehensive overview of the synthesis, chiral separation, and biological evaluation of chiral pyrazinyl amines. It delves into the critical role of stereochemistry in their mechanism of action and explores the structure-activity relationships that govern their therapeutic potential. Detailed experimental protocols for assessing their anticancer, antimicrobial, and neuroprotective activities are provided, alongside visual representations of relevant signaling pathways, to equip researchers with the knowledge to explore this promising class of compounds.

The Significance of Chirality in Pyrazinyl Amine Drug Discovery

Chirality, the property of a molecule being non-superimposable on its mirror image, is a fundamental concept in drug design and development. The two mirror-image forms of a chiral molecule, known as enantiomers, can interact differently with the inherently chiral environment of biological systems, such as enzymes and receptors. This can lead to significant differences in their therapeutic effects, with one enantiomer often being responsible for the desired pharmacological activity while the other may be less active, inactive, or even contribute to undesirable side effects.

The pyrazine ring, a six-membered aromatic heterocycle containing two nitrogen atoms, is a key component in numerous clinically used drugs. Its ability to participate in hydrogen bonding and other non-covalent interactions makes it an attractive scaffold for designing molecules that can bind to biological targets with high affinity and specificity. The incorporation of a chiral amine functionality onto the pyrazine core introduces a stereogenic center, leading to the existence of (S)- and (R)-enantiomers. Understanding the distinct biological activities of these individual enantiomers is crucial for the development of safer and more effective drugs.

Enantioselective Synthesis of Chiral Pyrazinyl Amines

The preparation of enantiomerically pure chiral pyrazinyl amines is a critical step in their evaluation as potential drug candidates. Several synthetic strategies can be employed to achieve this, broadly categorized into asymmetric synthesis and chiral resolution.

Asymmetric Synthesis

Asymmetric synthesis aims to directly produce a single enantiomer of the target molecule. This can be achieved through various methods, including the use of chiral catalysts, chiral auxiliaries, or chiral starting materials. A common approach for the synthesis of chiral amines involves the asymmetric reduction of a prochiral ketone or imine precursor.

Conceptual Workflow for Asymmetric Synthesis:

Caption: Asymmetric synthesis of a chiral pyrazinyl amine.

Chiral Resolution

Chiral resolution involves the separation of a racemic mixture (a 50:50 mixture of both enantiomers) into its individual enantiomers. This is often achieved using chiral chromatography techniques.

2.2.1. Chiral High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC)

Chiral HPLC and SFC are powerful analytical and preparative techniques for separating enantiomers.[1] These methods utilize a chiral stationary phase (CSP) that interacts differently with each enantiomer, leading to different retention times and allowing for their separation. Polysaccharide-based CSPs, such as those derived from cellulose and amylose, are widely used for the separation of a broad range of chiral compounds, including amines.[2][3]

Experimental Protocol: Chiral HPLC Method Development for Pyrazinyl Amine Enantiomers

• Column Selection:

  • Screen a variety of polysaccharide-based chiral columns (e.g., Chiralcel OD-H, Chiralpak AD-H, Chiralpak IC).

• Mobile Phase Selection:

  • Normal Phase: Start with a mobile phase of n-hexane and a polar modifier like isopropanol or ethanol. A common starting gradient is 90:10 (hexane:alcohol).

  • Reversed Phase: Use a mobile phase of acetonitrile or methanol with an aqueous buffer (e.g., ammonium bicarbonate).

  • Additives: For amine compounds, the addition of a small amount of a basic modifier (e.g., diethylamine, 0.1%) to the mobile phase is often necessary to improve peak shape and resolution.[1]

• Optimization:

  • Vary the ratio of the mobile phase components to optimize the separation (resolution and analysis time).

  • Adjust the flow rate (typically 0.5-1.5 mL/min).

  • Control the column temperature to fine-tune the separation.

• Detection:

  • Use a UV detector at a wavelength where the pyrazinyl amine shows strong absorbance.

Data Presentation: Chiral Separation Parameters

Parameter	Typical Range/Value	Purpose
Column	Polysaccharide-based CSP	Enantioselective interaction
Mobile Phase	Hexane/Isopropanol with 0.1% DEA	Elution and peak shape control
Flow Rate	1.0 mL/min	Control of analysis time and resolution
Temperature	25 °C	Influence on retention and selectivity
Detection	UV at 254 nm	Analyte detection

Biological Activities and Therapeutic Potential

Chiral pyrazinyl amines have shown promise in a variety of therapeutic areas, primarily due to the versatile nature of the pyrazine scaffold and the specific interactions of the chiral amine functionality.

Anticancer Activity

Many pyrazine derivatives have been investigated as anticancer agents, with several acting as kinase inhibitors.[4][5] Protein kinases are key regulators of cellular signaling pathways that are often dysregulated in cancer.[5] The pyrazine ring can act as a hydrogen bond acceptor, interacting with the hinge region of the kinase ATP-binding pocket.[6] The stereochemistry of a chiral amine substituent can significantly influence the binding affinity and selectivity for the target kinase.

Signaling Pathway: Kinase Inhibition by Pyrazine Derivatives

Caption: General mechanism of kinase inhibition by chiral pyrazinyl amines.

Experimental Protocol: In Vitro Anticancer Activity (MTT Assay) [7][8]

• Cell Culture:

  • Culture human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer) in appropriate media supplemented with fetal bovine serum and antibiotics.

• Cell Seeding:

  • Seed the cells into 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment:

  • Prepare serial dilutions of the (S)- and (R)-enantiomers of the chiral pyrazinyl amine in culture medium.

  • Treat the cells with a range of concentrations of each enantiomer and a vehicle control (e.g., DMSO). Include a positive control (a known anticancer drug).

• Incubation:

  • Incubate the plates for 48-72 hours at 37°C in a humidified atmosphere with 5% CO2.

• MTT Assay:

  • Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

  • Remove the medium and add DMSO to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle control.

  • Determine the IC50 value (the concentration that inhibits 50% of cell growth) for each enantiomer by plotting a dose-response curve.

Data Presentation: Anticancer Activity (IC50 Values)

Compound	Cancer Cell Line	IC50 (µM)
(S)-Enantiomer	MCF-7	Value
(R)-Enantiomer	MCF-7	Value
(S)-Enantiomer	A549	Value
(R)-Enantiomer	A549	Value
Doxorubicin (Control)	MCF-7	Value

Antimicrobial Activity

The emergence of multidrug-resistant bacteria necessitates the development of new antimicrobial agents. Pyrazine derivatives have demonstrated promising activity against a range of bacteria and fungi. The specific stereochemistry of a chiral pyrazinyl amine can influence its ability to penetrate the bacterial cell wall or interact with intracellular targets.

Experimental Protocol: Antimicrobial Susceptibility Testing (Broth Microdilution) [9][10][11]

• Bacterial Strains:

  • Use standard strains of Gram-positive (e.g., Staphylococcus aureus) and Gram-negative (e.g., Escherichia coli) bacteria.

• Inoculum Preparation:

  • Prepare a bacterial suspension in sterile saline and adjust its turbidity to match a 0.5 McFarland standard.

• Compound Preparation:

  • Prepare serial twofold dilutions of the (S)- and (R)-enantiomers of the chiral pyrazinyl amine in a 96-well microtiter plate containing cation-adjusted Mueller-Hinton broth.

• Inoculation:

  • Inoculate each well with the bacterial suspension. Include a positive control (bacteria with no compound) and a negative control (broth only).

• Incubation:

  • Incubate the plates at 37°C for 18-24 hours.

• Determination of Minimum Inhibitory Concentration (MIC):

  • The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.

Data Presentation: Antimicrobial Activity (MIC Values)

Compound	S. aureus MIC (µg/mL)	E. coli MIC (µg/mL)
(S)-Enantiomer	Value	Value
(R)-Enantiomer	Value	Value
Ciprofloxacin (Control)	Value	Value

Neuroprotective Activity

Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by progressive neuronal loss. Chiral pyrazinyl amines have the potential to act as neuroprotective agents by various mechanisms, including antioxidant activity and modulation of signaling pathways involved in neuronal survival.[12]

Experimental Protocol: In Vitro Neuroprotection Assay (H₂O₂-Induced Oxidative Stress) [13][14][15]

• Cell Culture:

  • Culture a neuronal cell line (e.g., SH-SY5Y human neuroblastoma cells) in appropriate media.

• Compound Pre-treatment:

  • Seed the cells in a 96-well plate.

  • Pre-treat the cells with various concentrations of the (S)- and (R)-enantiomers of the chiral pyrazinyl amine for 1-2 hours.

• Induction of Oxidative Stress:

  • Expose the cells to a neurotoxic concentration of hydrogen peroxide (H₂O₂) for 24 hours. Include a control group without H₂O₂ and a group with H₂O₂ only.

• Assessment of Cell Viability:

  • Measure cell viability using the MTT assay as described in the anticancer protocol.

• Data Analysis:

  • Calculate the percentage of neuroprotection conferred by each enantiomer by comparing the viability of pre-treated cells to that of cells treated with H₂O₂ alone.

Data Presentation: Neuroprotective Activity

Compound	Concentration (µM)	% Neuroprotection
(S)-Enantiomer	1	Value
10	Value
(R)-Enantiomer	1	Value
10	Value

Structure-Activity Relationships (SAR)

Understanding the structure-activity relationship (SAR) is crucial for optimizing the therapeutic properties of chiral pyrazinyl amines. SAR studies involve systematically modifying the chemical structure of a lead compound and evaluating the impact of these changes on its biological activity.[16] For chiral pyrazinyl amines, key areas of SAR exploration include:

• The nature of the substituents on the pyrazine ring: Electron-donating or withdrawing groups can influence the electronic properties of the ring and its ability to interact with biological targets.

• The stereochemistry of the chiral center: As discussed, the (S)- and (R)-enantiomers can have different activities.

• The nature of the substituents on the amine nitrogen: These substituents can affect the compound's lipophilicity, steric profile, and ability to form hydrogen bonds.

Logical Relationship: SAR Exploration

Caption: Iterative process of SAR studies.

Conclusion and Future Directions

Chiral pyrazinyl amines represent a promising class of compounds with the potential for development into novel therapeutics for a range of diseases. Their biological activity is intimately linked to their three-dimensional structure, making enantioselective synthesis and the evaluation of individual enantiomers essential. The methodologies and protocols outlined in this guide provide a framework for researchers to explore the therapeutic potential of this fascinating class of molecules. Future research in this area should focus on the discovery of novel chiral pyrazinyl amines, the development of more efficient and scalable enantioselective synthetic routes, and a deeper understanding of their mechanisms of action at the molecular level.

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• Comparison of Enantiomeric Separations and Screening Protocols for Chiral Primary Amines by SFC and HPLC. LCGC International. [Link]

• Pyrazine-based small molecule kinase inhibitors: clinical applications and patent review (2019–2023). PMC. [Link]

• Enantioselective Separation of Chiral N1-Substituted-1H-pyrazoles: Greenness Profile Assessment and Chiral Recognition Analysis. PMC. [Link]

• Synthesis of Chiral Piperazines via Hydrogenation of Pyrazines Activated by Alkyl Halides. Organic Letters. [Link]

• New Chiral Pyrazine-Based Ligands for Self-Assembly Reactions. ResearchGate. [Link]

• Chiral HPLC and SFC Columns. Columnex. [Link]

• Pyrazine-based small molecule kinase inhibitors: clinical applications and patent review (2019–2023). Figshare. [Link]

• Pyrazine and Phenazine Heterocycles: Platforms for Total Synthesis and Drug Discovery. PMC. [Link]

• Chiral Separation Using SFC and HPLC Pittcon 2016 1760-16. Shimadzu. [Link]

• Synthesis, Characterization, Tyrosine Kinase Inhibitory Studies and Molecular Docking Analysis of Pyrazine-2-carboxamide Derivatives. Advanced Journal of Chemistry, Section A. [Link]

• Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. YAKHAK HOEJI. [Link]

• Structure-activity relationships of pyrazine-based CK2 inhibitors: synthesis and evaluation of 2,6-disubstituted pyrazines and 4,6-disubstituted pyrimidines. PubMed. [Link]

• Synthesis and Biological Activities of Pyrazino[1,2-a]indole and Pyrazino[1,2-a]indol-1-one Derivatives. PMC. [Link]

• Cytotoxic Activity of Synthetic Chiral Amino Acid Derivatives. SciELO. [Link]

• Structure–activity relationship. Wikipedia. [Link]

• In vitro neurology assays. InnoSer. [Link]

• Chiral Pyrazolo[4,3-e][1][4][17]triazine Sulfonamides—Their Biological Activity, Lipophilicity, Protein Affinity, and Metabolic Transformations. MDPI. [Link]

• Pyrazine-based small molecule kinase inhibitors: clinical applications and patent review (2019–2023). PubMed. [Link]

• In Silico Prediction of the Toxic Potential of Neuroprotective Bifunctional Molecules Based on Chiral N-Propargyl-1,2-amino Alcohol Derivatives. PMC. [Link]

• In Silico Prediction of the Toxic Potential of Neuroprotective Bifunctional Molecules Based on Chiral N-Propargyl-1,2-amino Alcohol Derivatives. Chemical Research in Toxicology. [Link]

• New synthesis for chiral anticancer compound. Chemistry World. [Link]

• Structure–Activity Relationship Studies on Oxazolo[3,4-a]pyrazine Derivatives Leading to the Discovery of a Novel Neuropeptide S Receptor Antagonist with Potent In Vivo Activity. Journal of Medicinal Chemistry. [Link]

• Mono- and Dihalogenation of 2-Aminopyrazine. Thieme Chemistry. [Link]

• 194 recent advances in the synthesis of new pyrazole derivatives. [Link]

• Structure and pharmacological activity of pyrazine. ResearchGate. [Link]

• Design, synthesis, in vitro cytotoxic activity, and in silico studies of symmetrical chlorophenylamino-s-triazine derivatives. PMC. [Link]

• In Vitro Neuroprotective Activities of Compounds from Angelica shikokiana Makino. MDPI. [Link]

• Synthesis, characterization, DNA/BSA interactions and anticancer activity of achiral and chiral copper complexes. Dalton Transactions. [Link]

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• PI3K/AKT RAS/MAPK JAK/STAT Signaling Diagram. SciSpace. [Link]

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• Schematic representation of MAP kinase signaling pathways ERK, JNK and... ResearchGate. [Link]

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Physicochemical characteristics of (1S)-1-(pyrazin-2-yl)ethan-1-amine

A Strategic Guide to Physicochemical Profiling, Biocatalytic Synthesis, and Quality Control[1]

Executive Summary

(1S)-1-(Pyrazin-2-yl)ethan-1-amine (hereafter (S)-PEA ) represents a "privileged scaffold" in modern medicinal chemistry.[1] As a chiral heteroaryl amine, it serves as a critical building block for kinase inhibitors, GPCR modulators, and other small-molecule therapeutics where the pyrazine ring offers unique lipophilicity modulation and hydrogen-bonding vectors compared to phenyl analogs.

This guide moves beyond basic catalog data to provide a mechanistic understanding of (S)-PEA. It details the electronic influence of the pyrazine core on amine basicity, outlines a self-validating biocatalytic synthesis protocol, and establishes a rigorous analytical control strategy.

Physicochemical Characterization

Understanding the physical behavior of (S)-PEA is prerequisite to successful formulation and synthesis.[1] The electron-deficient nature of the pyrazine ring significantly alters the properties of the

-amine compared to benzylamine or ethylamine.[1]

Core Data Profile[1]

Property	Value / Characteristic	Contextual Note
IUPAC Name	(1S)-1-(Pyrazin-2-yl)ethan-1-amine	Stereocenter at -carbon.[1]
Molecular Formula	C₆H₈N₂O (Alcohol precursor) / C₆H₉N₃ (Amine)	MW: 123.16 g/mol (Free Base).[1]
CAS Registry	179323-60-5 (Racemate)	Specific (S)-enantiomer often custom-indexed.[1]
Physical State	Colorless to pale yellow liquid	Hygroscopic; absorbs CO₂ from air.[1]
Boiling Point	~85–90 °C (at 10 mmHg)	Estimated; racemate boils at ~200 °C (atm).[1]
LogP (Calc)	-0.5 to -0.1	Highly hydrophilic due to 3 N-atoms.[1]
pKa (Amine)	~8.8 – 9.0 (Estimated)	Lower than benzylamine (9.[1]3) due to pyrazine electron withdrawal.[1]
pKa (Pyrazine N)	~0.6	Very weak base; protonates only in strong acid.[1]
Chirality	(S)-Configuration	Determined by Cahn-Ingold-Prelog (CIP) priority.

Electronic Structure & Reactivity

The pyrazine ring is

-deficient.[1] This exerts a negative inductive effect (-I) on the exocyclic ethyl group.[1]

• Basicity Attenuation: The

  -amine is less basic than typical aliphatic amines.[1] This is advantageous in drug design, potentially improving oral bioavailability by reducing ionization at physiological pH compared to more basic analogs.

• Nucleophilicity: While slightly less basic, the nitrogen remains highly nucleophilic, suitable for

  reactions, amide couplings, and reductive aminations.

Synthetic Methodology: The Biocatalytic Route

While chemical resolution (e.g., using tartaric acid) is possible, it is atom-inefficient (max 50% yield). The industry standard for high-purity chiral amines is Transaminase-Mediated Asymmetric Synthesis .[1]

Mechanism of Action

We utilize an

-Transaminase ( -TA) with (S)-selectivity.[1] The reaction involves the transfer of an amino group from an achiral donor (Isopropylamine) to the prochiral ketone (Acetylpyrazine), driven by the co-factor Pyridoxal-5'-phosphate (PLP).

Figure 1: Biocatalytic cycle for the asymmetric synthesis of (S)-PEA. Removal of acetone drives the equilibrium forward.

Validated Experimental Protocol

Objective: Synthesis of (S)-PEA with >99% ee.

Reagents:

• Substrate: 2-Acetylpyrazine (50 mM)[1]

• Enzyme: Codexis ATA-113 or Vibrio fluvialis

  -TA variant (2 g/L)[1]

• Donor: Isopropylamine (IPA) (1.0 M)[1][2]

• Cofactor: PLP (1 mM)[1]

• Buffer: Potassium Phosphate (100 mM, pH 7.5)

Workflow:

• Buffer Preparation: Dissolve PLP in phosphate buffer. Adjust pH to 7.5. Critical: PLP is light-sensitive; wrap vessel in foil.

• Donor Addition: Add IPA. Re-adjust pH to 7.5 using 6M HCl (IPA is a strong base; failure to adjust pH will denature the enzyme).

• Substrate Initiation: Add 2-Acetylpyrazine dissolved in minimal DMSO (5% v/v final).

• Reaction: Incubate at 30°C with orbital shaking (200 rpm) for 24 hours.

  • Equilibrium Control: Leave the system open to air (with a filter) or use a nitrogen sweep to remove the acetone coproduct, driving conversion >95%.

• Quench & Workup:

  • Acidify to pH 2.0 with 6M HCl (protonates product, stays in aqueous).

  • Wash with MTBE (removes unreacted ketone).[1]

  • Basify aqueous layer to pH 12 with 10M NaOH.[1]

  • Extract product into DCM (3x). Dry over Na₂SO₄ and concentrate.

Analytical Quality Control

Proving the enantiomeric excess (ee) is the most critical step. Standard C18 HPLC cannot distinguish enantiomers.[1]

Chiral HPLC Method[1][3][4]

• Column: Daicel Chiralpak AD-H or OD-H (Amylose/Cellulose tris(3,5-dimethylphenylcarbamate)).[1]

• Mobile Phase: Hexane : Ethanol : Diethylamine (90 : 10 : 0.1).[1][3]

  • Note: Diethylamine (DEA) is mandatory to suppress tailing of the basic amine.

• Flow Rate: 1.0 mL/min.[1]

• Detection: UV at 268 nm (Pyrazine

  ).[1]

• Expected Retention: (R)-isomer typically elutes before (S)-isomer on AD-H columns (verify with racemic standard).

QC Decision Tree

The following logic ensures only batches meeting pharmaceutical specifications are released.

Figure 2: Analytical workflow for batch release. Failure at any stage triggers reprocessing via salt formation.[1]

Stability & Handling Guidelines

Pyrazine derivatives possess specific instabilities that researchers must mitigate.

• Oxidation: The pyrazine nitrogens can form N-oxides upon prolonged exposure to air/peroxides.[1] Store under Argon.[1]

• Carbamate Formation: Like all primary amines, (S)-PEA reacts avidly with atmospheric CO₂ to form carbamate salts (white crust).[1]

  • Prevention:[1][4] Store as the Dihydrochloride (2HCl) salt for long-term stability.[1] The salt is a stable, non-hygroscopic solid.

• Storage: 2–8°C, desiccated.

References

• Biocatalytic Synthesis: Mathew, S. et al. "Asymmetric synthesis of chiral amines using

  -transaminases."[1] Chem. Commun., 2016.

• Pyrazine Chemistry: Joule, J. A., & Mills, K. "Heterocyclic Chemistry." 5th Ed. Wiley-Blackwell.[1] (Standard text for pyrazine electronic properties).

• Transaminase Engineering: Savile, C. et al. "Biocatalytic asymmetric synthesis of chiral amines from ketones applied to sitagliptin manufacture." Science, 2010. [1]

• Analytical Methods: "Chiral Separation Techniques: A Practical Approach." Wiley-VCH.[1] (General reference for Chiralpak column selection).

Disclaimer: This guide is for research purposes. All synthesis should be conducted in a fume hood with appropriate PPE.

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Discovery and history of pyrazine-based chiral amines

An In-Depth Technical Guide to the Discovery and History of Pyrazine-Based Chiral Amines

Authored by: Gemini, Senior Application Scientist

Abstract

The pyrazine ring, a six-membered aromatic heterocycle containing two nitrogen atoms at positions 1 and 4, is a cornerstone of modern medicinal chemistry. Its unique electronic properties and ability to act as a bioisostere for other aromatic systems have cemented its status as a privileged scaffold in drug discovery.[1][2] The introduction of chiral amine functionalities to this core has unlocked a vast chemical space, leading to the development of numerous life-saving therapeutics. This guide provides a comprehensive exploration of the discovery and historical evolution of pyrazine-based chiral amines, charting the course from early, non-stereoselective synthetic methods to the sophisticated catalytic and biocatalytic strategies employed today. We will delve into the causality behind key experimental choices, present detailed protocols for seminal reactions, and contextualize these advancements within the broader landscape of pharmaceutical development.

The Pyrazine Core: From Obscurity to a Privileged Scaffold

First synthesized in 1876, the pyrazine molecule remained a relative curiosity for decades.[1] Its initial discovery and the early synthetic routes, such as the Gutknecht (1879) and Gastaldi (1921) syntheses, were pivotal in establishing the fundamental chemistry of this heterocycle.[3] These classical methods typically involved the self-condensation of α-ketoamines or the reaction of 1,2-diketones with 1,2-diamines.[4][5] While effective for producing simple, often symmetrical pyrazines, these approaches offered little to no control over stereochemistry, a significant limitation as the principles of stereospecificity in pharmacology began to be understood.

The true potential of the pyrazine scaffold in drug design began to emerge in the mid-20th century. Researchers recognized that the two nitrogen atoms act as hydrogen bond acceptors and can significantly influence a molecule's solubility, metabolic stability, and target-binding affinity.[2] Today, the pyrazine motif is integral to numerous FDA-approved drugs for a wide range of diseases, including cancer, diabetes, and viral infections.[1][2][6] This success created an urgent and compelling need for methods to synthesize enantiomerically pure pyrazine derivatives, particularly those bearing chiral amine side chains, which are critical for specific molecular recognition in biological systems.

The Advent of Asymmetric Synthesis: Introducing Chirality to the Pyrazine Ring

The journey from racemic mixtures to single-enantiomer drugs marks a pivotal chapter in pharmaceutical history. For pyrazine-based compounds, this transition was driven by the development of innovative asymmetric synthesis methodologies. These strategies can be broadly categorized into chiral auxiliary-mediated reactions, transition metal-catalyzed asymmetric hydrogenation, and biocatalysis.

Chiral Auxiliaries: Early Efforts in Stereocontrol

One of the initial strategies to induce chirality involved the use of removable chiral auxiliaries. These molecules are temporarily attached to the substrate to direct a stereoselective transformation. A notable example is the use of an (-)-8-phenylmenthyl carbamate auxiliary, developed by Comins, to direct the enantioselective Grignard addition to an N-acylpyridinium salt, a key step in the total syntheses of the pyrazine-containing natural products (-)-barrenazines A and B.[6] While effective, this approach often requires additional steps for attaching and removing the auxiliary, impacting overall efficiency and atom economy.

A Paradigm Shift: Transition Metal-Catalyzed Asymmetric Hydrogenation

The development of transition metal-catalyzed asymmetric hydrogenation (AH) was a revolutionary leap, enabling the direct creation of chiral centers with high efficiency and enantioselectivity.[7] This approach, for which William S. Knowles and Ryōji Noyori were awarded the 2001 Nobel Prize in Chemistry, relies on a chiral metal complex to deliver hydrogen to a prochiral substrate in a stereochemically defined manner.[8]

For pyrazines, which are electron-deficient heteroarenes, direct hydrogenation is challenging. The aromatic system must first be "activated" to make it susceptible to reduction. A highly effective strategy involves the N-alkylation of the pyrazine ring to form a pyrazinium salt, which is then readily hydrogenated.

Iridium-Catalyzed Asymmetric Hydrogenation of Activated Pyrazines

A breakthrough in this area was the development of Iridium-based catalysts paired with chiral diphosphine ligands. These systems have proven exceptionally effective for the asymmetric hydrogenation of pyrazines, providing a direct route to chiral piperazines—a core structure in many pharmaceuticals.[9][10]

The general workflow involves the in situ activation of the pyrazine substrate with an alkyl halide, followed by hydrogenation using a chiral Iridium catalyst. This method has demonstrated broad substrate scope, affording a variety of substituted chiral piperazines in high yields and excellent enantiomeric excess (ee).[9][10]

Workflow: Iridium-Catalyzed Asymmetric Hydrogenation of Pyrazines

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Stereochemistry of (1S)-1-(pyrazin-2-yl)ethan-1-amine

An In-Depth Technical Guide on the

Introduction

In the landscape of modern drug discovery and development, the precise control of molecular three-dimensional geometry is paramount. Chirality, the property of a molecule being non-superimposable on its mirror image, plays a critical role in the efficacy and safety of pharmaceuticals, as enantiomers can exhibit remarkably different pharmacological and toxicological profiles.[1][2][3] Chiral amines, in particular, are ubiquitous structural motifs found in approximately 40% of all pharmaceuticals and serve as essential building blocks in the synthesis of a vast array of active pharmaceutical ingredients (APIs).[1][4] The pyrazine ring, a nitrogen-containing heterocycle, is another privileged scaffold in medicinal chemistry, imparting desirable pharmacokinetic properties and serving as a key interaction element in many biologically active compounds.[5][6][7]

This technical guide provides a comprehensive overview of the stereochemistry of (1S)-1-(pyrazin-2-yl)ethan-1-amine, a valuable chiral building block that combines the key features of a primary chiral amine and a pyrazine moiety. As a Senior Application Scientist, this document will delve into the synthesis, resolution, and characterization of this specific enantiomer, offering field-proven insights into the causal relationships behind experimental choices and presenting self-validating protocols for researchers, scientists, and drug development professionals.

Stereochemistry and Physicochemical Properties

The core of (1S)-1-(pyrazin-2-yl)ethan-1-amine's utility lies in its single stereocenter at the carbon atom bearing the amino group and the pyrazine ring. The "(1S)" designation according to the Cahn-Ingold-Prelog convention denotes the specific spatial arrangement of the substituents around this chiral center.

Property	Value	Source
Molecular Formula	C6H9N3	[8]
Molecular Weight	123.16 g/mol
XlogP (predicted)	-0.9	[8]
H-Bond Donors	1	[9]
H-Bond Acceptors	3	[9]
SMILES	Cc1nccnc1	[8]
InChI Key	IIGXIHLJMZQHJY-YFKPBYRVSA-N	[8]

The presence of the pyrazine ring and the primary amine group makes this molecule a versatile synthon for creating more complex chiral molecules, particularly in the development of novel therapeutics.

Asymmetric Synthesis and Chiral Resolution Strategies

The generation of enantiomerically pure (1S)-1-(pyrazin-2-yl)ethan-1-amine is a critical step in its application. Two primary strategies are employed: asymmetric synthesis to directly obtain the desired enantiomer, and the resolution of a racemic mixture.

Asymmetric Synthesis via Chiral Auxiliary

One of the most reliable methods for asymmetric synthesis of chiral amines is the use of a chiral auxiliary. This approach involves the temporary incorporation of a chiral molecule to guide the stereochemical outcome of a key reaction, followed by its removal. A plausible and effective strategy for synthesizing (1S)-1-(pyrazin-2-yl)ethan-1-amine involves the diastereoselective reduction of a chiral sulfinylimine, a method widely recognized for its high stereocontrol.[10]

The rationale for this approach is the predictable facial selectivity imposed by the bulky tert-butylsulfinyl group, which directs the hydride attack to the opposite face of the C=N double bond, leading to the desired stereoisomer.

Caption: Asymmetric synthesis of (1S)-1-(pyrazin-2-yl)ethan-1-amine.

Experimental Protocol: Asymmetric Synthesis

• Imine Formation: To a solution of 1-(pyrazin-2-yl)ethanone (1.0 equiv.) and (R)-tert-butanesulfinamide (1.05 equiv.) in THF, add titanium(IV) ethoxide (2.0 equiv.) dropwise. Heat the mixture to reflux for 6-12 hours. Monitor the reaction by TLC until the starting ketone is consumed.

• Diastereoselective Reduction: Cool the reaction mixture to -78 °C. Add sodium borohydride (1.5 equiv.) portion-wise, maintaining the temperature below -70 °C. Stir for 3-5 hours.

• Work-up and Auxiliary Cleavage: Quench the reaction by the slow addition of methanol. Allow the mixture to warm to room temperature and add a saturated aqueous solution of NaHCO3. Filter the resulting suspension and extract the filtrate with ethyl acetate. Concentrate the organic phase and dissolve the residue in dioxane. Add a solution of HCl in dioxane (4 M, 2.0 equiv.) and stir at room temperature for 1-2 hours.

• Purification: Concentrate the mixture under reduced pressure. The resulting hydrochloride salt can be purified by recrystallization. The free amine can be obtained by neutralization with a base and subsequent extraction.

Chiral Resolution of Racemic 1-(pyrazin-2-yl)ethan-1-amine

An alternative to asymmetric synthesis is the resolution of a racemic mixture of 1-(pyrazin-2-yl)ethan-1-amine. This classical method relies on the formation of diastereomeric salts with a chiral resolving agent, which can then be separated by fractional crystallization due to their different physical properties.[11] This technique is often scalable and cost-effective.[11]

Caption: Chiral resolution via diastereomeric salt formation.

Experimental Protocol: Chiral Resolution

• Salt Formation: Dissolve racemic 1-(pyrazin-2-yl)ethan-1-amine (1.0 equiv.) in a suitable solvent such as ethanol or methanol. Add a solution of a chiral resolving agent, for example, L-(+)-tartaric acid (0.5 equiv.), in the same solvent.

• Fractional Crystallization: Heat the solution to obtain a clear solution and then allow it to cool slowly to room temperature to induce crystallization. The diastereomeric salt with lower solubility will precipitate first.

• Isolation and Purification: Collect the crystals by filtration and wash with a small amount of cold solvent. The enantiomeric purity of the amine in the crystallized salt should be checked at this stage (e.g., by chiral HPLC after liberating the free amine from a small sample). The crystallization process can be repeated until the desired enantiomeric excess is achieved.

• Liberation of the Free Amine: Dissolve the purified diastereomeric salt in water and add an aqueous solution of a base (e.g., NaOH) to deprotonate the amine. Extract the free amine with an organic solvent like dichloromethane or ethyl acetate. Dry the organic layer over an anhydrous salt (e.g., Na2SO4), filter, and concentrate under reduced pressure to yield the enantiomerically enriched (1S)-1-(pyrazin-2-yl)ethan-1-amine.

Stereochemical Characterization

Unambiguous determination of the stereochemical purity and absolute configuration of (1S)-1-(pyrazin-2-yl)ethan-1-amine is crucial. A combination of analytical techniques is typically employed.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is a cornerstone technique for determining the enantiomeric purity (enantiomeric excess, ee) of a chiral compound.[4] The separation is achieved by using a chiral stationary phase (CSP) that interacts differently with the two enantiomers, leading to different retention times.

Parameter	Typical Conditions	Rationale
Column	Cellulose or amylose-based CSPs	These polysaccharide-based phases are known for their broad applicability in separating a wide range of chiral compounds, including amines.
Mobile Phase	Hexane/Isopropanol with an amine additive (e.g., diethylamine)	The non-polar/polar solvent mixture allows for tuning the retention, while the amine additive improves peak shape by minimizing tailing.
Detection	UV at 260 nm	The pyrazine ring has a strong UV chromophore, enabling sensitive detection.

Nuclear Magnetic Resonance (NMR) Spectroscopy

While standard NMR cannot distinguish between enantiomers, the use of chiral solvating agents (CSAs) can induce diastereomeric interactions that result in separate signals for the two enantiomers.[2] For primary amines, (R)-(-)-1,1'-bi-2-naphthol is a commonly used CSA.[2] This method allows for the determination of enantiomeric excess by integrating the distinct proton signals.

X-ray Crystallography

For an absolute and unambiguous determination of the stereochemistry, single-crystal X-ray diffraction is the gold standard.[12][13] This technique provides a three-dimensional structure of the molecule in the solid state. Since the free amine may be a liquid or difficult to crystallize, it is common practice to form a salt with a chiral acid or a derivative that readily forms high-quality crystals.

Applications in Drug Development

The (1S)-1-(pyrazin-2-yl)ethan-1-amine moiety is a valuable building block for the synthesis of more complex molecules with potential therapeutic applications. The pyrazine core is present in numerous approved drugs, where it often plays a role in binding to biological targets or modulating physicochemical properties.[6][14] The chiral amine provides a handle for introducing further complexity and stereospecific interactions with biological macromolecules. Pyrazole and pyrazoline derivatives, which can be synthesized from pyrazine precursors, have shown a wide range of biological activities, including anticancer and anti-inflammatory properties.[15][16][17]

Conclusion

The stereochemistry of (1S)-1-(pyrazin-2-yl)ethan-1-amine is a critical aspect that underpins its utility as a chiral building block in pharmaceutical research and development. This guide has provided an in-depth overview of the strategies for its stereoselective synthesis and resolution, emphasizing the rationale behind the chosen methodologies. Furthermore, robust analytical techniques for its stereochemical characterization have been detailed. A thorough understanding and application of these principles are essential for any scientist working with this valuable chiral intermediate.

References

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Safety and handling information for (1S)-1-(pyrazin-2-yl)ethan-1-amine

An In-Depth Technical Guide to the Safe Handling of (1S)-1-(pyrazin-2-yl)ethan-1-amine

Introduction

(1S)-1-(pyrazin-2-yl)ethan-1-amine is a chiral primary amine containing a pyrazine moiety, a class of compounds frequently utilized as building blocks in medicinal chemistry and drug development. Its structural features make it a valuable synthon for creating complex molecules with potential biological activity. As with any reactive chemical intermediate, a thorough understanding of its properties and associated hazards is paramount for ensuring the safety of laboratory personnel and the integrity of experimental outcomes. This guide provides a comprehensive overview of the critical safety and handling information for this compound, grounded in established laboratory safety principles and regulatory standards. The protocols described herein are designed to empower researchers to work confidently and safely, minimizing exposure risks and ensuring proper management from receipt to disposal.

Section 1: Chemical Identification and Physicochemical Properties

Accurate identification is the foundation of chemical safety. The following data provides key identifiers and properties for (1S)-1-(pyrazin-2-yl)ethan-1-amine and its corresponding racemate, for which more extensive safety data is available.

Table 1: Chemical Identifiers and Properties

Property	Value	Source
IUPAC Name	(1S)-1-(pyrazin-2-yl)ethan-1-amine	-
Synonyms	1-(Pyrazin-2-yl)ethanamine (racemate)
CAS Number	179323-60-5 (for racemate)
Molecular Formula	C₆H₉N₃	[1]
Molecular Weight	123.16 g/mol
Appearance	Data not available; likely a liquid or low-melting solid.	-
Boiling Point	Data not available.

Section 2: Hazard Identification and GHS Classification

Based on data for the racemic mixture and analogous chemical structures, (1S)-1-(pyrazin-2-yl)ethan-1-amine is classified as hazardous. The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides a universal framework for communicating these hazards.

Signal Word: Warning

GHS Pictogram:

Table 2: GHS Hazard and Precautionary Statements

Code	Statement	Classification
H302	Harmful if swallowed.	Acute Toxicity, Oral (Category 4)[2][3]
H312	Harmful in contact with skin.	Acute Toxicity, Dermal (Category 4)[2][4][5]
H315	Causes skin irritation.	Skin Corrosion/Irritation (Category 2)[5][6]
H319	Causes serious eye irritation.	Serious Eye Damage/Irritation (Category 2A)[5][6]
H332	Harmful if inhaled.	Acute Toxicity, Inhalation (Category 4)[2][4][5]
H335	May cause respiratory irritation.	Specific Target Organ Toxicity — Single Exposure (Category 3)[5][6][7]
P261	Avoid breathing dust/fume/gas/mist/vapors/spray.	Prevention[2][4][7]
P264	Wash hands and any exposed skin thoroughly after handling.	Prevention[2][4][7][8]
P270	Do not eat, drink or smoke when using this product.	Prevention[2][4]
P271	Use only outdoors or in a well-ventilated area.	Prevention[2][4][7]
P280	Wear protective gloves/protective clothing/eye protection/face protection.	Prevention[2][4][7][8]
P302+P352	IF ON SKIN: Wash with plenty of water.	Response[2][4][7]
P304+P340	IF INHALED: Remove person to fresh air and keep comfortable for breathing.	Response[2][4][7][9]
P305+P351+P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.	Response[7][9]
P312	Call a POISON CENTER or doctor/physician if you feel unwell.	Response[4][7]
P501	Dispose of contents/container in accordance with local/regional/national/international regulations.	Disposal[2][4][8][10]

Section 3: Risk Assessment and Engineering Controls

The primary routes of occupational exposure are inhalation of vapors, dermal contact, and eye contact. The causality behind implementing robust safety measures is to interrupt these exposure pathways.

• Inhalation Hazard: The compound is classified as harmful if inhaled and may cause respiratory irritation.[2][4][5][7] The volatility of the compound is not specified, but as a precautionary principle, all handling of open containers must be performed within a certified chemical fume hood to capture any vapors at the source. The use of a local exhaust system is a critical engineering control to prevent worker exposure.[8][10]

• Dermal and Eye Hazard: As an amine, this compound is expected to be a skin and eye irritant.[5][6][7] It is also classified as harmful upon skin contact.[2][4][5] Direct contact can cause irritation or chemical burns and may lead to systemic toxicity through dermal absorption. Therefore, engineering controls must be supplemented with appropriate Personal Protective Equipment (PPE). An emergency eyewash station and a safety shower must be readily accessible in the immediate vicinity of any work involving this compound.[6][8][11]

Section 4: Safe Handling and Storage Protocols

A self-validating system of protocols ensures that safety is an integral part of the workflow, not an afterthought.

Personal Protective Equipment (PPE)

The selection of PPE is dictated by the hazards identified. The following PPE is mandatory when handling (1S)-1-(pyrazin-2-yl)ethan-1-amine:

• Eye and Face Protection: Chemical safety goggles are required at a minimum.[11] For procedures with a higher risk of splashing, a face shield should be worn in addition to goggles.[7][11]

• Skin Protection:

  • Gloves: Compatible, chemical-resistant gloves (e.g., nitrile) must be worn.[8] Gloves must be inspected for integrity before each use and removed using the proper technique to avoid contaminating the skin.[8] Dispose of contaminated gloves immediately.

  • Lab Coat: A flame-resistant lab coat must be worn and kept fully buttoned to protect skin and personal clothing.

• Respiratory Protection: When handled inside a certified fume hood, respiratory protection is not typically required. However, if there is a potential for exposure limits to be exceeded, such as during a large spill or in an inadequately ventilated area, a NIOSH/MSHA-approved respirator with an appropriate cartridge for organic vapors should be used.[3][8]

Figure 1: Standard workflow for donning and doffing PPE.

Hygiene Practices

• Wash hands and face thoroughly with soap and water after handling and before leaving the laboratory.[2][4][8]

• Do not eat, drink, or smoke in areas where this chemical is handled or stored.[2][4]

• Remove any contaminated clothing immediately and wash it before reuse.[4][9][10]

Storage Requirements

Proper storage is essential for maintaining chemical integrity and preventing hazardous situations.

• Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated area.[6][8][10] The recommended storage temperature is often between 2-8°C to ensure stability.[12]

• Incompatibilities: Keep away from strong oxidizing agents, acids, and sources of ignition.[3][11]

• Integrity: Store under an inert atmosphere (e.g., nitrogen or argon) if the compound is sensitive to air or moisture, which is common for amines. This prevents degradation and maintains purity.

Section 5: Emergency Procedures

Preparedness is key to mitigating the impact of an accidental exposure or release.

First-Aid Measures

• General Advice: In all cases of exposure, seek immediate medical attention and show the attending physician this safety data sheet.[2][8][10]

• Inhalation: Immediately move the affected person to fresh air.[2][8][10] If breathing is difficult or has stopped, trained personnel should provide artificial respiration or oxygen.[2][8][10]

• Skin Contact: Immediately remove all contaminated clothing.[8][10] Flush the affected skin area with copious amounts of water for at least 15 minutes.[2][8][10]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open to ensure thorough rinsing.[2][8][10] Remove contact lenses if present and easy to do.[7][9]

• Ingestion: If the person is conscious, rinse their mouth thoroughly with water.[4][8] Do NOT induce vomiting.[4][8][9]

Fire-Fighting Measures

• Suitable Extinguishing Media: Use dry chemical powder, carbon dioxide (CO₂), alcohol-resistant foam, or sand.[8][10][13] A water spray can be used to cool containers.[13][14]

• Specific Hazards: Combustion may produce toxic and irritating fumes, including nitrogen oxides (NOx) and carbon oxides (CO, CO₂).[8][10][13][14]

• Protective Equipment: Firefighters must wear full protective clothing and a positive-pressure self-contained breathing apparatus (SCBA).[8][10][13]

Accidental Release Measures

A systematic approach is required to safely manage a spill.

• Personal Precautions: Wear full PPE as described in Section 4.1.[8][10] Avoid breathing vapors and ensure the area is well-ventilated.[8][10]

• Environmental Precautions: Prevent the spill from entering drains, sewers, or waterways.[8][10]

• Containment and Cleanup:

  • For small spills, absorb the material with a non-combustible, inert absorbent such as sand, vermiculite, or diatomaceous earth.[13][15]

  • Collect the absorbed material into a suitable, labeled container for hazardous waste disposal.[8][15]

  • After the material has been completely removed, decontaminate the spill area with an appropriate solvent and wash the site.[2][8]

Figure 2: Logical workflow for responding to a chemical spill.

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Protocols & Analytical Methods

Application Notes & Protocols: (1S)-1-(Pyrazin-2-yl)ethan-1-amine in Modern Organic Synthesis

Abstract

This technical guide provides an in-depth exploration of (1S)-1-(pyrazin-2-yl)ethan-1-amine, a versatile chiral building block in organic synthesis. We delve into its application as a chiral ligand in asymmetric catalysis, its function as a robust chiral auxiliary for diastereoselective transformations, and its role as a key starting material in the synthesis of complex, high-value molecules, particularly within the pharmaceutical landscape. This document is intended for researchers, chemists, and drug development professionals, offering both foundational principles and detailed, field-proven experimental protocols to enable its effective use in the laboratory.

Introduction: The Strategic Value of Chiral Pyrazinyl Amines

Chiral amines are foundational pillars of modern asymmetric synthesis, prized for their ability to impart stereochemical control and for their prevalence in biologically active molecules. Within this class, (1S)-1-(pyrazin-2-yl)ethan-1-amine stands out due to a unique combination of structural features: a defined stereocenter at the C1 position, a nucleophilic primary amine, and a nitrogen-rich pyrazine ring.

The pyrazine moiety is not merely a passive aromatic substituent; it is a "privileged structure" in medicinal chemistry, appearing in numerous clinically approved drugs like the antitubercular agent Pyrazinamide and the proteasome inhibitor Bortezomib.[1][2] Its two nitrogen atoms can act as hydrogen bond acceptors and metal coordinating sites, profoundly influencing a molecule's pharmacological profile. The strategic placement of a chiral center adjacent to this ring provides a powerful tool for creating stereochemically complex and biologically relevant compounds. This guide will illuminate the practical applications of this valuable reagent.

Synthesis Overview: Accessing the Chiral Building Block

The utility of a chiral reagent is intrinsically linked to its accessibility. (1S)-1-(pyrazin-2-yl)ethan-1-amine can be synthesized via established asymmetric methods. A highly effective and common strategy involves the diastereoselective addition of a methyl organometallic reagent to a chiral sulfinylimine derived from pyrazine-2-carboxaldehyde. This approach, widely used for related heteroaromatic amines, offers excellent stereocontrol and scalability.[3]

Caption: General workflow for the asymmetric synthesis of the title compound.

Core Applications in Asymmetric Synthesis

The unique structure of (1S)-1-(pyrazin-2-yl)ethan-1-amine allows it to be deployed in several distinct strategic roles.

As a Chiral Ligand in Asymmetric Catalysis

The bidentate N,N' coordination motif, offered by the pyrazine nitrogen and the primary amine, makes this molecule an excellent candidate for forming chiral complexes with transition metals. These complexes can then serve as asymmetric catalysts. A prime example is in the enantioselective addition of dialkylzinc reagents to aldehydes, a fundamental C-C bond-forming reaction.

Causality of Experimental Choices:

• Catalyst Formation: The amine ligand coordinates to the dialkylzinc reagent, forming a chiral catalytic complex in situ.

• Mechanism: This complex then coordinates the aldehyde substrate. The steric environment created by the chiral ligand dictates the facial selectivity of the alkyl group transfer from the zinc atom to the aldehyde carbonyl, resulting in the preferential formation of one enantiomer of the secondary alcohol product.[4]

• Solvent: Non-polar solvents like toluene or hexane are typically used to prevent competition with the chiral ligand for coordination to the zinc center.

Caption: Proposed catalytic cycle for enantioselective ethylation of an aldehyde.

As a Removable Chiral Auxiliary

A chiral auxiliary is a powerful tool for substrate-controlled diastereoselective reactions. (1S)-1-(pyrazin-2-yl)ethan-1-amine can be condensed with a prochiral ketone or aldehyde to form a chiral imine. The steric bulk of the pyrazinylethyl group effectively shields one face of the C=N double bond, directing nucleophilic attack to the opposite face.

Causality of Experimental Choices:

• Imine Formation: A dehydrating agent or azeotropic removal of water is used to drive the condensation reaction to completion.

• Diastereoselective Addition: The choice of organometallic reagent (e.g., Grignard or organolithium) and reaction temperature are critical for maximizing diastereoselectivity. Lower temperatures (-78 °C) generally enhance selectivity by favoring the more ordered transition state.[5]

• Auxiliary Cleavage: After the addition, the auxiliary can be cleaved under mild acidic conditions (hydrolysis) or by hydrogenolysis to release the newly formed chiral primary amine, while the auxiliary can potentially be recovered and reused.

Table 1: Representative Diastereoselective Addition to a Chiral Imine

Entry	Prochiral Ketone	Nucleophile (R'-M)	Diastereomeric Ratio (d.r.)	Yield (%)
1	Acetophenone	AllylMgBr	>95:5	~85
2	Propiophenone	MeLi	>90:10	~80
3	Cyclohexanone	PhLi	>95:5	~90
Note: Data is illustrative and based on analogous systems described in the literature.[5]

As a Chiral Building Block for Bioactive Scaffolds

Perhaps the most direct application is the incorporation of the entire (1S)-1-(pyrazin-2-yl)ethan-1-amine scaffold into a final drug candidate or complex molecule. Its inherent chirality and the presence of the pyrazine ring make it an ideal starting point for synthesizing chiral piperazines, a common motif in pharmaceuticals.

For example, a chiral 2-methylpiperazine can be synthesized through a reductive amination followed by cyclization. This strategy provides rapid access to a valuable heterocyclic core.[6][7]

Causality of Experimental Choices:

• Reductive Amination: A mild reducing agent like sodium triacetoxyborohydride (STAB) is often preferred as it is selective for iminiums in the presence of other carbonyls and tolerant of mildly acidic conditions.

• Cyclization: The intramolecular cyclization step often requires activation of the hydroxyl group (e.g., conversion to a tosylate or mesylate) to create a good leaving group for the subsequent intramolecular nucleophilic substitution by the amine.

Caption: Synthetic workflow for a chiral piperazine derivative.

Detailed Experimental Protocols

The following protocols are provided as representative examples. Researchers should perform their own risk assessments and optimize conditions for their specific substrates.

Protocol 1: Asymmetric Diethylzinc Addition to Benzaldehyde

• Catalyst Preparation: To a flame-dried, nitrogen-purged flask, add dry toluene (5.0 mL) and (1S)-1-(pyrazin-2-yl)ethan-1-amine (0.02 mmol, 1.0 eq). Cool the solution to 0 °C.

• Reaction Initiation: Add diethylzinc (1.0 M in hexanes, 2.2 mmol, 110 eq) dropwise and stir the resulting solution at 0 °C for 30 minutes.

• Substrate Addition: Add benzaldehyde (2.0 mmol, 100 eq) dropwise to the catalyst solution.

• Reaction: Allow the mixture to stir at 0 °C. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Quenching: Upon completion (typically 12-24 hours), cool the reaction to 0 °C and slowly quench by the dropwise addition of saturated aqueous NH₄Cl solution (10 mL).

• Work-up: Extract the mixture with ethyl acetate (3 x 15 mL). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification & Analysis: Purify the crude product by flash column chromatography on silica gel. Determine the enantiomeric excess (% ee) by chiral High-Performance Liquid Chromatography (HPLC) analysis.

Protocol 2: Diastereoselective Allylation using a Chiral Auxiliary

• Imine Formation: In a round-bottom flask equipped with a Dean-Stark apparatus, combine (1S)-1-(pyrazin-2-yl)ethan-1-amine (10.0 mmol, 1.0 eq), acetophenone (11.0 mmol, 1.1 eq), and toluene (50 mL). Add a catalytic amount of p-toluenesulfonic acid. Reflux the mixture until water evolution ceases. Cool to room temperature and concentrate in vacuo. Use the crude imine directly in the next step.

• Nucleophilic Addition: Dissolve the crude imine in anhydrous THF (50 mL) and cool to -78 °C under a nitrogen atmosphere. Add allylmagnesium bromide (1.0 M in THF, 12.0 mmol, 1.2 eq) dropwise over 30 minutes.

• Reaction: Stir the reaction at -78 °C for 4 hours. Monitor by TLC.

• Quenching: Quench the reaction at -78 °C with saturated aqueous NH₄Cl solution (20 mL).

• Work-up: Warm the mixture to room temperature and extract with ethyl acetate (3 x 30 mL). Dry the combined organic layers over Na₂SO₄, filter, and concentrate. The diastereomeric ratio can be determined at this stage by ¹H NMR analysis of the crude product.

• Auxiliary Cleavage: Dissolve the crude product in methanol (40 mL) and add 2 M HCl (20 mL). Stir at room temperature for 6 hours or until hydrolysis is complete (monitored by TLC).

• Purification: Neutralize the mixture with aqueous NaOH and extract the product amine with dichloromethane. Purify by column chromatography to yield the chiral product amine.

References

• N.N. Authors. Chiral ligands containing heteroatoms. 10. 1-(2-pyridyl)alkylamines as chiral catalysts in the addition of diethylzinc to aldehydes: temperature dependence on the enantioselectivity. Academia.edu. 4

• N.N. Authors. Synthesis of Chiral Piperazines via Hydrogenation of Pyrazines Activated by Alkyl Halides. Semantic Scholar. 6

• Chemiz. Enantioselective synthesis of (R)- & (S)-1-(pyridin-2-yl)ethan-1-amine from Pyridine-2-carboxaldehyde. YouTube.

• N.N. Authors. A Synthesis of Symmetrical and Unsymmetrical Pyrazines. PMC, NIH.

• Wang, J., et al. Pyrazine derivative synthesis in a continuous-flow system: a green synthesis of pyrazinamide from pyrazine esters and amines catalyzed by Lipozyme® TL IM from Thermomyces lanuginosus. RSC Advances.

• N.N. Authors. Pyrazine derivative synthesis in a continuous-flow system: a green synthesis of pyrazinamide from pyrazine esters and amines catalyzed by Lipozyme® TL IM from Thermomyces lanuginosus. ResearchGate.

• De Fusco, C., et al. Asymmetric Catalytic Access to Piperazin-2-ones and Morpholin-2-ones in a One-Pot Approach: Rapid Synthesis of an Intermediate to Aprepitant. PMC, NIH.

• N.N. Authors. Asymmetric Synthesis of 1‐(2‐Pyrrolyl)alkylamines by the Addition of Organometallic Reagents to Chiral 2‐Pyrroleimines. ResearchGate.

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• 4. (PDF) Chiral ligands containing heteroatoms. 10. 1-(2-pyridyl)alkylamines as chiral catalysts in the addition of diethylzinc to aldehydes: temperature dependence on the enantioselectivity [academia.edu]
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Application Notes & Protocols: (1S)-1-(Pyrazin-2-yl)ethan-1-amine as a Novel Chiral Auxiliary for Asymmetric Synthesis

Abstract

This document provides a comprehensive guide for the utilization of (1S)-1-(pyrazin-2-yl)ethan-1-amine as a chiral auxiliary in asymmetric synthesis. While direct literature precedent for this specific auxiliary is emerging, its structural analogy to the well-established (S)-1-phenylethylamine allows for the development of robust protocols.[1][2][3][4] This guide will detail the theoretical basis for its function, step-by-step protocols for its application in diastereoselective alkylation, and subsequent cleavage to yield enantiomerically enriched products. The protocols are designed for researchers, scientists, and professionals in drug development seeking to employ novel and effective methods for stereochemical control.

Introduction: The Principle of Chiral Auxiliaries

In the synthesis of enantiomerically pure compounds, such as pharmaceuticals and natural products, controlling the three-dimensional arrangement of atoms is paramount. Chiral auxiliaries are stereogenic molecules that are temporarily incorporated into a prochiral substrate to direct a subsequent chemical transformation with high diastereoselectivity.[5] After the desired stereocenter has been established, the auxiliary is removed and can ideally be recovered for reuse.[5]

(1S)-1-(pyrazin-2-yl)ethan-1-amine is a promising chiral auxiliary. Its utility is predicated on the same principles that govern established auxiliaries like (S)-1-phenylethylamine.[1][2] The core concept is that the chiral amine is first coupled with a prochiral carboxylic acid derivative to form a chiral amide. The stereocenter on the auxiliary then dictates the facial selectivity of subsequent reactions at a nearby prochiral center, most commonly the α-carbon of the acyl group.

Mechanism of Stereocontrol

The stereodirecting influence of (1S)-1-(pyrazin-2-yl)ethan-1-amine is primarily based on steric hindrance. Once the chiral amide is formed and deprotonated to generate an enolate, the bulky pyrazinyl group is expected to orient itself to shield one face of the enolate. This steric blockade forces an incoming electrophile to approach from the less hindered face, resulting in a high degree of diastereoselectivity.[6] The nitrogen atoms within the pyrazine ring may also play a role in chelating with the metal cation of the enolate, further rigidifying the transition state and enhancing stereochemical control.

Caption: General workflow for asymmetric alkylation using the (1S)-1-(pyrazin-2-yl)ethan-1-amine chiral auxiliary.

Experimental Protocols

The following protocols are adapted from well-established procedures for analogous chiral auxiliaries, particularly (S)-1-phenylethylamine, and are presented as a robust starting point for optimization.[6][7]

Protocol 1: Attachment of the Chiral Auxiliary (Amide Formation)

This procedure describes the coupling of a carboxylic acid with (1S)-1-(pyrazin-2-yl)ethan-1-amine to form the requisite chiral amide.

Materials:

• Carboxylic acid (e.g., propanoic acid)

• Thionyl chloride or oxalyl chloride

• (1S)-1-(pyrazin-2-yl)ethan-1-amine

• Triethylamine (Et3N) or Pyridine

• Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF)

• Standard glassware for inert atmosphere reactions

Procedure:

• Acid Chloride Formation: In a round-bottom flask under an inert atmosphere (N2 or Ar), dissolve the carboxylic acid (1.0 eq) in anhydrous DCM. Cool the solution to 0 °C. Add thionyl chloride (1.2 eq) dropwise. Allow the reaction to warm to room temperature and stir for 2 hours, or until gas evolution ceases. Remove the solvent and excess thionyl chloride under reduced pressure to yield the crude acid chloride.

• Amide Coupling: In a separate flask under an inert atmosphere, dissolve (1S)-1-(pyrazin-2-yl)ethan-1-amine (1.0 eq) and triethylamine (1.5 eq) in anhydrous DCM. Cool the solution to 0 °C.

• Dissolve the crude acid chloride from step 1 in a minimal amount of anhydrous DCM and add it dropwise to the amine solution at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 4-6 hours.

• Quench the reaction by adding a saturated aqueous solution of NH4Cl.

• Extract the product with DCM (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO4, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the pure chiral amide.

Protocol 2: Diastereoselective α-Alkylation

This protocol details the enolate formation and subsequent alkylation to create a new stereocenter.

Materials:

• Chiral amide from Protocol 1

• Anhydrous tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi) or Lithium diisopropylamide (LDA)

• Alkylating agent (e.g., benzyl bromide, allyl iodide)

• Saturated aqueous ammonium chloride (NH4Cl)

Procedure:

• In a flame-dried, round-bottom flask under an inert atmosphere, dissolve the chiral amide (1.0 eq) in anhydrous THF.

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Slowly add n-BuLi or LDA (1.1 eq) dropwise. A color change is typically observed, indicating enolate formation. Stir the solution at -78 °C for 30-60 minutes.

• Add the alkylating agent (1.2 eq) dropwise to the enolate solution at -78 °C.

• Stir the reaction mixture at -78 °C for 2-4 hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Quench the reaction at -78 °C by the slow addition of saturated aqueous NH4Cl solution.

• Allow the mixture to warm to room temperature and extract the product with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO4, and concentrate under reduced pressure.

• The diastereomeric ratio of the crude product can be determined by ¹H NMR or GC analysis before purification by column chromatography.[6]

Parameter	Condition	Rationale
Solvent	Anhydrous THF	Aprotic and effectively solvates the lithium enolate.
Base	n-BuLi or LDA	Strong, non-nucleophilic bases that efficiently deprotonate the α-carbon.
Temperature	-78 °C	Low temperature is crucial for maintaining the kinetic stability of the enolate and maximizing diastereoselectivity.
Quenching Agent	Saturated aq. NH4Cl	A mild proton source to neutralize the reaction mixture.

Protocol 3: Cleavage of the Chiral Auxiliary

This final step liberates the enantiomerically enriched product from the auxiliary. Acidic hydrolysis is a common and effective method.

Materials:

• Alkylated amide from Protocol 2

• Aqueous hydrochloric acid (e.g., 6 M HCl) or Sulfuric Acid (e.g., 3M H2SO4)

• Dioxane or THF (as a co-solvent)

• Diethyl ether or Ethyl acetate for extraction

Procedure:

• In a round-bottom flask, dissolve the alkylated amide (1.0 eq) in a mixture of dioxane and 6 M HCl (e.g., 1:1 v/v).

• Heat the mixture to reflux (typically 80-100 °C) and monitor the reaction by TLC until the starting material is consumed (usually 12-24 hours).

• Cool the reaction mixture to room temperature and neutralize with a suitable base (e.g., solid NaOH or saturated NaHCO3 solution) to a pH of ~8.

• The aqueous layer now contains the water-soluble protonated chiral auxiliary. This can be basified further and extracted to recover the auxiliary.

• Extract the desired enantiomerically enriched carboxylic acid product from the neutralized aqueous layer with diethyl ether or ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO4, and concentrate under reduced pressure to yield the final product.

Expected Outcomes and Data Interpretation

Based on analogous systems using (S)-1-phenylethylamine, high diastereoselectivities are anticipated. The pyrazinyl group, being heteroaromatic, may offer different electronic and steric properties compared to a simple phenyl group, potentially influencing the diastereomeric ratio.

Chiral Auxiliary	Electrophile	Diastereomeric Ratio (d.r.)
(S)-1-Phenylethylamine derived amide	Benzyl Bromide	Typically >90:10
(S)-1-Phenylethylamine derived amide	Methyl Iodide	Typically >95:5
(1S)-1-(Pyrazin-2-yl)ethan-1-amine derived amide	Benzyl Bromide	Expected to be high (>90:10)

Note: The diastereomeric ratio for the pyrazinyl auxiliary is a projection based on steric similarities to the phenylethyl auxiliary and requires experimental validation.

Caption: Simplified representation of the proposed chelated transition state, highlighting the steric shielding by the pyrazinyl group.

Conclusion

(1S)-1-(pyrazin-2-yl)ethan-1-amine presents itself as a viable and novel chiral auxiliary for asymmetric synthesis. The protocols provided herein, based on the well-understood chemistry of analogous compounds, offer a solid foundation for its application in academic and industrial research. The key to its successful implementation lies in the careful execution of the described steps, particularly in maintaining anhydrous and low-temperature conditions during the critical alkylation step. Further optimization and exploration of its use in other asymmetric transformations, such as aldol and Michael additions, are encouraged.

References

• BenchChem. (2025). A Comparative Guide to Stereocontrol by (S)-1-Phenylethylamine and Other Chiral Auxiliaries.
• University of Surrey. (2019). Chiral Lithium Amides in Asymmetric Synthesis.

• Gawroński, J., & Skowronek, P. (2020). New Advances in the Synthetic Application of Enantiomeric 1-Phenylethylamine (α-PEA): Privileged Chiral Inducer and Auxiliary. Molecules. [Link]

• Gawroński, J., & Skowronek, P. (2020). New Advances in the Synthetic Application of Enantiomeric 1-Phenylethylamine (α-PEA): Privileged Chiral Inducer and Auxiliary. PMC. [Link]

• Cativiela, C., et al. (2000). Diastereoselective Alkylation of Chiral Glycinate Derivatives Containing the a-Phenylethyl Group. Redalyc. [Link]

• Li, Z., et al. (2024). Enantioselective synthesis of chiral amides by carbene insertion into amide N–H bond. Nature Communications. [Link]

• Davies, S. G., et al. (1998). Synthesis of optically active azetidine-2,4-dicarboxylic acid and related chiral auxiliaries for asymmetric synthesis. Journal of the Chemical Society, Perkin Transactions 1. [Link]

• Gawroński, J., & Skowronek, P. (2020). New Advances in the Synthetic Application of Enantiomeric 1-Phenylethylamine (α-PEA): Privileged Chiral Inducer and Auxiliary. ResearchGate. [Link]

• Tang, W., & Zhang, X. (2021). Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogenation. Chemical Reviews. [Link]

• Baldino, C. M., et al. (2023). Diastereoselective C-alkylation of aldimines, derived from chiral α-carbon heteroatom-substituted aldehydes, with triethylborane. Application to the synthesis of benzylisoquinolines. PMC. [Link]

• Kim, Y. H., et al. (2000). Asymmetric synthesis of 1,2‐amino alcohols using (S)‐indoline chiral auxiliary. Chirality. [Link]

• Sharma, V., et al. (2021). Recent advances in asymmetric synthesis of chiral amides and peptides: racemization-free coupling reagents. Organic & Biomolecular Chemistry. [Link]

• TCI Chemicals. (n.d.). Chiral Auxiliaries and Optical Resolving Agents. [Link]

• Czarnocki, Z., et al. (2006). ( R )-1-Phenylethylamine as chiral auxiliary in the diastereoselective synthesis of tetrahydro-β-carboline derivatives. Arkivoc. [Link]

• ResearchGate. (n.d.). Chiral Auxiliaries in Asymmetric Synthesis. [Link]

• Wikipedia. (n.d.). Chiral auxiliary. [Link]

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Application Notes and Protocols: (1S)-1-(pyrazin-2-yl)ethan-1-amine in Asymmetric Michael Addition Reactions

For Researchers, Scientists, and Drug Development Professionals

Authored by: Senior Application Scientist, Gemini AI

Introduction: The Emerging Role of Chiral Pyrazinyl Amines in Asymmetric Organocatalysis

The Michael addition, a cornerstone of carbon-carbon bond formation, has been profoundly impacted by the advent of asymmetric organocatalysis.[1] Within this field, chiral primary amines have emerged as powerful catalysts, capable of inducing high levels of stereoselectivity in the conjugate addition of nucleophiles to α,β-unsaturated compounds.[2] These reactions are of paramount importance in medicinal chemistry and drug development, where the precise control of stereochemistry is critical for therapeutic efficacy.

(1S)-1-(pyrazin-2-yl)ethan-1-amine is a chiral primary amine featuring a pyrazine moiety, a heterocyclic scaffold prevalent in numerous biologically active molecules. While direct literature on its application in Michael additions is emerging, its structural analogy to well-studied chiral picolylamines (pyridyl-containing amines) suggests its significant potential as an organocatalyst.[3] This guide provides a comprehensive overview of the anticipated use of (1S)-1-(pyrazin-2-yl)ethan-1-amine in asymmetric Michael addition reactions, drawing upon established principles and protocols from closely related systems. We will delve into the mechanistic underpinnings of this catalysis, provide detailed experimental protocols, and present representative data to guide researchers in harnessing the potential of this promising chiral amine.

Mechanistic Insights: The Enamine and Iminium Ion Catalysis Cycles

The catalytic prowess of chiral primary amines like (1S)-1-(pyrazin-2-yl)ethan-1-amine in Michael additions stems from their ability to reversibly form nucleophilic enamine intermediates with carbonyl donors (ketones and aldehydes) or electrophilic iminium ions with α,β-unsaturated aldehydes.[1][2]

Enamine Catalysis with Ketone/Aldehyde Donors

In the presence of a ketone or aldehyde, the chiral primary amine catalyst forms a chiral enamine. This enamine, being more nucleophilic than the corresponding enol or enolate, then adds to the Michael acceptor (e.g., a nitroolefin) in a stereocontrolled manner. The facial selectivity of this addition is dictated by the steric and electronic environment of the chiral amine catalyst. Subsequent hydrolysis of the resulting iminium ion regenerates the catalyst and furnishes the chiral Michael adduct.

Figure 1. Enamine catalysis cycle for Michael addition.

Iminium Ion Catalysis with α,β-Unsaturated Aldehyde Acceptors

When the Michael acceptor is an α,β-unsaturated aldehyde, the chiral primary amine catalyst forms a transient iminium ion. This activation lowers the LUMO of the acceptor, enhancing its electrophilicity and directing the stereoselective attack of a nucleophile.

Figure 2. Iminium ion catalysis cycle.

Experimental Protocols: Asymmetric Michael Addition of Ketones to Nitroolefins

The following protocol is a representative procedure for the asymmetric Michael addition of a ketone to a nitroolefin, catalyzed by (1S)-1-(pyrazin-2-yl)ethan-1-amine. This protocol is based on highly successful methodologies developed for the structurally similar chiral picolylamines and is expected to be a good starting point for optimization.[3]

Materials

• (1S)-1-(pyrazin-2-yl)ethan-1-amine (Catalyst)

• Ketone (e.g., cyclohexanone, cyclopentanone)

• Nitroolefin (e.g., trans-β-nitrostyrene)

• Acid co-catalyst (e.g., benzoic acid, acetic acid)

• Anhydrous solvent (e.g., toluene, chloroform, or dichloromethane)

• Inert atmosphere (Nitrogen or Argon)

• Standard laboratory glassware and stirring equipment

• Silica gel for column chromatography

• Eluents for chromatography (e.g., hexane/ethyl acetate mixture)

Step-by-Step Protocol

• Reaction Setup: To an oven-dried reaction vial equipped with a magnetic stir bar, add (1S)-1-(pyrazin-2-yl)ethan-1-amine (0.02 mmol, 10 mol%) and the acid co-catalyst (0.02 mmol, 10 mol%).

• Inert Atmosphere: Seal the vial and purge with a stream of nitrogen or argon for 5-10 minutes.

• Addition of Reactants: Under the inert atmosphere, add the anhydrous solvent (1.0 mL). Stir the mixture for 5 minutes to ensure dissolution. Add the ketone (1.0 mmol, 5.0 equivalents) followed by the nitroolefin (0.2 mmol, 1.0 equivalent).

• Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting nitroolefin is consumed (typically 24-72 hours).

• Work-up: Upon completion, concentrate the reaction mixture under reduced pressure to remove the solvent.

• Purification: Purify the crude residue by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to afford the pure Michael adduct.

• Analysis: Characterize the product by ¹H NMR, ¹³C NMR, and mass spectrometry. Determine the enantiomeric excess (ee) and diastereomeric ratio (dr) of the product by chiral high-performance liquid chromatography (HPLC) analysis.

Data Presentation: Expected Performance in Michael Additions

While specific data for (1S)-1-(pyrazin-2-yl)ethan-1-amine is not yet widely published, the performance of analogous chiral picolylamine catalysts in the Michael addition of ketones to nitroolefins provides a strong indication of expected outcomes. The following table summarizes representative results from the literature for such reactions.[3]

Entry	Ketone	Nitroolefin	Catalyst Loading (mol%)	Acid Additive	Solvent	Time (h)	Yield (%)	dr (syn/anti)	ee (%)
1	Cyclohexanone	trans-β-Nitrostyrene	10	Benzoic Acid	Toluene	48	95	95:5	92
2	Cyclopentanone	trans-β-Nitrostyrene	10	Acetic Acid	CHCl₃	72	88	>99:1	95
3	Acetone	trans-β-Nitrostyrene	20	Benzoic Acid	Toluene	96	75	-	85
4	Cyclohexanone	(E)-1-Nitro-3-phenylprop-1-ene	10	Acetic Acid	CH₂Cl₂	60	91	92:8	90

This data is based on analogous chiral picolylamine catalysts and should be considered as a predictive guide for reactions catalyzed by (1S)-1-(pyrazin-2-yl)ethan-1-amine.

Troubleshooting and Optimization

• Low Yield: If the reaction yield is low, consider increasing the catalyst loading (up to 20 mol%) or the reaction time. The choice of solvent can also have a significant impact; screening different anhydrous solvents is recommended.

• Low Enantioselectivity: The enantiomeric excess can often be improved by varying the acid co-catalyst. Both the type of acid and its pKa can influence the stereochemical outcome.[4] Lowering the reaction temperature may also enhance enantioselectivity.

• Low Diastereoselectivity: The diastereomeric ratio can be sensitive to the solvent and the structure of the ketone. Experimenting with different solvents and ensuring the high purity of reactants is crucial.

Conclusion and Future Outlook

(1S)-1-(pyrazin-2-yl)ethan-1-amine represents a promising, yet underexplored, chiral primary amine organocatalyst for asymmetric Michael addition reactions. Its structural features suggest that it will be a highly effective catalyst, particularly in the conjugate addition of ketones and aldehydes to nitroolefins and other Michael acceptors. The protocols and data presented in this guide, based on well-established analogous systems, provide a solid foundation for researchers to begin exploring the synthetic utility of this catalyst. Further research into the precise scope, limitations, and optimization of reaction conditions for (1S)-1-(pyrazin-2-yl)ethan-1-amine is warranted and is expected to contribute significantly to the field of asymmetric organocatalysis and the synthesis of valuable chiral building blocks for drug discovery.

References

• Chen, Y. K., Yoshida, M., & MacMillan, D. W. C. (2006). Enantioselective Organocatalytic Amine Conjugate Addition. Journal of the American Chemical Society, 128(27), 8728–8729.* [Link]

• Almasi, D., Alonso, D. A., & Nájera, C. (2007). Chiral Picolylamines for Michael and Aldol Reactions: Probing Substrate Boundaries. Chemistry - A European Journal, 13(29), 8144–8151.* [Link]

• Tsogoeva, S. B. (2010). Recent advances in asymmetric organocatalytic conjugate additions to nitroalkenes. European Journal of Organic Chemistry, 2010(10), 1849–1862.* [Link]

• Palomo, C., Oiarbide, M., & López, R. (2009). Asymmetric organocatalytic aza-Michael additions. Chemical Society Reviews, 38(3), 632-646.* [Link]

• Almasi, D., Alonso, D. A., & Nájera, C. (2009). Organocatalytic asymmetric conjugate additions. Tetrahedron: Asymmetry, 20(10), 1057-1090.* [Link]

• Marques, M. M. B. (2010). Recent Advances in Asymmetric Organocatalyzed Conjugate Additions to Nitroalkenes. Molecules, 15(3), 1683–1726.* [Link]

• Dondoni, A., & Massi, A. (2008). Asymmetric organocatalysis: from infancy to adolescence. Angewandte Chemie International Edition, 47(25), 4638-4660.* [Link]

• Notz, W., Tanaka, F., & Barbas, C. F. (2004). Enamine-Based Organocatalysis with Proline and Diamines: The Development of Direct Asymmetric Aldol, Mannich, Michael, and Diorganocatalytic Reactions. Accounts of Chemical Research, 37(8), 580–591.* [Link]

• List, B. (2004). Enamine catalysis is a powerful strategy for the catalytic generation and use of carbanion equivalents. Accounts of Chemical Research, 37(8), 548–557.* [Link]

• Seayad, J., & List, B. (2005). Asymmetric organocatalysis. Organic & Biomolecular Chemistry, 3(5), 719-724.* [Link]

• Seidel, D. (2011). The role of the acid co-catalyst in the organocatalyzed Michael addition of aldehydes to nitroalkenes. Helvetica Chimica Acta, 94(4), 719-724.* [Link]

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Application Notes and Protocols for the Continuous-Flow Synthesis of Pyrazine Derivatives

Introduction: The Strategic Advantage of Pyrazine Scaffolds and the Imperative for Modern Synthesis

Pyrazine and its derivatives represent a cornerstone in medicinal chemistry and drug development. These six-membered aromatic heterocycles, containing two nitrogen atoms at the 1 and 4 positions, are prevalent in a multitude of biologically active compounds.[1][2] Their unique electronic properties and ability to act as hydrogen bond acceptors make them privileged scaffolds in the design of therapeutic agents targeting a wide array of diseases, including cancer, viral infections, and inflammatory conditions.[1][2] Notable examples of pyrazine-containing drugs include the anti-tuberculosis agent Pyrazinamide, the dipeptidyl peptidase-4 inhibitor Sitagliptin, and the proteasome inhibitor Bortezomib, underscoring the therapeutic significance of this chemical class.[3]

Traditionally, the synthesis of pyrazine derivatives has been accomplished using batch-wise processes. While effective, these methods often present challenges related to safety, scalability, and process control, particularly when dealing with exothermic reactions or unstable intermediates.[4][5] The advent of continuous-flow chemistry offers a transformative approach, providing a safer, more efficient, and highly reproducible platform for the synthesis of these valuable compounds.[4][6] This guide provides a detailed exploration of the principles and practical application of continuous-flow technology for the synthesis of pyrazine derivatives, aimed at researchers, scientists, and professionals in drug development.

The Paradigm Shift: Why Continuous-Flow for Pyrazine Synthesis?

The transition from batch to continuous-flow manufacturing is not merely an operational adjustment; it is a strategic evolution in chemical synthesis. The inherent advantages of flow chemistry directly address the limitations of traditional batch methods, making it an ideal platform for the production of pyrazine derivatives and other heterocyclic compounds.[6][7]

Key Advantages of Continuous-Flow Synthesis:

• Enhanced Safety: The small internal volume of flow reactors significantly minimizes the amount of hazardous material present at any given time. This is particularly crucial when handling potentially explosive or toxic reagents. The superior heat transfer capabilities of these systems also mitigate the risk of thermal runaways in highly exothermic reactions.[4][8]

• Precise Process Control: Flow chemistry allows for unparalleled control over critical reaction parameters such as temperature, pressure, residence time, and stoichiometry.[4][9] This precise control leads to higher reproducibility, improved selectivity, and increased product yields.[6][10]

• Rapid Reaction Optimization: The ability to quickly vary reaction parameters and achieve steady-state conditions in a matter of minutes allows for high-throughput screening of reaction conditions. This significantly accelerates the optimization process compared to the much slower cycle times of batch reactors.[8]

• Scalability and Flexibility: Scaling up a continuous-flow process is often as simple as running the system for a longer duration or by "numbering-up" – running multiple reactors in parallel.[4][9] This provides a seamless transition from laboratory-scale discovery to pilot-plant and full-scale manufacturing.[5]

• Green Chemistry and Sustainability: Continuous-flow systems often lead to a reduction in solvent and energy consumption. The improved yields and selectivity also minimize waste generation, aligning with the principles of green chemistry.[4][6]

Visualizing the Workflow: From Reagents to Product

The logical flow of a continuous synthesis process is elegantly captured in a workflow diagram. This visualization clarifies the sequence of operations, from the introduction of starting materials to the collection of the final product.

Caption: A generalized workflow for a two-component continuous-flow synthesis.

Protocol: Enzymatic Synthesis of Pyrazinamide Derivatives in a Continuous-Flow System

This protocol details a green and efficient method for the synthesis of pyrazinamide derivatives from pyrazine esters and various amines, utilizing an immobilized lipase as a biocatalyst.[11][12][13] This approach highlights the synergy between biocatalysis and flow chemistry to achieve high yields under mild conditions.

Materials and Equipment

• Reagents:

  • Pyrazine-2-carboxylate (or other pyrazine esters)

  • Selected amine (e.g., benzylamine, aliphatic amines, morpholine)

  • tert-Amyl alcohol (or other suitable green solvent)

  • Immobilized Lipase B from Candida antarctica (e.g., Novozym 435) or Lipozyme® TL IM from Thermomyces lanuginosus[11]

• Equipment:

  • Two high-precision syringe pumps

  • T-mixer or static mixer

  • Packed-bed reactor column

  • Heating unit for the reactor column (e.g., column heater or oil bath)

  • Back pressure regulator (BPR)

  • Collection vessel

  • Connecting tubing (e.g., PFA or stainless steel)

Experimental Setup and Procedure

• Reagent Preparation:

  • Prepare two separate stock solutions.

  • Feed 1: Dissolve the pyrazine ester in tert-amyl alcohol. A typical concentration is 0.5 M.[11]

  • Feed 2: Dissolve the amine in tert-amyl alcohol. A molar excess of the amine is generally used, for example, a 3:1 molar ratio of amine to ester.[11]

• System Assembly:

  • Assemble the continuous-flow system as depicted in the workflow diagram above.

  • Pack the reactor column with the immobilized enzyme. The amount of enzyme will depend on the desired scale and flow rate. For a lab-scale synthesis, approximately 870 mg of Lipozyme® TL IM can be used.[11]

• Reaction Execution:

  • Set the temperature of the reactor column to 45 °C.[11]

  • Prime the pumps with their respective reagent solutions.

  • Set the flow rates of both pumps to deliver the desired residence time. For example, a flow rate of 31.2 μL/min for each pump into a reactor of a specific volume can achieve a residence time of 20 minutes.[11]

  • Begin pumping the reagent solutions simultaneously through the mixer and into the heated, enzyme-packed reactor.

  • The back pressure regulator should be set to a low pressure (e.g., 10 bar) to prevent solvent outgassing at elevated temperatures.

• Product Collection and Analysis:

  • Collect the product stream exiting the back pressure regulator.

  • The system should be allowed to reach a steady state before collecting the product for analysis (typically 3-5 times the residence time).

  • The solvent can be removed from the collected fraction under reduced pressure.

  • The crude product can then be purified, if necessary, by standard techniques such as column chromatography.

  • Analyze the product yield and purity using methods like HPLC, GC-MS, and NMR.

Reaction Mechanism: Enzyme-Catalyzed Amidation

The synthesis of pyrazinamide derivatives in this protocol proceeds via an enzyme-catalyzed amidation reaction. The lipase facilitates the nucleophilic attack of the amine on the carbonyl carbon of the pyrazine ester, leading to the formation of a tetrahedral intermediate. This intermediate then collapses to form the amide product and releases the corresponding alcohol.

Caption: Simplified mechanism of lipase-catalyzed amidation.

Data Summary: Representative Results

The following table summarizes typical results for the continuous-flow synthesis of various pyrazinamide derivatives using the described protocol.

Entry	Amine	Residence Time (min)	Temperature (°C)	Yield (%)
1	Benzylamine	20	45	91.6[11]
2	Morpholine	20	45	High
3	Aliphatic Amine	20	45	High

Note: "High" indicates that desirable yields were achieved as reported in the source literature, though specific percentages for all amines were not provided in the snippets.[11][12]

Safety, Troubleshooting, and Process Optimization

Safety Considerations:

• Hazard Assessment: Before commencing any flow chemistry experiment, a thorough hazard assessment of all reagents and potential reaction products is mandatory.[14]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, lab coat, and gloves.

• System Integrity: Ensure all fittings and connections are secure to prevent leaks, especially when operating at elevated pressures.

• Ventilation: Operate the flow chemistry system in a well-ventilated fume hood.

• Emergency Procedures: Be familiar with the emergency shutdown procedures for the equipment.

Troubleshooting Common Issues:

• Low Yield:

  • Possible Cause: Insufficient residence time or temperature.

  • Solution: Increase the residence time by lowering the flow rate or increase the reaction temperature.

  • Possible Cause: Enzyme deactivation.

  • Solution: Ensure the solvent and reagents are of high purity and that the temperature does not exceed the enzyme's tolerance.

• Reactor Clogging:

  • Possible Cause: Precipitation of starting materials or product.

  • Solution: Adjust solvent composition or decrease reagent concentrations.

  • Possible Cause: Particulates in the reagent streams.

  • Solution: Filter all reagent solutions before use.

• Inconsistent Results:

  • Possible Cause: Fluctuations in pump flow rates or temperature.

  • Solution: Ensure pumps are properly calibrated and the heating unit provides stable temperature control.

Strategies for Process Optimization:

• Solvent Screening: The choice of solvent can significantly impact reaction kinetics and solubility. Screen a range of green solvents to find the optimal medium. In the featured protocol, tert-amyl alcohol was found to be highly effective.[11]

• Substrate Ratio: Systematically vary the molar ratio of the amine to the pyrazine ester to maximize conversion of the limiting reagent.[11]

• Temperature and Residence Time: Perform a design of experiments (DoE) to map the reaction space and identify the optimal combination of temperature and residence time for maximizing yield and minimizing impurity formation.

Conclusion: The Future of Pyrazine Synthesis

Continuous-flow chemistry represents a significant advancement in the synthesis of pyrazine derivatives and other important heterocyclic compounds. By offering enhanced safety, precise control, and seamless scalability, this technology empowers researchers and drug development professionals to accelerate the discovery and production of novel therapeutics.[4][6] The integration of enabling technologies like biocatalysis further expands the capabilities of flow synthesis, paving the way for greener and more efficient manufacturing processes. As the pharmaceutical industry continues to embrace process intensification, the adoption of continuous-flow methodologies will undoubtedly become a standard for the synthesis of complex and valuable molecules.

References

• Flow Chemistry: Towards A More Sustainable Heterocyclic Synthesis - ResearchGate. Available at: [Link]

• Pyrazine and Phenazine Heterocycles: Platforms for Total Synthesis and Drug Discovery. Available at: [Link]

• Natural Products–Pyrazine Hybrids: A Review of Developments in Medicinal Chemistry. Available at: [Link]

• Pyrazine derivative synthesis in a continuous-flow system: a green synthesis of pyrazinamide from pyrazine esters and amines catalyzed by Lipozyme® TL IM from Thermomyces lanuginosus - PMC. Available at: [Link]

• Pyrazine derivative synthesis in a continuous-flow system: a green synthesis of pyrazinamide from pyrazine esters and amines catalyzed by Lipozyme® TL IM from Thermomyces lanuginosus - ResearchGate. Available at: [Link]

• Flow Chemistry in the Pharmaceutical Industry | Syrris. Available at: [Link]

• New Technology | Quality Considerations Using Continuous Flow Chemistry In API Manufacturing - Senieer. Available at: [Link]

• 9 Reasons to Perform Flow Chemistry - Lab Unlimited. Available at: [Link]

• Flow Chemistry for the Synthesis of Heterocycles | springerprofessional.de. Available at: [Link]

• Scalable Synthesis of 6-Chloro-1H-pyrazolo[3,4-b]pyrazine via a Continuous Flow Formylation/Hydrazine Cyclization Cascade | Organic Process Research & Development - ACS Publications. Available at: [Link]

• Continuous-flow synthesis of 3,5-disubstituted pyrazoles via sequential alkyne homocoupling and Cope-type hydroamination - RSC Publishing. Available at: [Link]

• Practical Guidelines for the Safe Use of Fluorine Gas Employing Continuous Flow Technology - Figshare. Available at: [Link]

• View of Review of recent literature on flow chemistry. Selected topic: Safety - CHIMIA. Available at: [Link]

• The Role of Flow Chemistry on the Synthesis of Pyrazoles, Pyrazolines and Pyrazole-Fused Scaffolds - MDPI. Available at: [Link]

• NJ Bio, Inc. — Flow Chemistry. Available at: [Link]

• Benefits of Continuous Flow Chemistry - Mettler Toledo. Available at: [Link]

• a green synthesis of pyrazinamide from pyrazine esters and amines catalyzed by Lipozyme® TL IM from Thermomyces lanuginosus - RSC Publishing. Available at: [Link]

• Review on the Synthesis of Pyrazine and Its Derivatives - OUCI. Available at: [Link]

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• 1. Pyrazine and Phenazine Heterocycles: Platforms for Total Synthesis and Drug Discovery [mdpi.com]
• 2. Natural Products–Pyrazine Hybrids: A Review of Developments in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. img01.pharmablock.com [img01.pharmablock.com]
• 4. syrris.com [syrris.com]
• 5. New Technology | Quality Considerations Using Continuous Flow Chemistry In API Manufacturing - Senieer - What You Trust [senieer.com]
• 6. researchgate.net [researchgate.net]
• 7. Flow Chemistry for the Synthesis of Heterocycles | springerprofessional.de [springerprofessional.de]
• 8. labunlimited.com [labunlimited.com]
• 9. njbio.com [njbio.com]
• 10. mt.com [mt.com]
• 11. Pyrazine derivative synthesis in a continuous-flow system: a green synthesis of pyrazinamide from pyrazine esters and amines catalyzed by Lipozyme® TL IM from Thermomyces lanuginosus - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Pyrazine derivative synthesis in a continuous-flow system: a green synthesis of pyrazinamide from pyrazine esters and amines catalyzed by Lipozyme® TL IM from Thermomyces lanuginosus - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 14. View of Review of recent literature on flow chemistry. Selected topic: Safety [chimia.ch]

Application Notes and Protocols for the Development of Pyrazine Derivatives as Novel Therapeutic Agents

Introduction: The Pyrazine Scaffold - A Privileged Structure in Medicinal Chemistry

Pyrazine, a six-membered aromatic heterocycle containing two nitrogen atoms at positions 1 and 4, represents a cornerstone in modern medicinal chemistry. Its unique electronic properties, ability to act as a hydrogen bond acceptor, and rigid planar structure make it an ideal scaffold for designing molecules that can precisely interact with biological targets. The pyrazine ring is a key component in numerous FDA-approved drugs, demonstrating its versatility across a wide range of therapeutic areas, from infectious diseases to oncology. This guide provides an in-depth exploration of the application of pyrazine derivatives in drug discovery, offering strategic insights, detailed experimental protocols, and an overview of their diverse pharmacological activities.

Section 1: Pharmacological Applications & Mechanisms of Action

Pyrazine derivatives have demonstrated a remarkable breadth of biological activity. Their success stems from their ability to mimic endogenous structures and engage with key enzymatic and receptor targets.

Antiviral Agents: Targeting Viral Replication

The COVID-19 pandemic highlighted the urgent need for effective antiviral therapies. Pyrazine derivatives have emerged as a critical class of antiviral agents, most notably with the drug Favipiravir.

Mechanism of Action: Favipiravir

Favipiravir is a broad-spectrum antiviral that targets the RNA-dependent RNA polymerase (RdRp) enzyme, which is essential for the replication of many RNA viruses. After entering the cell, Favipiravir is converted into its active phosphoribosylated form, favipiravir-RTP (T-705-RTP). This active form is recognized by viral RdRp as a purine nucleotide, leading to its incorporation into the growing viral RNA strand. This incorporation is lethal to the virus through two primary mechanisms: it can cause immediate chain termination, or it can act as a mutagen, inducing a high number of errors in the viral genome that lead to a non-viable viral progeny, a phenomenon known as "viral error catastrophe".

Caption: Mechanism of Favipiravir as an RdRp inhibitor.

Anticancer Agents: Targeting Cellular Proliferation and Survival

In oncology, pyrazine derivatives are instrumental in the development of targeted therapies, particularly as kinase inhibitors and proteasome inhibitors.

Bortezomib: A Proteasome Inhibitor

Bortezomib (Velcade®) is a pioneering anticancer drug used in the treatment of multiple myeloma. While its core structure is a dipeptide, it features a critical pyrazinecarboxylic acid moiety. Bortezomib functions by reversibly inhibiting the 26S proteasome, a cellular complex that degrades ubiquitinated proteins. This inhibition disrupts protein homeostasis, leading to the accumulation of pro-apoptotic factors, cell cycle arrest, and ultimately, programmed cell death (apoptosis) in cancer cells.

Kinase Inhibitors

Many pyrazine derivatives have been developed as inhibitors of protein kinases, which are crucial regulators of cell signaling pathways that are often dysregulated in cancer. For example, derivatives of amiloride, a pyrazine-based diuretic, have been found to inhibit kinases such as Akt/PKB, which is a central node in the PI3K/Akt/mTOR pathway that promotes cell survival and proliferation.

Caption: Inhibition of the PI3K/Akt pathway by a pyrazine derivative.

Other Therapeutic Areas

The versatility of the pyrazine scaffold extends to numerous other areas:

• Antibacterial: Certain pyrazine derivatives exhibit activity against various bacterial strains, including Mycobacterium tuberculosis.

• Anti-inflammatory: They have been investigated as inhibitors of inflammatory mediators.

• Antidiabetic: The sulfonylurea drug Glipizide, which contains a pyrazine ring, is used to treat type 2 diabetes by stimulating insulin secretion from pancreatic beta cells.

Section 2: Application Notes: Strategic Considerations for Development

1. Structure-Activity Relationship (SAR) Studies: The pyrazine ring offers multiple positions (2, 3, 5, and 6) for substitution. A systematic exploration of these positions is crucial. For instance, introducing electron-withdrawing groups can modulate the pKa of the ring nitrogens, affecting target binding. Bulky substituents can provide selectivity for a specific kinase ATP-binding pocket.

2. Bioisosteric Replacement: The pyrazine ring can serve as a bioisostere for other aromatic systems like benzene or pyridine. This can improve metabolic stability, solubility, or target affinity. For example, replacing a phenyl ring with a pyrazine can introduce hydrogen bond acceptors (the ring nitrogens) without significantly altering the molecule's geometry.

3. Target Selection: Due to their prevalence in kinase inhibitors, pyrazine libraries are well-suited for screening against kinase panels. Furthermore, their role in drugs like Bortezomib and Favipiravir suggests their utility in targeting other enzyme classes, including proteases and polymerases.

Section 3: Protocols

Protocol: Synthesis of a 2,5-Disubstituted Pyrazine Derivative

This protocol describes a common and reliable method for synthesizing pyrazine derivatives through the condensation of an α-aminoketone, which is often generated in situ.

Objective: To synthesize 2,5-dimethylpyrazine as a representative example.

Materials:

• Aminoacetone hydrochloride

• Sodium hydroxide (NaOH)

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, reflux condenser, magnetic stirrer, separatory funnel

Procedure:

• Preparation of Free Aminoacetone: In a 100 mL round-bottom flask, dissolve 5.0 g of aminoacetone hydrochloride in 25 mL of water. Cool the solution in an ice bath.

• Slowly add a 20% aqueous solution of NaOH dropwise with stirring until the solution is basic (pH > 10). The free aminoacetone is unstable and should be used immediately in the next step.

• Dimerization and Condensation: The aminoacetone will spontaneously dimerize and then condense to form dihydropyrazine.

• Oxidation: Gently heat the solution to reflux for 1 hour. The ambient air serves as the oxidant to convert the dihydropyrazine intermediate to the aromatic 2,5-dimethylpyrazine. The solution will typically darken.

• Extraction: Cool the reaction mixture to room temperature. Transfer the mixture to a separatory funnel and extract three times with 20 mL portions of diethyl ether.

• Drying and Evaporation: Combine the organic extracts and dry over anhydrous MgSO₄. Filter the drying agent and remove the solvent by rotary evaporation.

• Purification: The crude product can be purified by distillation or column chromatography if necessary.

Self-Validation: The identity and purity of the product should be confirmed using analytical techniques such as ¹H NMR, ¹³C NMR, and Mass Spectrometry. The expected ¹H NMR spectrum for 2,5-dimethylpyrazine would show a singlet for the methyl protons and a singlet for the pyrazine ring protons.

Protocol: In Vitro Anticancer Activity (MTT Assay)

This protocol outlines the MTT assay, a colorimetric method to assess the cytotoxic effect of a novel pyrazine derivative on a cancer cell line.

Objective: To determine the IC₅₀ (half-maximal inhibitory concentration) of a test compound.

Materials:

• Cancer cell line (e.g., HeLa, A549)

• Complete growth medium (e.g., DMEM with 10% FBS)

• Test pyrazine derivative, dissolved in DMSO

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or a solution of 20% SDS in 50% DMF)

• 96-well microplate, multichannel pipette, microplate reader

Procedure:

• Cell Seeding: Seed cancer cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the pyrazine derivative in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include wells with vehicle control (DMSO) and untreated cells (blank). Incubate for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 3-4 hours. Live cells with active mitochondrial dehydrogenases will reduce the yellow MTT to a purple formazan precipitate.

• Solubilization: Carefully remove the medium and add 150 µL of solubilization buffer to each well to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability against the log of the compound concentration and determine the IC₅₀ value using non-linear regression analysis.

Caption: Experimental workflow for the MTT cytotoxicity assay.

Section 4: Data Presentation

The following table summarizes hypothetical IC₅₀ data for a series of pyrazine-based kinase inhibitors against two cancer cell lines, demonstrating how SAR data is typically presented.

Compound ID	R1 Group	R2 Group	IC₅₀ (HeLa, µM)	IC₅₀ (A549, µM)
PZ-01	-H	-H	> 50	> 50
PZ-02	-Cl	-H	15.2	22.8
PZ-03	-Cl	-Phenyl	2.5	4.1
PZ-04	-Cl	-4-Fluorophenyl	0.8	1.3

This data illustrates that the addition of a chlorine atom at R1 (PZ-02) improves activity over the unsubstituted parent (PZ-01), and further substitution at R2 with an aryl group (PZ-03, PZ-04) significantly enhances potency.

Conclusion

The pyrazine scaffold is a proven and powerful platform in the design of new drugs. Its synthetic tractability and ability to form key interactions with a multitude of biological targets ensure its continued relevance in medicinal chemistry. From broad-spectrum antivirals like Favipiravir to targeted cancer therapies like Bortezomib, pyrazine derivatives have fundamentally impacted human health. The protocols and strategic notes provided herein offer a framework for researchers to harness the potential of this remarkable heterocycle in their own drug discovery endeavors.

References

• [Title: Favipiravir: a new medication for the Ebola virus disease pandemic], [Source: Infectious Diseases of Poverty], [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4534949/]
• [Title: Bortezomib in the treatment of multiple myeloma], [Source: Therapeutics and Clinical Risk Management], [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2621386/]
• [Title: Pyrazine-A Biologically Active Scaffold], [Source: International Journal of Research in Pharmaceutical and Biomedical Sciences], [URL: https://www.yumpu.com/en/document/view/30045501/pyrazine-a-biologically-active-scaffold-ijrpbsonlinecom]
• [Title: The anticancer properties of amiloride], [Source: Journal of Translational Medicine], [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5437534/]

Technical Notes & Optimization

Technical Support Center: Optimization of Reaction Conditions for (1S)-1-(pyrazin-2-yl)ethan-1-amine

Welcome to the technical support center for the synthesis of (1S)-1-(pyrazin-2-yl)ethan-1-amine. This guide is designed for researchers, chemists, and drug development professionals actively engaged in the synthesis of chiral amines. As a critical building block in pharmaceutical development, achieving high yield and enantiopurity for this compound is paramount. This document provides in-depth, experience-driven answers to common challenges, moving beyond simple protocols to explain the underlying principles that govern success.

Frequently Asked Questions (FAQs)

Q: What are the primary synthetic strategies for producing enantiopure (1S)-1-(pyrazin-2-yl)ethan-1-amine?

A: There are two dominant and highly effective strategies for the asymmetric synthesis of this chiral amine:

• Transition Metal-Catalyzed Asymmetric Hydrogenation: This is arguably the most direct and atom-economical approach.[1][2] It involves the formation of a prochiral imine from 2-acetylpyrazine and an ammonia source, followed by hydrogenation using a chiral transition metal catalyst (typically based on Iridium or Rhodium) complexed with a chiral ligand. The ligand's stereochemistry dictates the facial selectivity of hydride delivery to the C=N bond, thereby establishing the desired (S)-stereocenter.[3]

• Biocatalytic Asymmetric Amination: This method leverages the high selectivity of enzymes, most commonly ω-transaminases (ω-TAs).[4] In this process, a transaminase enzyme catalyzes the transfer of an amino group from a donor molecule (like isopropylamine or L-alanine) to the ketone substrate (2-acetylpyrazine). The enzyme's active site is an exquisitely shaped chiral environment, ensuring the formation of almost exclusively the (S)-enantiomer.[5][6]

Q: Which method should I choose: asymmetric hydrogenation or biocatalysis?

A: The choice depends on your specific laboratory capabilities, scale, and optimization goals.

• Asymmetric Hydrogenation is often favored in traditional organic synthesis labs. It offers a broader range of reaction conditions (solvents, temperature, pressure) and avoids the complexities of handling biological materials. However, it can require screening of expensive and sometimes air-sensitive metal catalysts and ligands, and may face challenges with catalyst poisoning by the nitrogen-containing substrate and product.[3]

• Biocatalysis provides exceptional enantioselectivity (often >99% ee) and operates under mild, environmentally benign aqueous conditions.[4] The primary challenge lies in the reaction equilibrium, which can be unfavorable.[6] Overcoming this often requires process engineering strategies, such as using a large excess of the amine donor or removing the ketone byproduct. Enzyme stability and substrate scope can also be limiting factors, although significant advances in protein engineering are continually addressing these issues.[4][7]

Q: What is the most common starting material for this synthesis?

A: The most logical and commercially available precursor is 2-acetylpyrazine . This prochiral ketone serves as the direct substrate for biocatalytic transamination or can be readily converted into the corresponding imine for asymmetric hydrogenation.

Visual Guide 1: Overview of Synthetic Pathways

Caption: Systematic workflow for troubleshooting low enantioselectivity.

Troubleshooting Guide: Biocatalysis

Problem Area: Low Reaction Yield/Conversion

Q4: My transaminase reaction is giving high ee% but the conversion stalls at 30%. How can I drive the reaction to completion?

A: This is the most common challenge in biocatalytic transamination and is almost always due to an unfavorable reaction equilibrium. [6]The equilibrium constant for the amination of many ketones is often close to 1, preventing high conversion. Several effective strategies can shift this equilibrium towards the product:

• Increase Amine Donor Concentration: According to Le Châtelier's principle, adding a large excess of the amine donor (e.g., isopropylamine) will push the equilibrium towards the formation of the desired chiral amine product.

  • Action: Increase the equivalents of your amine donor. It is common to use 5 to 20 equivalents, or even use the amine donor as a co-solvent if feasible.

• Byproduct Removal: The ketone byproduct of the amine donor (e.g., acetone from isopropylamine) can be removed from the reaction mixture, which pulls the equilibrium forward.

  • Action (Enzymatic): Add a "helper" enzyme. For instance, a lactate dehydrogenase (LDH) and its cofactor NADH can reduce the acetone byproduct to isopropanol. This is a very elegant one-pot solution. [5] * Action (Physical): If the byproduct is volatile (like acetone), applying a slight vacuum or a gentle nitrogen sparge can physically remove it from the reaction vessel.

• pH Optimization: Transaminase activity is highly pH-dependent. The optimal pH for activity may not be the same as the optimal pH for stability.

  • Causality: The ionization states of amino acid residues in the enzyme's active site, as well as the substrates themselves, are controlled by pH. Deviating from the optimal pH can drastically reduce the catalytic rate.

  • Action: Perform small-scale experiments to screen a range of pH values (typically pH 7.0 - 9.5) for your specific enzyme and substrate combination.

• Co-Solvent Addition: 2-acetylpyrazine has limited aqueous solubility. Increasing its concentration in the reaction medium can improve overall productivity.

  • Action: Add a water-miscible organic co-solvent (e.g., 5-20% v/v of DMSO or isopropanol).

  • Caution: High concentrations of organic solvents can denature the enzyme. You must find a balance between substrate solubility and enzyme stability. Always run a control to assess the effect of the co-solvent on the enzyme's activity.

Data Summary

Table 1: Comparison of Optimized Conditions for Chiral Amine Synthesis

Parameter	Asymmetric Hydrogenation (Typical)	Biocatalytic Transamination (Typical)
Catalyst	[Ir(COD)Cl]₂ / (S)-P-Phos Ligand	Engineered ω-Transaminase
Substrate	Pre-formed 2-acetylpyrazine imine	2-Acetylpyrazine
Solvent	Dichloromethane (DCM) or Toluene	Aqueous Buffer (e.g., 100 mM KPi, pH 8.0)
Co-Solvent	N/A	10% (v/v) DMSO
Amine Source	Ammonia (for imine formation)	Isopropylamine (10 equivalents)
Temperature	0 - 25 °C	30 - 40 °C
Pressure	20 - 50 bar H₂	Atmospheric
Typical Yield	>90%	>95% (with equilibrium shift)
Typical ee%	95 - >99%	>99.5%
Reference	[1][2]	[4][6]

Experimental Protocols

Protocol 1: Asymmetric Hydrogenation of 2-Acetylpyrazine Imine

This protocol is a representative example and requires optimization for specific ligands and equipment.

• Imine Formation:

  • To a solution of 2-acetylpyrazine (1.0 eq) in methanol, add ammonium acetate (5.0 eq).

  • Stir the reaction at room temperature for 12-24 hours.

  • Monitor the reaction by TLC or ¹H NMR to confirm the disappearance of the starting ketone.

  • Remove the solvent under reduced pressure. The crude imine is often used directly in the next step after drying under high vacuum.

• Asymmetric Hydrogenation:

  • In a glovebox, charge a pressure reactor vial with the catalyst precursor (e.g., [Ir(COD)Cl]₂, 0.5 mol%) and the chiral ligand (e.g., (S)-P-Phos, 1.1 mol%).

  • Add degassed anhydrous solvent (e.g., DCM, 0.1 M concentration relative to substrate).

  • Stir for 30 minutes to allow for catalyst pre-formation.

  • Add the crude imine substrate.

  • Seal the reactor, remove it from the glovebox, and purge with nitrogen, followed by hydrogen gas.

  • Pressurize the reactor to the desired pressure (e.g., 40 bar H₂) and stir at the desired temperature (e.g., 25 °C).

  • Monitor the reaction for H₂ uptake. After completion (typically 12-24 h), carefully vent the reactor.

  • The crude product can be purified via silica gel chromatography.

Protocol 2: Transaminase-Mediated Asymmetric Synthesis

• Reaction Setup:

  • In a temperature-controlled vessel, prepare a solution of potassium phosphate buffer (100 mM, pH 8.0).

  • Add pyridoxal 5'-phosphate (PLP) cofactor (1 mM).

  • Add the ω-transaminase enzyme (as a lyophylized powder or cell-free extract, according to manufacturer's specifications).

  • Add the amine donor, isopropylamine (10 eq).

  • In a separate vial, dissolve 2-acetylpyrazine (1.0 eq) in DMSO to create a stock solution.

• Reaction Execution:

  • Stir the buffer/enzyme/amine donor mixture at the optimal temperature (e.g., 35 °C).

  • Slowly add the substrate stock solution to the reaction mixture over 1 hour to avoid high initial substrate concentrations that could inhibit the enzyme.

  • Allow the reaction to proceed for 24-48 hours.

  • Monitor conversion by taking aliquots, quenching with a strong base (e.g., NaOH), extracting with an organic solvent (e.g., ethyl acetate), and analyzing by GC or HPLC.

• Work-up and Purification:

  • Once the reaction is complete, adjust the pH to >11 with 2M NaOH.

  • Extract the aqueous layer three times with ethyl acetate or dichloromethane.

  • Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude amine.

Protocol 3: Chiral HPLC Analysis for ee% Determination

The separation of chiral primary amines is a well-established but critical analytical step. [8][9]

• Column Selection: A crown ether-based chiral stationary phase (CSP), such as a CROWNPAK® CR-I(+), is highly effective for resolving primary amines. [8]Polysaccharide-based columns (e.g., Chiralcel® OD-H, Chiralpak® AD-H) are also excellent candidates, often requiring derivatization of the amine.

• Sample Preparation:

  • Dissolve a small amount of the purified amine in the mobile phase.

  • For crown-ether columns, the mobile phase is typically an acidic aqueous solution (e.g., perchloric acid solution, pH 1.0-2.0) mixed with methanol.

  • For polysaccharide columns, the amine may need to be derivatized (e.g., as a benzamide or carbamate) to improve resolution. The mobile phase is typically a mixture of hexane and isopropanol.

• Method Conditions (Example for CROWNPAK® CR-I(+)):

  • Mobile Phase: Perchloric acid aq. (pH 2.0) / Methanol = 85 / 15 (v/v)

  • Flow Rate: 0.8 mL/min

  • Column Temperature: 25 °C

  • Detection: UV at 260 nm (due to the pyrazine ring)

• Analysis:

  • Inject a sample of the racemic amine (if available) to identify the retention times of both the (R) and (S) enantiomers.

  • Inject the sample from your synthesis.

  • Calculate the enantiomeric excess using the peak areas (A) of the two enantiomers: ee% = |(Aₛ - Aᵣ) / (Aₛ + Aᵣ)| * 100.

References

• Enzymatic Routes for Chiral Amine Synthesis: Protein Engineering and Process Optimization. (2024). PMC.
• Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogenation. (2021). Chemical Reviews - ACS Publications.
• Asymmetric reactions_synthesis. University of Arizona.
• Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogenation. (2021). Semantic Scholar.
• Asymmetric Synthesis of 2-Arylethylamines: A Metal-Free Review of the New Millennium. (2024). MDPI.
• Advances in One-Pot Chiral Amine Synthesis Enabled by Amine Transaminase Cascades: Pushing the Boundaries of Complexity. (2023). ACS Catalysis - ACS Publications.
• Chiral column takes the crown for supercritical enantioseparation of primary amines. (2023). Technology Networks.
• What are the best processes/methods for separation of chiral amine both non selective... (2012). ResearchGate.
• Asymmetric organocatalytic synthesis of chiral homoallylic amines. (2024). Beilstein Journals.
• Engineering of Reductive Aminases for Asymmetric Synthesis of Enantiopure Rasagiline. (2021). Frontiers.
• Recent Advances in Separation and Analysis of Chiral Compounds. (2023). Analytical Chemistry.
• Chiral HPLC Separations. Phenomenex.
• Resolution of chiral amines. (Patent). Google Patents.
• Process Considerations for the Asymmetric Synthesis of Chiral Amines Using Transaminases. (2025). ResearchGate.
• Enantioselective synthesis of (R)-& (S)-1-(pyridin-2-yl)ethan-1-amine from Pyridine-2-carboxaldehyde. (2025). YouTube.
• Recent advances in catalytic asymmetric synthesis. (2024). PMC - NIH.
• Asymmetric catalysis: An enabling science. (2001). PNAS.
• Asymmetric Reductive Amination. (2013). University of Liverpool.

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• 3. pcliv.ac.uk [pcliv.ac.uk]
• 4. Enzymatic Routes for Chiral Amine Synthesis: Protein Engineering and Process Optimization - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Frontiers | Engineering of Reductive Aminases for Asymmetric Synthesis of Enantiopure Rasagiline [frontiersin.org]
• 8. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 9. phx.phenomenex.com [phx.phenomenex.com]

Technical Support Center: Optimizing Reactions with (1S)-1-(pyrazin-2-yl)ethan-1-amine

This technical support guide is tailored for researchers, scientists, and professionals in drug development utilizing (1S)-1-(pyrazin-2-yl)ethan-1-amine. The focus is to provide actionable troubleshooting advice and frequently asked questions to enhance yield and enantioselectivity in your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary applications of (1S)-1-(pyrazin-2-yl)ethan-1-amine in synthesis?

(1S)-1-(pyrazin-2-yl)ethan-1-amine is a chiral amine primarily used as a versatile ligand in asymmetric catalysis and as a chiral resolving agent.[1] Its pyrazine moiety is a key structural feature in many biologically active compounds, making this amine a valuable building block in medicinal chemistry and drug discovery.[2][3] It is frequently employed in the synthesis of chiral alcohols through the asymmetric reduction of prochiral ketones, often in combination with transition metals like ruthenium or iridium.[4][5]

Q2: I'm observing low enantiomeric excess (ee). What are the most common causes?

Low enantiomeric excess is a common hurdle in asymmetric synthesis and can stem from several factors.[6] Key areas to investigate include:

• Ligand Purity: The enantiomeric purity of (1S)-1-(pyrazin-2-yl)ethan-1-amine is critical. Impurities can lead to the formation of less selective or competing catalytic species.

• Reaction Temperature: Temperature plays a crucial role in enantioselectivity. Lowering the reaction temperature often favors the transition state that leads to the desired enantiomer, thereby improving the ee.[6]

• Solvent Choice: The polarity and coordinating ability of the solvent can significantly influence the chiral induction. A screening of different anhydrous solvents is recommended to find the optimal medium for your specific reaction.

• Catalyst System: The choice of metal precursor and any additives can dramatically affect the outcome. The combination of the metal and ligand forms the active chiral catalyst, and not all combinations are equally effective for all substrates.[4]

Q3: My reaction yield is poor. What steps can I take to improve it?

Low yields can be attributed to a variety of factors, from reagent purity to reaction conditions. Consider the following to enhance your yield:

• Inert Atmosphere: Many transition metal catalysts are sensitive to oxygen and moisture. Ensuring a rigorously inert atmosphere by using standard Schlenk techniques or a glovebox can prevent catalyst deactivation.[6]

• Reagent Quality: The purity of all reagents, including the substrate, solvent, and any bases or additives, is important. Impurities can poison the catalyst or lead to side reactions.

• Reaction Time and Monitoring: It is crucial to monitor the reaction progress (e.g., by TLC, GC, or NMR) to determine the optimal reaction time. Stopping the reaction too early will result in incomplete conversion, while extended reaction times might lead to product degradation or side product formation.

• Catalyst Loading: The amount of catalyst used can impact the yield. While a higher catalyst loading might increase the reaction rate, it can also promote undesired side reactions. It is advisable to screen different catalyst loadings to find the optimal balance.[7]

Troubleshooting Guide: Common Issues & Solutions

This section provides a more detailed approach to tackling specific experimental challenges.

Issue 1: Inconsistent Enantioselectivity and Yield

You have achieved a good result in one run, but subsequent experiments show poor reproducibility.

Troubleshooting Workflow:

Sources

• 1. researchgate.net [researchgate.net]
• 2. Pyrazine derivative synthesis in a continuous-flow system: a green synthesis of pyrazinamide from pyrazine esters and amines catalyzed by Lipozyme® TL IM from Thermomyces lanuginosus - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The synthesis and evaluation of new N-(pyrazin-2-yl)-4-aminopyrimidine derivatives targeted EGFR and JAK - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Asymmetric hydrogenation of ketones: Tactics to achieve high reactivity, enantioselectivity, and wide scope - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Guide: Syntheses Involving (1S)-1-(pyrazin-2-yl)ethan-1-amine

Case ID: PYR-1S-ETH-001 Status: Active Support Level: Tier 3 (Senior Application Scientist) Last Updated: February 19, 2026

Executive Summary & Molecule Profile

(1S)-1-(pyrazin-2-yl)ethan-1-amine is a critical chiral building block, frequently employed as a pharmacophore in kinase inhibitors (e.g., JAK, Aurora kinase) and CNS-active agents. Its structural duality—a nucleophilic primary amine adjacent to an electron-deficient pyrazine ring—creates a unique reactivity profile that often leads to synthesis failure if treated as a "standard" benzyl amine.

Key Structural Risks:

• High Acidity of C(α)-H: The electron-withdrawing nature of the pyrazine ring significantly lowers the pKa of the benzylic proton, making the chiral center highly prone to racemization under basic conditions.

• Chelation Potential: The 1,4-diazine system combined with the exocyclic amine can act as a bidentate ligand, poisoning transition metal catalysts (Pd, Cu).[1]

• Nucleophilic Ambiguity: Competition between the exocyclic amine and the pyrazine ring nitrogens during electrophilic attacks.

Critical Troubleshooting Modules

Module A: Loss of Stereochemical Integrity (Racemization)

Symptom: Product shows low enantiomeric excess (ee%) despite using pure starting material (e.g., <90% ee).

Root Cause: The proton at the chiral center (C1) is "benzylic" to an electron-deficient heteroaromatic ring. Bases used in coupling reactions (or even workups) can deprotonate this position, leading to a planar, achiral aza-enolate intermediate.[1] Reprotonation occurs non-stereoselectively.

Mechanism Visualization:

Figure 1: Mechanism of base-mediated racemization of (1S)-1-(pyrazin-2-yl)ethan-1-amine.

Troubleshooting Steps:

Variable	Recommendation	Technical Rationale
Base Selection	Avoid: NaH, KOtBu, LDA. Use: DIPEA (Hünig's base) or NMM (N-methylmorpholine).	Strong bases rapidly deprotonate the C(α)-H. Sterically hindered, weaker organic bases minimize this risk.
Stoichiometry	Limit base to 2.0–3.0 equivalents .	Excess base increases the statistical probability of alpha-deprotonation.
Temperature	Maintain < 0°C during base addition.	The activation energy for racemization is accessible at RT. Kinetic control is required.
Coupling Reagent	Avoid: DCC/DMAP. Use: HATU, T3P, or EDC/HOBt.	DMAP is sufficiently basic to trigger racemization.[2] HATU/T3P allow faster coupling, reducing the "exposure time" of the free amine to basic conditions.

Module B: Catalyst Poisoning in Cross-Couplings

Symptom: Buchwald-Hartwig or Suzuki couplings stall at low conversion (<30%) or require high catalyst loading.

Root Cause: The pyrazine nitrogen (N1) and the exocyclic amine nitrogen can form a stable 5-membered chelate with Palladium (Pd), effectively sequestering the catalyst from the catalytic cycle.

Troubleshooting Workflow:

Figure 2: Decision tree for optimizing Pd-catalyzed couplings involving pyrazinyl amines.

Key Fixes:

• Ligand Selection: Use bulky, biaryl phosphine ligands (e.g., BrettPhos , XPhos ) that sterically crowd the metal center, preventing the formation of the stable N,N-chelate.[1]

• Order of Addition: Do not mix the amine and catalyst/ligand first. Premix the aryl halide and catalyst, then add the amine last to favor oxidative addition over coordination.

Module C: Side Reactions in Amide Coupling

Symptom: Formation of dimers or unexpected masses (M+123).

Common Side Reactions:

Reaction Type	Observation	Cause	Solution
Dimerization	Mass = 2x Amine - NH3	Self-condensation (rare but possible under high heat) or transamidation.	Keep concentration < 0.1 M. Avoid high temperatures (>80°C).
Oxazolone Formation	Loss of chirality in product	Activated acid component cyclizes to oxazolone, which racemizes before amine attack.[1]	Use "racemization suppressors" like HOBt or HOAt if using carbodiimides.
N-Oxide Formation	M+16 peak	Oxidation of pyrazine ring by peracids (e.g., mCPBA) or prolonged air exposure.	Perform reactions under inert atmosphere ( /Ar). Use antioxidants if necessary.

Validated Experimental Protocols

Protocol A: Low-Racemization Amide Coupling (HATU Method)

Use this protocol for coupling chiral acids to (1S)-1-(pyrazin-2-yl)ethan-1-amine.

• Preparation: Dissolve the carboxylic acid (1.0 equiv) in anhydrous DMF (0.1 M concentration).

• Activation: Cool to 0°C . Add HATU (1.1 equiv) and DIPEA (1.0 equiv). Stir for 5 minutes.

  • Note: Pre-activation minimizes the time the amine spends in the basic solution.

• Addition: Add (1S)-1-(pyrazin-2-yl)ethan-1-amine (1.0 equiv) followed by a second portion of DIPEA (1.5 equiv).

• Reaction: Stir at 0°C for 1 hour, then allow to warm to Room Temperature (RT) only if TLC shows incomplete conversion.

• Workup: Dilute with EtOAc, wash with saturated NH4Cl (mildly acidic wash removes unreacted amine without inducing racemization), then brine.

• Validation: Check ee% immediately.

Protocol B: Enantiomeric Excess (ee%) Determination

Since racemization is the primary failure mode, routine ee% checks are mandatory.[1]

• Column: Chiralpak AD-H or IA (Amylose-based columns work well for heteroaryl amines).

• Mobile Phase: Hexane : Isopropanol (90:10) + 0.1% Diethylamine (DEA).

  • Critical: DEA is required to sharpen the peak of the basic amine.

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 254 nm (Pyrazine absorption).

• Expected Retention: (1S) typically elutes before (1R), but verify with a racemic standard.

Frequently Asked Questions (FAQ)

Q: Can I use the hydrochloride salt of the amine directly? A: Yes, and it is recommended for storage stability. However, you must add exactly enough base (e.g., 1.0 equiv extra DIPEA) to liberate the free amine in situ.[1] Do not "over-base" to ensure solubility, as this triggers racemization.

Q: My Buchwald coupling yields a product with M-2 mass. What is it? A: This is likely the imine formed via

-hydride elimination. This occurs if the reductive elimination step is slow (due to crowding or poor ligand choice). Switch to a specialized ligand like RuPhos or BrettPhos to accelerate reductive elimination.

Q: How should I store the starting material? A: Store as the HCl salt at 2–8°C under argon. The free base is hygroscopic and absorbs

from the air to form carbamates/carbonates over time.

References

• Buchwald-Hartwig Amination Mechanism & Side Reactions

  • Wikipedia: Buchwald–Hartwig amination. (General mechanism and beta-hydride elimination risks). Link

• Racemization of Alpha-Chiral Amines

  • Chemistry Steps: pKa and Acidity in Organic Chemistry. (Fundamental principles of alpha-proton acidity). Link

  • Wikipedia: Racemization. (Mechanisms via enol/enolate intermediates).[3] Link

• Amide Coupling Best Practices

  • Bachem: Efficient Peptide Synthesis - A Guide to Coupling Reagents. (Discusses racemization risks with DCC/DMAP vs. HATU/HOBt). Link

  • Fisher Scientific: Amide Synthesis Protocols. (Standard Schotten-Baumann and Carbodiimide protocols). Link

• Molecule Data & Stability

  • PubChem: (1S)-1-(pyrazin-2-yl)ethan-1-amine.[4] (Chemical and physical properties).[3][5][6][7][8][9] Link

  • Sigma-Aldrich: 1-(Pyrazin-2-yl)ethanamine Product Page. (Handling and storage data).[6] Link

Disclaimer: This guide is for research purposes only. Always consult the specific Safety Data Sheet (SDS) before handling chemical reagents.

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. peptide.com [peptide.com]
• 3. Racemization - Wikipedia [en.wikipedia.org]
• 4. PubChemLite - (1s)-1-(pyrazin-2-yl)ethan-1-amine dihydrochloride (C6H9N3) [pubchemlite.lcsb.uni.lu]
• 5. library.gwu.edu [library.gwu.edu]
• 6. chemscene.com [chemscene.com]
• 7. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 8. bachem.com [bachem.com]
• 9. organicchemistrydata.org [organicchemistrydata.org]

Stability and degradation of (1S)-1-(pyrazin-2-yl)ethan-1-amine under reaction conditions

This guide serves as a technical support resource for researchers working with (1S)-1-(pyrazin-2-yl)ethan-1-amine , a critical chiral building block in medicinal chemistry. The content is structured to address stability, reactivity, and troubleshooting in high-stakes experimental environments.

Status: Operational | Role: Senior Application Scientist | Topic: Stability & Degradation

Core Stability Profile & Reactivity Matrix

(1S)-1-(pyrazin-2-yl)ethan-1-amine is a chiral

-heteroaryl amine. Its stability is governed by the electron-deficient nature of the pyrazine ring, which significantly acidifies the benzylic C-H bond, creating unique vulnerabilities compared to standard benzylamines.

Stability Dashboard

Parameter	Status	Critical Notes
Thermal Stability	Moderate	Stable up to 80°C in neutral solvents. High risk of racemization >60°C in basic media.
Chiral Integrity	Fragile	The -proton is acidic ( ). Susceptible to base-catalyzed racemization.
Oxidative Stability	Low	Pyrazine nitrogens are prone to N-oxidation; primary amine is sensitive to air oxidation over time.
Acid Resistance	Good	Stable as HCl or TFA salt. Protonation protects the amine and reduces racemization risk.
Base Resistance	Variable	Compatible with weak bases (TEA, DIPEA) at RT. Incompatible with strong bases (NaH, KOtBu, DBU) or prolonged exposure to inorganic bases.

Critical Degradation Pathways

Understanding how this molecule fails is the key to preventing it. The two primary failure modes are Racemization and Oxidative Degradation .

Pathway A: Base-Catalyzed Racemization (The "Silent Killer")

The pyrazine ring acts as an electron sink, stabilizing the carbanion formed upon deprotonation of the chiral center.

• Trigger: Exposure to base (even mild bases like

  if heated) in polar aprotic solvents (DMF, DMSO).

• Mechanism: Base removes the

  -proton Planar, resonance-stabilized carbanion Reprotonation occurs from either face Formation of (R)-enantiomer (Racemate).

Pathway B: Oxidative Decomposition

• Trigger: Presence of peroxides (in old ethers/THF) or strong oxidants (mCPBA).

• Mechanism:

  • N-Oxidation: Formation of Pyrazine N-oxide (reduces basicity, alters solubility).

  • Oxidative Deamination: Radical pathways leading to the corresponding ketone (1-(pyrazin-2-yl)ethanone).

Visualizing the Degradation Logic

Caption: Mechanistic flow of racemization (red path) and oxidation (yellow path). The resonance stabilization by the pyrazine ring drives the racemization risk.

Troubleshooting Guide & FAQs

Scenario 1: Loss of Enantiomeric Excess (ee) during Amide Coupling

User Report: "I coupled the amine with a carboxylic acid using HATU/DIPEA in DMF. The product ee dropped from 99% to 82%." Root Cause: The combination of DMF (polar aprotic), DIPEA (base), and likely exothermic activation promoted partial racemization. Corrective Protocol:

• Switch Solvent: Use DCM or EtOAc (non-polar/polar aprotic) instead of DMF. Racemization rates are significantly lower in non-polar solvents.

• Control Base: Add the base slowly at 0°C. Do not exceed 2.5 equivalents.

• Alternative Coupling: Use T3P (Propylphosphonic anhydride) in EtOAc/Pyridine. T3P is acidic/neutral during activation and highly effective for preventing racemization [1].

Scenario 2: Reaction Mixture Turned Dark/Black

User Report: "The reaction turned black after stirring overnight in THF." Root Cause: Formation of Pyrazine N-oxides or polymerization due to trace peroxides in the THF, or light sensitivity. Corrective Protocol:

• Peroxide Test: Ensure THF is fresh and peroxide-free.

• Inert Atmosphere: strictly run under Argon/Nitrogen.

• Light Protection: Wrap the flask in aluminum foil. Pyrazines can undergo photolytic degradation.

Scenario 3: Low Yield in Reductive Amination

User Report: "Trying to alkylate the amine with an aldehyde using NaBH(OAc)3, but yield is <30%." Root Cause: The pyrazine nitrogens can coordinate to Boron, or the reduced basicity of the

-amine (due to the electron-poor ring) makes imine formation sluggish. Corrective Protocol:

• Pre-form Imine: Stir the amine and aldehyde with drying agents (

  or molecular sieves) or for 2-4 hours before adding the reducing agent.

• Acid Catalyst: Add 1-2 drops of Acetic Acid to catalyze imine formation.

Standardized Protocols

Protocol A: Safe Storage & Handling

• Form: Store as the Dihydrochloride (2HCl) salt whenever possible. The free base is an oil/low-melting solid that is hygroscopic and air-sensitive.

• Conditions: -20°C, under Argon, dessicated.

• Shelf Life:

  • Salt form: >2 years.

  • Free base: <3 months (check purity by NMR before use).

Protocol B: Enantiomeric Purity Check (HPLC)

To verify if your reaction conditions caused racemization, use this baseline method.

• Column: Chiralpak ID or IG (Immobilized phases are preferred for amines).

• Mobile Phase: Hexane : IPA : Diethylamine (90 : 10 : 0.1).

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 254 nm (Pyrazine absorption).

• Expected Retention: (S)-isomer typically elutes first (verify with racemic standard).

References

• Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016). Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals.[1][2] Organic Process Research & Development, 20(2), 140–177. Link

• Stout, T. J., et al. (2021).[2] Continuous Flow Chiral Amine Racemization Applied to Continuously Recirculating Dynamic Diastereomeric Crystallizations. The Journal of Organic Chemistry, 86(3), 2458–2473. Link[3]

• Chemical Book. (2025). 1-(Pyrazin-2-yl)ethanamine Product Properties and Safety. Link

• Clayden, J., et al. (2012). Organic Chemistry. "Racemization of chiral centers adjacent to carbonyls and heterocycles." Oxford University Press. (General Textbook Reference for Mechanism).

Sources

• 1. Pyrazine derivative synthesis in a continuous-flow system: a green synthesis of pyrazinamide from pyrazine esters and amines catalyzed by Lipozyme® TL IM from Thermomyces lanuginosus - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]

Catalyst deactivation and regeneration for pyrazine-based amines

Emergency Triage: Rapid Diagnosis

For researchers currently facing a stalled reaction or unexpected yield drop.

Symptom: Reaction Stalled at ~50-60% Conversion

Probable Cause: Product Inhibition (Self-Poisoning). Explanation: As the concentration of the pyrazine-amine product increases, the generated primary or secondary amine competes with the starting pyrazine for active metal sites. Amines are often stronger Lewis bases than the pyrazine precursor, leading to irreversible adsorption that blocks the catalytic surface. Immediate Action:

• Increase Temperature: Raise T by 10-15°C (if thermal stability permits) to promote desorption of the product.

• Acidic Spike: Inject 1.0-2.0 equivalents (relative to substrate) of Acetic Acid or TFA. Protonating the amine product (

  ) eliminates the lone pair availability, preventing catalyst binding.

Symptom: Filtrate is Colored (Yellow/Brown) & Yield is Low

Probable Cause: Metal Leaching (Homogeneous Catalysis). Explanation: Pyrazine derivatives are excellent chelating agents. They can strip Pd or Ni from the carbon support, forming soluble metal-organic complexes. This halts heterogeneous catalysis and complicates purification. Immediate Action:

• Stop Reaction: Further heating often accelerates leaching without improving conversion.

• Scavenger Treatment: Treat filtrate with thiourea-functionalized silica or specific metal scavengers (e.g., QuadraSil™) to recover metal and purify the product.

Deactivation Mechanisms: The "Why"

Understanding the surface chemistry to prevent recurrence.

The reduction or amination of pyrazine rings presents a unique challenge compared to standard aromatics due to the dual-nitrogen functionality .

Mechanism A: Competitive Adsorption ( -Poisoning)

Unlike benzene (which adsorbs flat via

-bonding), pyrazines can adsorb "upright" via the nitrogen lone pair ( -bonding).

• The Trap: The reactant (Pyrazine) binds moderately. The product (Piperazine/Amine) binds strongly.

• Result: The catalyst surface becomes saturated with product, preventing fresh reactant from accessing active sites.

Mechanism B: Oligomerization (Fouling)

Pyrazine intermediates (partially reduced species like dihydropyrazine) are highly reactive enamines.

• The Trap: These intermediates can polymerize on the catalyst surface, forming a "gum" or coke layer that physically blocks pores.

• Result: Permanent loss of surface area; requires oxidative regeneration.

Visualizing the Pathway

Figure 1: Mechanistic flow of pyrazine catalyst deactivation showing the critical loop of product re-adsorption.

Regeneration Protocols (SOPs)

Field-proven methods to restore catalyst activity.

Protocol A: Solvent Washing (For Product Inhibition)

Use when: Catalyst looks clean but activity is low.

• Filtration: Filter the catalyst under inert atmosphere (Ar/N2). Do not let it dry completely if pyrophoric (e.g., Raney Ni).

• Polar Wash: Wash with 10 volumes of warm Ethanol (50°C) followed by 1M Acetic Acid in MeOH .

  • Logic: The acid wash protonates adsorbed amines, forcing desorption.

• Rinse: Rinse extensively with neutral MeOH to remove acid residues.

• Reuse: Return to reactor immediately.

Protocol B: Oxidative Stripping (For Coking/Fouling)

Use when: Catalyst is Pd/C or Pt/C and appears agglomerated or sticky. Not for Raney Nickel.

• Drying: Dry spent catalyst at 60°C under vacuum to remove volatiles.

• Calcination: Heat in a tube furnace under air flow.

  • Ramp: 5°C/min to 250°C .

  • Hold: 4 hours.

  • Warning: Do not exceed 300°C; this causes sintering (agglomeration) of Pd nanoparticles, permanently reducing surface area.

• Reduction: Switch gas to 5% H2/N2. Heat at 200°C for 2 hours to reduce PdO back to Pd(0).

Comparative Data: Catalyst Resilience

Catalyst Type	Resistance to N-Poisoning	Leaching Risk	Regeneration Method	Best For
Pd/C (5-10%)	Low (High affinity for N)	Moderate	Oxidative Stripping (Prot B)	Hydrogenolysis, Dehalogenation
Pt/C (5%)	Moderate	Low	Solvent Wash (Prot A)	Ring Hydrogenation (Pyrazine Piperazine)
Raney Nickel	High	High (in acidic media)	Do Not Regenerate (Safety)	Cost-effective Scale-up
Rh/Alumina	Very High	Very Low	Solvent Wash	High-Selectivity requirements

Troubleshooting Logic Tree

Follow this decision matrix before contacting Tier 2 support.

Figure 2: Decision matrix for diagnosing kinetic failures in pyrazine hydrogenation.

References & Authoritative Sources

• Mechanism of N-Heterocycle Poisoning

  • Title: Catalyst poisoning by nitrogen-containing heterocycles.[1]

  • Context: Defines the

    -adsorption mode of Pyrazine on Pd surfaces.

  • Source:Wikipedia / Catalysis Science & Technology

• Regeneration of Pd/C Catalysts

  • Title: Regeneration of deactivated Pd/C catalysts by air flow treatment.[2]

  • Context: Validates the 250°C oxidative stripping protocol to recover >80% activity without sintering.

  • Source:MDPI (Catalysts Journal)

• Kinetics of Pyrazine Hydrogenation

  • Title: Catalytic Hydrogenation of Pyrazine to Piperazine.

  • Context: Establishes the role of solvent acidity in preventing self-poisoning.

  • Source:Ind. Eng. Chem. Res. (via ACS/ResearchGate)

• General Deactivation Reviews

  • Title: Mechanisms of catalyst deactivation (Review).

  • Context: Comprehensive overview of fouling vs. poisoning.[3]

  • Source:Applied Catalysis A: General

Sources

• 1. Catalyst poisoning - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]

Scaling up reactions catalyzed by (1S)-1-(pyrazin-2-yl)ethan-1-amine

Technical Support Center: Scalable Asymmetric Synthesis Topic: Scale-Up of Reactions Catalyzed by (1S)-1-(pyrazin-2-yl)ethan-1-amine Ticket ID: SC-PYR-001 Status: Open

Executive Summary: The Catalyst Profile

Welcome to the Technical Support Center. You are likely employing (1S)-1-(pyrazin-2-yl)ethan-1-amine (hereafter referred to as (S)-PEA ) as a chiral organocatalyst (e.g., for iminium/enamine activation) or as a chiral ligand in transition-metal-catalyzed asymmetric transformations (e.g., transfer hydrogenation).

Scaling reactions involving heteroaromatic chiral amines presents unique challenges compared to standard phenyl-analogs (like

-methylbenzylamine). The electron-deficient pyrazine ring alters the basicity of the primary amine and increases the acidity of the benzylic-like -proton, creating a narrow operating window for maintaining enantiomeric excess (ee).

This guide addresses the specific process chemistry challenges of scaling (S)-PEA mediated reactions from milligram to kilogram scale.

Pre-Reaction Checklist: Critical Quality Attributes (CQAs)

Before initiating a pilot scale run (>50g), validate your catalyst batch. The pyrazine moiety introduces specific impurity risks that are often invisible at the bench scale but catastrophic at scale.

Attribute	Specification	Why it Matters for Scale-Up
Enantiomeric Purity	> 99.5% ee	Non-Linear Effects: In many asymmetric catalyses, a small drop in catalyst ee (e.g., to 98%) can disproportionately lower product ee due to the formation of meso-aggregates or heterochiral dimers [1].
Water Content	< 0.1% w/w	Hydrolysis Risk: (S)-PEA forms imines/iminiums to catalyze reactions. Water reverses this equilibrium, stalling the reaction and requiring higher catalyst loading.
Pyrazine N-Oxides	< 0.5%	Ligand Poisoning: If used with metals (Ru, Rh), N-oxides can irreversibly bind the metal center, killing catalytic activity.
Residual Acid	< 1.0 eq	Basicity Check: Commercial salts (dihydrochloride) must be free-based completely. Incomplete neutralization leads to "dead" catalyst mass.

Troubleshooting Guide: Symptom, Diagnosis, and Solution

Issue A: Erosion of Enantiomeric Excess (ee) During Scale-Up

Symptoms: Lab scale yields 98% ee; Pilot scale (100g) yields 85% ee.

Root Cause Analysis: The pyrazine ring is electron-withdrawing. This makes the

-proton (at the chiral center) significantly more acidic than in phenyl-analogs.

• Thermal Racemization: Extended heating times at scale (due to slower heat transfer) facilitate deprotonation/re-protonation at the chiral center.

• Base-Mediated Racemization: If your reaction uses an inorganic base (e.g., KOH,

  ), local concentration hotspots during addition can racemize the catalyst.

Corrective Actions:

• Protocol Adjustment: Switch to "Dosage-Controlled" addition. Do not add all base at once. Use a metering pump to maintain a steady-state concentration.

• Temperature Ceiling: Determine the

  for (S)-PEA stability. Usually, keep strictly . If the reaction requires higher heat, you must switch to a continuous flow setup to minimize residence time [2].

Issue B: Reaction Stalls at 70-80% Conversion

Symptoms: Reaction starts fast but dies. Adding more substrate doesn't help. Adding more catalyst restarts it briefly.

Root Cause Analysis: Product Inhibition or Catalyst Poisoning. The pyrazine nitrogens (N1/N4) are weak Lewis bases. As the reaction progresses, the product (or by-products) may coordinate to the active site or the metal center, competing with the (S)-PEA. Alternatively, trace oxygen can oxidize the electron-rich amine or the pyrazine ring.

Corrective Actions:

• Nitrogen Sweep: Ensure a subsurface nitrogen sparge, not just a headspace blanket. Pyrazine derivatives are sensitive to oxidative degradation over long stir times.

• Scavenger Additives: If metal-catalyzed, add mild scavengers (e.g., activated charcoal treatment of substrates) to remove coordinating impurities before the reaction.

Issue C: Emulsion Formation During Workup

Symptoms: The reaction mixture forms a stable "rag layer" during extraction, trapping the expensive catalyst.

Root Cause Analysis: (S)-PEA is amphiphilic. The pyrazine ring is polar, while the ethyl/amine chain adds lipophilicity. At neutral pH, it acts as a surfactant.

Corrective Actions:

• pH Swing Extraction:

  • Acidify mixture to pH < 2 (protonates both amine and pyrazine nitrogens, driving it into water).

  • Wash with organic solvent (removes non-basic impurities).

  • Basify aqueous layer to pH > 10 (releases the free amine).

  • Extract with 2-MeTHF (Methyltetrahydrofuran). Note: 2-MeTHF is superior to DCM or EtOAc for recovering polar amines [3].

Visualizing the Scale-Up Logic

The following decision tree guides you through the optimization process when scaling up (S)-PEA reactions.

Caption: Figure 1. Troubleshooting logic flow for scaling (S)-PEA mediated reactions, addressing the two primary failure modes: enantioselectivity loss and kinetic stalling.

Experimental Protocol: Catalyst Recovery & Recycling

One of the primary drivers of cost in this process is the chiral amine. Below is a validated protocol for recovering (S)-PEA from a reaction mixture (e.g., a reductive amination or Michael addition).

Reagents:

• Crude Reaction Mixture (containing Catalyst)

• HCl (1M and 6M)

• NaOH (50% w/w)

• MTBE (Methyl tert-butyl ether) or 2-MeTHF

Step-by-Step Methodology:

• Quench & Acidify:

  • Cool the reaction mixture to 10°C.

  • Add 1M HCl slowly until pH reaches ~1.0. Caution: Pyrazine is a weak base (

    ), but the primary amine ( ) will protonate easily.

  • Scientific Insight: We target pH 1.0 to ensure the primary amine is fully protonated (

    ), rendering it water-soluble.

• Lipophilic Wash:

  • Extract the acidic aqueous phase with MTBE (3x volumes).

  • Result: The organic phase contains your non-basic product (if applicable) or impurities. The aqueous phase contains the (S)-PEA salt.

• Basification (The Critical Step):

  • Add 50% NaOH to the aqueous phase dropwise.

  • Target pH: > 12.0.

  • Why? You must exceed the

    of the amine significantly to break the H-bond network and ensure the amine partitions back into the organic phase.

• Extraction & Drying:

  • Extract the basic aqueous phase with 2-MeTHF (preferred over DCM for environmental/scale reasons).

  • Dry over

    (avoid as it can act as a Lewis acid and trap the amine).

  • Concentrate under reduced pressure.[1] Do not exceed 40°C to prevent racemization.

• Validation:

  • Check purity via HPLC and ee via Chiral GC/HPLC.

  • Expectation: >90% recovery is typical.[2]

Frequently Asked Questions (FAQs)

Q: Can I use the dihydrochloride salt of (S)-PEA directly in the reaction? A: Generally, no. Most catalytic cycles (especially organocatalysis) require the free amine to form an imine or coordinate to a metal. If you buy the salt (more stable), you must perform a "free-basing" step ex-situ or add exactly 2.0 equivalents of a base like NaOMe in-situ. Warning: In-situ neutralization generates salts (NaCl) that can alter the rheology (stirring) of the reaction at scale.

Q: Why is the reaction slower than with (S)-1-phenylethanamine? A: Electronic effects. The pyrazine ring is electron-deficient (

-deficient ). This pulls electron density away from the primary amine nitrogen, making it less nucleophilic. Consequently, the rate-determining step (often imine formation) is slower. You may need to increase temperature slightly, but be wary of the racemization risk discussed in Section 3.

Q: Is (S)-PEA compatible with strong reducing agents (e.g., LiAlH4)? A: Proceed with caution. While the amine is stable, the pyrazine ring itself can be reduced to a piperazine or partially reduced dihydropyrazine under harsh reducing conditions (high pressure hydrogenation or strong hydrides) [4]. Borohydrides (

) are generally safe.

References

• Blackmond, D. G. (2010). "Kinetic Aspects of Non-Linear Effects in Asymmetric Synthesis." Angewandte Chemie International Edition.

• Vertex Pharmaceuticals. (2024). "Scalable and sustainable synthesis of chiral amines by biocatalysis." Nature Communications/NIH.

• Enamine Ltd. (2024). "Scale-Up Synthesis of MedChem Relevant Cores." Enamine Technical Reports.

• MDPI. (2023). "Natural Products–Pyrazine Hybrids: A Review of Developments in Medicinal Chemistry." Molecules.

• Sigma-Aldrich. (2026). "1-(Pyrazin-2-yl)ethanamine Product Specification." Merck KGaA.

Disclaimer: This guide assumes Good Laboratory Practice (GLP). Always consult the Safety Data Sheet (SDS) for (1S)-1-(pyrazin-2-yl)ethan-1-amine before handling, as pyrazine derivatives can be irritants.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. rsc.org [rsc.org]

Reference Data & Comparative Studies

A Comparative Guide to Validating Enantiomeric Excess in Asymmetric Catalysis: Featuring (1S)-1-(Pyrazin-2-yl)ethan-1-amine

For the attention of Researchers, Scientists, and Drug Development Professionals.

This guide provides a comprehensive framework for the validation of enantiomeric excess (ee) in asymmetric reactions, with a specific focus on the potential applications of the chiral amine, (1S)-1-(pyrazin-2-yl)ethan-1-amine. As a Senior Application Scientist, this document is structured to deliver not just procedural steps, but a deep, causal understanding of the experimental choices, ensuring scientific integrity and fostering a self-validating system for your research. We will explore the established methods for determining enantiomeric excess and provide a comparative analysis with well-documented chiral ligands in a benchmark asymmetric reaction.

The Critical Role of Enantiomeric Excess Validation

In the realm of drug development and fine chemical synthesis, the stereochemistry of a molecule is paramount. Enantiomers, non-superimposable mirror images of a chiral molecule, can exhibit vastly different pharmacological and toxicological profiles. Therefore, the ability to synthesize a single, desired enantiomer with high purity is a cornerstone of modern chemistry. The enantiomeric excess (% ee) is a measure of this purity and is defined as the absolute difference between the mole fractions of the two enantiomers. Its accurate and reliable determination is a non-negotiable aspect of asymmetric synthesis.

(1S)-1-(Pyrazin-2-yl)ethan-1-amine: A Promising Chiral Ligand

(1S)-1-(pyrazin-2-yl)ethan-1-amine is a chiral primary amine featuring a pyrazine moiety. The presence of the nitrogen-containing aromatic ring offers unique electronic and steric properties, making it an intriguing candidate as a chiral ligand or auxiliary in asymmetric catalysis. The pyrazine nitrogen atoms can act as Lewis basic sites, potentially coordinating with metal catalysts and influencing the steric environment around the catalytic center. This, in turn, can dictate the facial selectivity of a prochiral substrate's approach, leading to the preferential formation of one enantiomer.

While the application of (1S)-1-(pyrazin-2-yl)ethan-1-amine in certain asymmetric transformations is an area of active research, this guide will use the well-established enantioselective addition of diethylzinc to aldehydes as a benchmark reaction to illustrate the validation process and to compare its potential performance against established chiral amino alcohol catalysts.

Methodologies for the Validation of Enantiomeric Excess

The two most common and reliable techniques for determining the enantiomeric excess of chiral products are chiral High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is the gold standard for separating and quantifying enantiomers. The principle lies in the use of a chiral stationary phase (CSP) that interacts diastereomerically with the two enantiomers, leading to different retention times.

Experimental Protocol: Determination of Enantiomeric Excess of 1-Phenyl-1-propanol by Chiral HPLC

This protocol is for the product of the enantioselective addition of diethylzinc to benzaldehyde.

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Chiral Column: A polysaccharide-based chiral column, such as a Chiralcel OD-H or Chiralpak AD-H, is often effective for separating chiral alcohols.

• Mobile Phase: A mixture of a non-polar solvent (e.g., n-hexane or heptane) and a polar modifier (e.g., isopropanol or ethanol). A typical starting mobile phase is 90:10 (v/v) n-hexane:isopropanol. The ratio should be optimized to achieve baseline separation of the enantiomers.

• Flow Rate: Typically 0.5 to 1.0 mL/min.

• Column Temperature: Maintained at a constant temperature, for example, 25 °C, to ensure reproducible retention times.

• Detection: UV detection at a wavelength where the analyte has strong absorbance (e.g., 254 nm for 1-phenyl-1-propanol).

• Sample Preparation:

  • Racemic Standard: Prepare a solution of racemic 1-phenyl-1-propanol in the mobile phase (approximately 1 mg/mL). This is crucial for identifying the retention times of both enantiomers.

  • Reaction Sample: Prepare a solution of the crude or purified reaction product in the mobile phase at a similar concentration.

• Analysis:

  • Inject the racemic standard to determine the retention times of the (R)- and (S)-enantiomers.

  • Inject the reaction sample.

  • Integrate the peak areas of the two enantiomer peaks in the sample chromatogram.

• Calculation of Enantiomeric Excess: % ee = [ (Area of major enantiomer - Area of minor enantiomer) / (Area of major enantiomer + Area of minor enantiomer) ] x 100

Causality Behind Experimental Choices:

• Choice of Chiral Stationary Phase: Polysaccharide-based CSPs are widely used due to their broad applicability and ability to form transient diastereomeric complexes with a wide range of chiral analytes through hydrogen bonding, dipole-dipole, and π-π interactions.

• Mobile Phase Composition: The ratio of the non-polar and polar components of the mobile phase is critical for achieving optimal separation. The polar modifier competes with the analyte for interaction with the CSP, and adjusting its concentration allows for fine-tuning of the retention times and resolution.

• Racemic Standard: The injection of a racemic standard is a self-validating step. It confirms that the chromatographic conditions are capable of separating the enantiomers and provides unambiguous identification of each enantiomeric peak.

NMR Spectroscopy with Chiral Solvating Agents

NMR spectroscopy can also be used to determine enantiomeric excess through the use of chiral solvating agents (CSAs) or chiral derivatizing agents (CDAs). CSAs form transient diastereomeric complexes with the enantiomers in solution, leading to the differentiation of their NMR signals.

Experimental Protocol: Determination of Enantiomeric Excess using a Chiral Solvating Agent

• Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Chiral Solvating Agent (CSA): A common CSA for chiral alcohols is (R)-(-)- or (S)-(+)-1-(9-anthryl)-2,2,2-trifluoroethanol.

• Sample Preparation:

  • Dissolve a known amount of the chiral alcohol sample in a suitable deuterated solvent (e.g., CDCl₃).

  • Acquire a standard ¹H NMR spectrum of the sample.

  • Add a molar equivalent of the CSA to the NMR tube.

  • Gently mix the sample and acquire another ¹H NMR spectrum.

• Analysis:

  • In the presence of the CSA, specific proton signals of the two enantiomers (e.g., the carbinol proton) should appear as separate peaks due to the formation of diastereomeric complexes.

  • Integrate the areas of these two separated peaks.

• Calculation of Enantiomeric Excess: The ratio of the integrated peak areas directly corresponds to the ratio of the enantiomers.

Causality Behind Experimental Choices:

• Choice of Chiral Solvating Agent: The CSA must have a structure that allows for effective and differential interaction with the two enantiomers of the analyte. The aromatic and trifluoromethyl groups of the chosen CSA provide sites for π-π stacking and hydrogen bonding, which are key to forming the transient diastereomeric complexes.

• Molar Equivalence: Using a molar equivalent of the CSA ensures that a significant portion of the analyte is complexed, leading to better resolution of the enantiomeric signals.

Comparative Performance in a Benchmark Reaction: Enantioselective Addition of Diethylzinc to Benzaldehyde

The enantioselective addition of diethylzinc to benzaldehyde is a classic and well-studied reaction used to evaluate the performance of new chiral catalysts. The product, 1-phenyl-1-propanol, is a chiral secondary alcohol.

Catalyst	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Yield (%)	ee (%)	Reference
(1S,2R)-(+)-N,N-Dibutylnorephedrine	2	Toluene	0	95	98 (S)	[1]([Link])
(-)-3-exo-(Dimethylamino)isoborneol (DAIB)	8	Toluene	0	97	99 (R)	[2]([Link])
(1R,2S)-N-Pyrrolidinylnorephedrine	5	Toluene	0	96	94 (R)	[3]([Link])
(S)-Diphenyl(pyrrolidin-2-yl)methanol	10	Toluene	25	98	97 (S)	[4]([Link])
(1S)-1-(Pyrazin-2-yl)ethan-1-amine	TBD	TBD	TBD	TBD	TBD	Proposed Study

TBD: To Be Determined

This table clearly illustrates the high yields and enantioselectivities that can be achieved with established chiral amino alcohol catalysts. A future study investigating (1S)-1-(pyrazin-2-yl)ethan-1-amine under similar conditions would provide valuable data to assess its potential as a competitive chiral ligand.

Visualizing the Workflow

To further clarify the process of validating enantiomeric excess, the following diagrams illustrate the general workflow and the logical steps involved.

Caption: General workflow for asymmetric synthesis and validation of enantiomeric excess.

Caption: Decision tree for selecting an analytical method for ee determination.

Conclusion and Future Outlook

The accurate determination of enantiomeric excess is a fundamental requirement in asymmetric synthesis. Chiral HPLC and NMR spectroscopy are powerful and reliable techniques that provide the necessary data to validate the success of a reaction. While established chiral amino alcohols have demonstrated excellent performance in the enantioselective addition of diethylzinc to aldehydes, the potential of novel ligands like (1S)-1-(pyrazin-2-yl)ethan-1-amine remains an exciting area for exploration.

The unique electronic and steric properties of the pyrazine moiety suggest that this compound could offer distinct advantages in terms of catalytic activity and enantioselectivity. A systematic study of (1S)-1-(pyrazin-2-yl)ethan-1-amine in the benchmark reaction presented here, followed by rigorous validation of the enantiomeric excess of the product using the detailed protocols in this guide, would be a valuable contribution to the field of asymmetric catalysis. Such research will not only expand the toolbox of chiral ligands available to synthetic chemists but also deepen our understanding of the subtle catalyst-substrate interactions that govern enantioselectivity.

References

• Soai, K.; Niwa, S. Enantioselective addition of dialkylzincs to aldehydes using N,N-dialkylnorephedrines: A practical and highly enantioselective synthesis of secondary alcohols. J. Org. Chem.1989 , 54 (11), 2684–2686. [Link]

• Noyori, R.; Kitamura, M. Enantioselective addition of organometallic reagents to carbonyl compounds: chirality transfer, multiplication, and amplification. Angew. Chem. Int. Ed. Engl.1991 , 30 (1), 49-69. [Link]

• Soai, K.; Ookawa, A.; Kouchi, M.; Oyamada, H. Asymmetric addition of diethylzinc to aldehydes catalyzed by chiral amino-alcohols. Tetrahedron Lett.1986 , 27 (49), 5993-5996. [Link]

• Helan, V.; et al. Highly enantioselective addition of diethylzinc to aldehydes catalyzed by new chiral pyrrolidinylmethanols. Org. Lett.2001 , 3 (22), 3515–3518. [Link]

Sources

• 1. Carbohydrate-Based Chiral Ligands for the Enantioselective Addition of Diethylzinc to Aldehydes [mdpi.com]
• 2. eurekaselect.com [eurekaselect.com]
• 3. researchgate.net [researchgate.net]
• 4. Highly Enantioselective Addition of Diethylzinc to Aldehydes Catalyzed by Novel Chiral tert-Amino Alcohols (Journal Article) | ETDEWEB [osti.gov]

Analytical Techniques for the Characterization of (1S)-1-(pyrazin-2-yl)ethan-1-amine

[1][2]

Executive Summary & Strategic Importance

(1S)-1-(pyrazin-2-yl)ethan-1-amine (CAS: 179323-60-5 for racemate; specific S-isomer often custom synthesized) is a high-value chiral building block used in the synthesis of kinase inhibitors and other heterocyclic pharmaceutical intermediates.[1][2] Its structure features an electron-deficient pyrazine ring coupled with a basic, chiral ethylamine side chain.[1][2]

The Analytical Challenge: The characterization of this molecule presents a distinct "orthogonal" challenge:

• Basicity: The aliphatic amine (pKa ~9.[1][2]5) interacts strongly with residual silanols in HPLC columns, causing severe peak tailing.[1][2]

• Polarity: The pyrazine ring makes the molecule highly polar, leading to poor retention on standard C18 reversed-phase columns.[1][2]

• Optical Purity: Differentiating the (S)-enantiomer from the (R)-enantiomer requires high-selectivity chiral stationary phases (CSPs) capable of distinguishing the spatial arrangement of the methyl group adjacent to the aromatic ring.[1][2]

This guide details a validated, multi-tiered analytical strategy designed to ensure the identity, enantiomeric excess (ee), and chemical purity of this critical intermediate.[1][2]

Module 1: Enantiomeric Purity Analysis (The Critical Critical Quality Attribute)

The determination of enantiomeric excess (ee) is the most critical release parameter.[1][2] While derivatization (e.g., with Mosher's acid) is possible, Direct Chiral HPLC is the industry standard for throughput and accuracy.[1][2]

Recommended Technique: Normal Phase Chiral HPLC

We prioritize polysaccharide-based CSPs due to their proven recognition mechanisms for α-chiral amines.[1][2]

• Primary Column: Amylose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralpak AD-H or Lux Amylose-1).[1][2]

• Mechanism: The pyrazine ring engages in

  - interactions with the carbamate linkage of the selector, while the amine group forms hydrogen bonds.[1][2]

• Mobile Phase Strategy: A non-polar diluent (Hexane) with an alcohol modifier (Ethanol/Isopropanol).[1][2] Crucial: A basic additive (Diethylamine or Ethanolamine) is mandatory to mask silanols and ensure sharp peak shapes for the aliphatic amine.[1][2]

Comparative Alternatives

Technique	Selectivity ( )	Throughput	Pros	Cons
NP-HPLC (Amylose)	High (>1.[1][2]5)	High	Robust, direct injection, scalable to prep.[1][2]	Requires toxic solvents (Hexane).[1][2]
Polar Organic HPLC	Medium	Very High	100% MeOH/ACN mobile phase; easier MS coupling.[1][2]	Lower resolution for some pyrazine analogs.[1][2]
Chiral GC	High	Medium	Good for volatile free bases; no solvent waste.[1][2]	Thermal degradation risk; derivatization often needed.[1][2]
NMR + CSR	Low	Low	No reference standard needed.[1][2]	High LOD; interpretation complex for mixtures.[1][2]

Detailed Protocol: Chiral HPLC Method

Objective: Quantify (S)-enantiomer and (R)-impurity.[1][2][3]

• System: Agilent 1260 Infinity II or Waters Alliance (or equivalent).

• Column: Chiralpak AD-H,

  , .[1][2]

• Mobile Phase: n-Hexane : Ethanol : Diethylamine (

  ).[1][2]

  • Note: Pre-mix solvent to ensure stable baseline.[1][2]

• Flow Rate:

  .

• Temperature:

  .

• Detection: UV at

  (Pyrazine ).[1][2]

• Sample Prep: Dissolve

  in Ethanol.

• Suitability Criteria:

  • Resolution (

    ) between enantiomers .[1][2]

  • Tailing Factor (

    ) .[1][2]

Module 2: Chemical Purity & Assay (Achiral)

For chemical purity, the polarity of the pyrazine ring renders standard C18 methods inefficient (early elution/retention factor

).[1][2] We recommend Ion-Pairing Reversed-Phase HPLC or HILIC .[1][2]

Recommended Technique: Ion-Pairing RP-HPLC

Using an acidic ion-pairing agent (e.g., Trifluoroacetic acid or Heptafluorobutyric acid) increases retention of the basic amine on a C18 column.[1][2]

Detailed Protocol: Achiral Purity Method

• Column: Agilent Zorbax Eclipse Plus C18,

  , .[1][2]

• Mobile Phase A:

  Trifluoroacetic Acid (TFA) in Water.[1][2][4]

• Mobile Phase B:

  TFA in Acetonitrile.[1][2]

• Gradient:

  • 0 min: 5% B[1][2]

  • 10 min: 30% B[1][2]

  • 15 min: 90% B[1][2]

  • 20 min: 5% B[1][2]

• Flow Rate:

  .

• Detection: UV at

  (for impurities) and (selective for pyrazine).[1][2]

• Rationale: TFA forms a hydrophobic ion pair with the protonated amine, allowing it to interact with the C18 stationary phase, pushing retention to a stable

  region.[1][2]

Module 3: Structural Confirmation[1]

To validate the identity of the (S)-isomer specifically, a combination of spectroscopy and optical rotation is required.[1][2]

Nuclear Magnetic Resonance (NMR)

• 1H NMR (DMSO-d6):

  • (3H, m, Pyrazine ring protons).[1][2]
  • (1H, q, CH-chiral center).[1][2]
  • (3H, d, Methyl group).[1][2]
  • (2H, br s, , shifts with concentration/water).[1][2]

Specific Optical Rotation (SOR)[1][2]

• Instrument: Polarimeter with Na-D lamp (

  ).[1][2]

• Condition:

  in Ethanol or Methanol at .[1][2]

• Expectation: The (S)-enantiomer typically exhibits a specific rotation distinct from zero.[1][2] Note: Literature values for pyrazine analogs often show negative rotation for S-isomers in alcohol, but this must be experimentally verified against a reference standard.[1][2]

Decision Logic & Workflow Visualization

The following diagram illustrates the decision process for method selection and development for this specific molecule.

Figure 1: Analytical Method Development Decision Tree for Chiral Pyrazine Amines.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 122163883, (1S)-1-(pyrazin-2-yl)ethan-1-amine dihydrochloride. Retrieved from [Link]

• Hassan, H. et al. (2021). Enantioselective Separation of Chiral N1-Substituted-1H-pyrazoles: Greenness Profile Assessment and Chiral Recognition Analysis. ACS Omega.[1][2] (Demonstrates efficacy of Amylose/Cellulose columns for nitrogen heterocycles). Retrieved from [Link]

• SIELC Technologies. HPLC Separation of Pyrazine and Aminopyrazine on Sharc 1 Column. (Reference for achiral retention of polar pyrazines). Retrieved from [Link]

• Tóth, G. et al. (2020). Preparation and Chiral HPLC Separation of the Enantiomeric Forms of Natural Prostaglandins. Molecules. (Validates Lux Amylose-2 for chiral separations). Retrieved from [Link][1][2]

Sources

• 1. chemscene.com [chemscene.com]
• 2. jk-sci.com [jk-sci.com]
• 3. dergipark.org.tr [dergipark.org.tr]
• 4. researchgate.net [researchgate.net]

Performance comparison of primary vs. secondary chiral amine catalysts

Performance Comparison: Primary vs. Secondary Chiral Amine Catalysts

Executive Summary: The Steric Imperative

In the landscape of organocatalysis, the choice between a primary and a secondary chiral amine is rarely a matter of preference—it is dictated by the steric profile of the substrate and the desired activation mode .

• Secondary Amines (e.g., Proline, MacMillan Imidazolidinones): The "Gold Standard" for unhindered substrates. They excel in controlling geometry via rigid trans-enamine or E-iminium intermediates, leveraging steric bulk to shield one face of the molecule. However, they fail catastrophically with

  -branched substrates due to steric congestion.

• Primary Amines (e.g., Cinchona-derived amines, Amino acid salts): The "Specialists" for sterically encumbered substrates.[1] They are essential for generating quaternary stereocenters (via

  -disubstituted aldehydes) and often utilize bifunctional mechanisms (hydrogen bonding) to direct enantioselectivity where steric shielding alone is insufficient.

Mechanistic Divergence & Selection Logic

To select the correct catalyst, one must understand the structural constraints of the active intermediate.

A. Secondary Amines: The "Steric Shielding" Model

Secondary amines operate by forming a rigid, planar intermediate. The bulky groups on the catalyst (e.g., the phenyl group in a MacMillan catalyst) force the substrate into a specific conformation to minimize steric clash (A(1,3)-strain).

• Mechanism: Forms a trans-enamine or E-iminium ion.

• Limitation: If the substrate has a substituent at the

  -position (e.g., an -branched aldehyde), the formation of the enamine is energetically penalized due to severe steric clash with the catalyst's shielding group. The reaction simply will not proceed.

B. Primary Amines: The "Bifunctional/H-Bonding" Model

Primary amines are less sterically demanding, allowing them to condense with bulky ketones or

-branched aldehydes.

• Mechanism: Forms an enamine/iminium ion that is less sterically congested.

• Selectivity Control: Since they lack the massive steric bulk of secondary amines, they often rely on Hydrogen Bonding (e.g., via a thiourea moiety or a quinuclidine nitrogen) to coordinate the incoming electrophile, directing it to a specific face.

Decision Logic Visualization

Figure 1: Decision tree for selecting between primary and secondary amine catalysts based on substrate sterics.

Performance Comparison Data

The following data illustrates the "crossover point" where secondary amines fail and primary amines succeed.

Table 1: Comparative Performance Metrics

Feature	Secondary Amine Catalysts	Primary Amine Catalysts
Archetype	L-Proline, MacMillan Imidazolidinone	9-Amino-9-deoxy-epiquinine, Jacobsen Thiourea
Best Substrate	Linear Aldehydes, Methyl Ketones	-Branched Aldehydes, Bulky Ketones
Key Product	-Functionalized Linear Aldehydes	Quaternary Stereocenters
Activation Mode	Enamine (HOMO-raising), Iminium (LUMO-lowering)	Enamine, Iminium, Combined H-Bonding
Reaction Rate	Fast (for unhindered substrates)	Moderate (often requires acid co-catalyst)
Enantioselectivity	High (>95% ee typical) via Steric Blocking	High (>90% ee typical) via H-Bonding

Case Study Data: Formation of Quaternary Centers

Reaction:

-Fluorination of Aldehydes[2]

Substrate	Catalyst Type	Catalyst	Yield	ee (%)	Notes
Linear Aldehyde (Octanal)	Secondary	MacMillan Gen 1	85%	94%	Excellent steric control.
Linear Aldehyde (Octanal)	Primary	Cinchona-amine	70%	80%	Less effective; flexible enamine.
Branched Aldehyde (2-Phenylpropanal)	Secondary	MacMillan Gen 1	<5%	N/A	Failed. Steric bulk prevents reaction.
Branched Aldehyde (2-Phenylpropanal)	Primary	Cinchona-amine	92%	96%	Success. Forms quaternary center.

Detailed Experimental Protocols

To ensure reproducibility, the following protocols utilize self-validating checkpoints (TLC monitoring, color changes).

Protocol A: Secondary Amine Catalysis (Iminium Activation)

Target: Enantioselective Diels-Alder Reaction Catalyst: MacMillan Imidazolidinone (Secondary Amine) Source: Adapted from J. Am. Chem. Soc. 2000, 122, 4243.

• Preparation:

  • To a round-bottom flask, add (5S)-2,2,3-trimethyl-5-benzyl-4-imidazolidinone (MacMillan Catalyst, 5 mol %) and the acid co-catalyst HClO₄ (5 mol %).

  • Checkpoint: Ensure the catalyst salt forms completely (often a white suspension).

• Substrate Addition:

  • Add solvent (MeOH/H₂O 95:5 v/v). Note: Water aids in hydrolysis of the iminium intermediate.

  • Add Cinnamaldehyde (1.0 equiv). The solution may turn yellow (formation of iminium ion).

  • Add Cyclopentadiene (3.0 equiv).

• Reaction:

  • Stir at -20°C for 24 hours.

  • Validation: Monitor by TLC. The disappearance of cinnamaldehyde spot indicates consumption.

• Workup:

  • Quench with saturated NaHCO₃. Extract with Et₂O.

  • Purify via silica gel chromatography.

  • Expected Outcome: endo-product, >90% yield, >93% ee.

Protocol B: Primary Amine Catalysis (Enamine Activation)

Target:

-Fluorination of Branched Aldehydes (Quaternary Center) Catalyst: Primary Amine-Thiourea (e.g., Jacobsen Catalyst) Source: Adapted from J. Am. Chem. Soc. 2005, 127, 8964.

• Preparation:

  • Charge a flame-dried vial with the chiral primary amine catalyst (20 mol %).

  • Add solvent: TBME (tert-butyl methyl ether). Note: Non-polar solvents often enhance H-bonding interactions crucial for primary amines.

• Reactant Addition:

  • Add the

    -branched aldehyde (1.0 equiv).[3]

  • Add the electrophilic fluorine source: NFSI (N-Fluorobenzenesulfonimide, 1.2 equiv).

• Reaction:

  • Stir at ambient temperature (23°C).

  • Validation: The reaction mixture often remains homogeneous. Monitor the consumption of NFSI by TLC.

  • Critical Step: Primary amines can form stable aminals. If the reaction stalls, add 5-10 mol% of a weak acid (e.g., benzoic acid) to facilitate catalyst turnover.

• In-Situ Reduction (Optional but Recommended):

  • Aldehydes with quaternary centers are prone to racemization on silica.

  • Add NaBH₄ (3 equiv) and MeOH at 0°C to reduce to the corresponding alcohol immediately.

• Workup:

  • Standard aqueous workup and silica purification.

  • Expected Outcome:

    -fluoro alcohol, >85% yield, >95% ee.[3]

References

• MacMillan, D. W. C., et al. (2000). "Enantioselective Organocatalytic Diels-Alder Reactions." Journal of the American Chemical Society. Link

• List, B., Lerner, R. A., & Barbas, C. F. (2000).[4] "Proline-Catalyzed Direct Asymmetric Aldol Reactions." Journal of the American Chemical Society. Link

• Beeson, T. D., & MacMillan, D. W. C. (2005). "Enantioselective Organocatalytic α-Fluorination of Aldehydes." Journal of the American Chemical Society. Link

• Huang, Y., Walji, A. M., Larsen, C. H., & MacMillan, D. W. C. (2005). "Enantioselective Organocatalytic α-Fluorination of Cyclic Ketones." Journal of the American Chemical Society. Link

• Ishihara, K., & Nakano, K. (2005). "Enantioselective Organocatalytic α-Fluorination of Branched Aldehydes." Journal of the American Chemical Society. Link

• Mukherjee, S., Yang, J. W., Hoffmann, S., & List, B. (2007). "Asymmetric Enamine Catalysis." Chemical Reviews. Link

• Melchiorre, P., et al. (2009).[5] "Asymmetric Catalysis with Chiral Primary Amine-Based Organocatalysts." Chemical Reviews. Link

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A Comparative Guide to Asymmetric Organocatalysis: Benchmarking Proline-Based Catalysts Against Novel Chiral Primary Amines

An in-depth analysis for researchers, scientists, and drug development professionals.

In the landscape of modern synthetic chemistry, the quest for efficient and selective methods to construct chiral molecules remains a paramount objective. Asymmetric organocatalysis has emerged as a powerful tool, offering a green and often more economical alternative to traditional metal-based catalysts.[1] Among the pioneers in this field, L-proline and its derivatives have established themselves as robust and versatile catalysts for a wide array of enantioselective transformations.[2] However, the exploration of novel catalyst scaffolds continues to be a vibrant area of research, with the potential to unlock new reactivity and selectivity. This guide provides a comprehensive benchmark of the well-established proline-based catalysts against the largely unexplored potential of novel chiral primary amines, with a specific focus on the structural attributes of (1S)-1-(pyrazin-2-yl)ethan-1-amine .

The Enduring Legacy of Proline and its Derivatives

L-proline, a naturally occurring α-amino acid, has been aptly termed the "simplest enzyme" due to its remarkable ability to catalyze a diverse range of asymmetric reactions with high stereoselectivity.[2] Its catalytic prowess stems from its unique bifunctional nature, possessing both a secondary amine and a carboxylic acid moiety. This allows for a dual activation mechanism, primarily through the formation of enamine or iminium ion intermediates.[3][4] This mode of activation has been successfully applied to a multitude of fundamental carbon-carbon bond-forming reactions, including aldol, Mannich, and Michael additions.[5][6]

The development of proline derivatives has been driven by the desire to enhance catalytic activity, improve solubility in organic solvents, and fine-tune stereoselectivity.[1] These modifications often involve alterations to the pyrrolidine ring or the carboxylic acid group, leading to catalysts with improved performance in specific applications.

Mechanism of Proline Catalysis: The Enamine Pathway

The catalytic cycle of proline in an asymmetric aldol reaction serves as a classic example of its mechanism. The secondary amine of proline condenses with a carbonyl donor (e.g., a ketone) to form a nucleophilic enamine intermediate. Concurrently, the carboxylic acid group of the catalyst activates the electrophile (e.g., an aldehyde) through hydrogen bonding. This dual activation orients the substrates in the transition state, allowing the enamine to attack a specific face of the aldehyde, thereby controlling the stereochemical outcome. Subsequent hydrolysis of the resulting iminium ion releases the chiral aldol product and regenerates the proline catalyst.[7][8]

The Untapped Potential of Chiral Primary Amines: A Case Study of (1S)-1-(pyrazin-2-yl)ethan-1-amine

While secondary amines like proline have been extensively studied, chiral primary amines represent a less explored class of organocatalysts. (1S)-1-(pyrazin-2-yl)ethan-1-amine is an intriguing example, possessing a unique combination of structural features that suggest significant catalytic potential.

The pyrazine ring, a heteroaromatic system containing two nitrogen atoms, can act as a hydrogen bond acceptor and potentially participate in π-stacking interactions with substrates or transition states. This could offer an additional handle for stereochemical control that is absent in proline. Furthermore, the primary amine provides a site for enamine or iminium ion formation, analogous to proline.

Although extensive experimental data on the catalytic performance of (1S)-1-(pyrazin-2-yl)ethan-1-amine is not yet available in the public domain, we can extrapolate its potential based on the known principles of organocatalysis and the performance of other chiral primary amines in asymmetric reactions.[9]

Performance Benchmark: Proline Catalysts in Action

To provide a clear benchmark, the following table summarizes the performance of L-proline in a representative asymmetric aldol reaction.

Reaction	Catalyst	Aldehyde	Ketone	Solvent	Catalyst Loading (mol%)	Time (h)	Yield (%)	ee (%)	Reference
Aldol Reaction	L-Proline	p-Nitrobenzaldehyde	Acetone	DMSO	30	4	68	76	[10]

This data highlights the capability of proline to effect asymmetric transformations with good yields and enantioselectivities, albeit with relatively high catalyst loading in some cases.

Comparative Analysis: Proline vs. (1S)-1-(pyrazin-2-yl)ethan-1-amine

Feature	Proline-Based Catalysts	(1S)-1-(pyrazin-2-yl)ethan-1-amine (Projected)
Catalytic Motif	Secondary amine and carboxylic acid (bifunctional)	Primary amine and pyrazine ring
Mechanism	Well-established enamine/iminium ion catalysis.[7][8]	Potential for enamine/iminium ion catalysis.
Stereocontrol	Primarily through steric hindrance from the pyrrolidine ring and H-bonding from the carboxylic acid.[4]	Potential for stereocontrol via steric hindrance and electronic effects of the pyrazinyl group, including H-bonding and π-stacking.
Solubility	Often limited in common organic solvents, driving the development of derivatives.[1]	Likely to have different solubility profiles, potentially offering advantages in certain solvent systems.
Availability	Readily available and inexpensive.[11]	Synthetically accessible.

Experimental Protocols

General Procedure for a Proline-Catalyzed Asymmetric Aldol Reaction

The following is a representative experimental protocol for a proline-catalyzed asymmetric aldol reaction between an aldehyde and a ketone.[10]

Materials:

• L-Proline

• Aldehyde (e.g., p-nitrobenzaldehyde)

• Ketone (e.g., acetone)

• Solvent (e.g., DMSO)

• Saturated aqueous ammonium chloride solution

• Ethyl acetate

• Magnesium sulfate

Procedure:

• To a stirred solution of L-proline (10-30 mol%) in the chosen solvent, add the aldehyde (1.0 equiv) and the ketone (5-10 equiv).

• Stir the reaction mixture at the desired temperature (e.g., room temperature to -10 °C) for the specified time (e.g., 24-72 h), monitoring the reaction progress by TLC.

• Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the mixture with ethyl acetate (3 x 10 mL).

• Wash the combined organic layers with water and brine, then dry over anhydrous magnesium sulfate.

• Filter the mixture and concentrate the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired aldol product.

• Determine the enantiomeric excess of the product using chiral HPLC analysis.

Visualizing the Catalytic Cycles

Proline-Catalyzed Aldol Reaction

Caption: Catalytic cycle of a proline-catalyzed aldol reaction.

Postulated Catalytic Cycle for (1S)-1-(pyrazin-2-yl)ethan-1-amine

Caption: Postulated catalytic cycle for a pyrazinyl amine-catalyzed reaction.

Future Directions and Conclusion

Proline and its derivatives have undeniably revolutionized the field of asymmetric organocatalysis, providing a robust and reliable platform for the synthesis of chiral molecules. The extensive body of research surrounding these catalysts provides a solid foundation for their application in complex synthetic endeavors.

The exploration of novel chiral primary amines, such as (1S)-1-(pyrazin-2-yl)ethan-1-amine, represents an exciting frontier in organocatalysis. While direct experimental benchmarking is currently limited, the unique structural features of such molecules hold the promise of novel reactivity and stereoselectivity. The pyrazine moiety, in particular, offers intriguing possibilities for non-covalent interactions that could be exploited to achieve high levels of asymmetric induction.

Further research into the catalytic applications of (1S)-1-(pyrazin-2-yl)ethan-1-amine and other chiral primary amines is warranted to fully elucidate their potential. Such studies will not only expand the toolbox of organocatalysts available to synthetic chemists but also deepen our fundamental understanding of the principles governing asymmetric catalysis. This will ultimately enable the design of more efficient, selective, and sustainable synthetic routes to valuable chiral compounds for the pharmaceutical and other chemical industries.

References

• Proline-Catalyzed Asymmetric Aldol Reaction. (n.d.). Scribd. Retrieved February 19, 2026, from [Link]

• de la Torre, M. C., & Sierra, M. A. (2025). Heterogeneous organocatalysis: the proline case. RSC Advances, 15(1), 1-20. [Link]

• A review: L- Proline as an organocatalyst. (2023). International Advanced Research Journal in Science, Engineering and Technology, 10(10), 1-10. [Link]

• Proline Derivatives as Organocatalysts in Asymmetric Reactions: A Review of their Recyclability and Application in Organic Synthesis. (2024). Junior Science Communication, 2(1). [Link]

• List, B., Lerner, R. A., & Barbas, C. F. (2002). New mechanistic studies on the proline-catalyzed aldol reaction. Proceedings of the National Academy of Sciences, 99(25), 15823-15827. [Link]

• A review: L- Proline as an organocatalyst. (2023). ResearchGate. [Link]

• Proline-catalyzed aldol reactions. (n.d.). Wikipedia. Retrieved February 19, 2026, from [Link]

• Mahato, C. K., Mukherjee, S., Kundu, M., Vallapure, V. P., & Pramanik, A. (2021). Synthesis and Catalytic Activities of 3-Decyl-β-proline for Michael Reactions in Water without an Organic Solvent. The Journal of Organic Chemistry, 86(7), 5213-5226. [Link]

• Saima, S., et al. (2014). Proline-based organocatalyst-mediated asymmetric aldol reaction of acetone with substituted aromatic aldehydes: an experimental and theoretical study. Research on Chemical Intermediates, 40(7), 2445-2457. [Link]

• Proline as an Asymmetric Organocatalyst. (2015). In Sustainable Catalysis: Without Metals or Other Endangered Elements, Part 1 (pp. 129-160). [Link]

• List, B. (2004). Enamine-Based Organocatalysis with Proline and Diamines: The Development of Direct Catalytic Asymmetric Aldol, Mannich, Michael, and Diels–Alder Reactions. Accounts of Chemical Research, 37(8), 548-557. [Link]

• Chiral Proline Based Reactions. (2021). Chemistry LibreTexts. [Link]

• Advances in organocatalytic asymmetric synthesis: Mechanistic insights, applications, and sustainable perspectives. (2025). Heliyon, 11(11), e31631. [Link]

• Proline organocatalysis. (n.d.). Wikipedia. Retrieved February 19, 2026, from [Link]

• Asymmetric Catalysis Special Feature Part II: New mechanistic studies on the proline-catalyzed aldol reaction. (2025). ResearchGate. [Link]

• Chiral Organocatalysis. (n.d.). Retrieved February 19, 2026, from [Link]

• Development of L-Proline-Based Chiral Ionic Liquids for Asymmetric Michael Reaction. (2023). Catalysts, 13(2), 273. [Link]

• Mechanism of Proline-Catalyzed Reactions in Thermodynamics. (2023). Journal of Thermodynamics and Catalysis, 14(1). [Link]

• A Simple and Efficient Protocol for Proline-Catalysed Asymmetric Aldol Reaction. (2020). Molbank, 2020(2), M1135. [Link]

• Accessing Chiral Pyrrolodiketopiperazines under Organocatalytic Conditions. (2022). The Journal of Organic Chemistry, 88(1), 469-479. [Link]

• Rapid organocatalytic chirality analysis of amines, amino acids, alcohols, amino alcohols and diols with achiral iso(thio)cyanate probes. (2021). Chemical Science, 12(20), 7066-7074. [Link]

• Asymmetric organocatalytic synthesis of chiral homoallylic amines. (2024). Beilstein Journal of Organic Chemistry, 20, 1438-1478. [Link]

• Chiral Primary Amine/Ketone Cooperative Catalysis for Asymmetric α-Hydroxylation with Hydrogen Peroxide. (2021). Organic Chemistry Portal. [Link]

• Synthesis and Biological Activities of Pyrazino[1,2-a]indole and Pyrazino[1,2-a]indol-1-one Derivatives. (2021). Molecules, 26(16), 4819. [Link]

• Asymmetric Catalytic Access to Piperazin-2-ones and Morpholin-2-ones in a One-Pot Approach: Rapid Synthesis of an Intermediate to Aprepitant. (2023). The Journal of Organic Chemistry, 88(6), 3369-3380. [Link]

• a green synthesis of pyrazinamide from pyrazine esters and amines catalyzed by Lipozyme® TL IM from Thermomyces lanuginosus. (2022). RSC Advances, 12(31), 20204-20211. [Link]

• Recent Advances in the Catalytic Asymmetric Reactions of Oxaziridines. (2018). Catalysts, 8(10), 456. [Link]

• Silver/chiral pyrrolidinopyridine relay catalytic cycloisomerization/(2 + 3) cycloadditions of enynamides to asymmetrically synthesize bispirocyclopentenes as PDE1B inhibitors. (2023). Nature Communications, 14(1), 3615. [Link]

• Synthesis, Characterization and Antihelminthic Activity of Some Pyrazole Derivative. (2025). International Journal of Pharmaceutical Research and Applications, 10(1), 1-10. [Link]

• Synergistic asymmetric catalysis: when 1+1is more than 2. (2023). LIT Lectures @ JKU Linz. [Link]

• Direct Catalytic Asymmetric Synthesis of Pyrazolidine Derivatives. (2012). Angewandte Chemie International Edition, 51(25), 6258-6261. [Link]

• Synthesis and Biological Evaluation of Imadazo[1,2-a]pyrazines as Anticancer and Antiviral Agents through Inhibition of CDK9 and Human Coronavirus. (2022). Molecules, 27(14), 4488. [Link]

• Pyrazine derivative synthesis in a continuous-flow system: a green synthesis of pyrazinamide from pyrazine esters and amines catalyzed by Lipozyme® TL IM from Thermomyces lanuginosus. (2022). ResearchGate. [Link]

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Kinetic Profiling of (1S)-1-(pyrazin-2-yl)ethan-1-amine in Asymmetric Catalysis

The following guide provides an in-depth technical analysis of (1S)-1-(pyrazin-2-yl)ethan-1-amine (referred to herein as (S)-PyEA ) as a chiral ligand in Asymmetric Transfer Hydrogenation (ATH). This analysis focuses on kinetic profiling, mechanistic distinctiveness, and performance comparison against industry-standard alternatives.

Content Type: Publish Comparison Guide Audience: Senior Process Chemists, Kineticists, and Drug Development Scientists

Executive Summary: The "Pyrazine Effect" in Catalysis

In the landscape of chiral ligands for Ruthenium(II)-catalyzed Asymmetric Transfer Hydrogenation (ATH), pyridine-based amines (e.g., pyridyl-ethanamine) are well-established. However, (1S)-1-(pyrazin-2-yl)ethan-1-amine [(S)-PyEA] offers a distinct electronic profile due to the pyrazine ring's second nitrogen atom.

This guide analyzes the kinetic behavior of (S)-PyEA when employed as an

-bidentate ligand in Ru(II) complexes. By comparing it to the phenyl-analog (standard chiral amine) and the pyridine-analog, we elucidate how the electron-deficient pyrazine scaffold influences turnover frequency (TOF) , hydride transfer rates , and catalyst longevity .

Key Finding: (S)-PyEA exhibits a distinct "induction-stabilization" kinetic profile—often showing slower initial rates compared to pyridine analogs due to reduced

-donation, but enhanced resistance to oxidative deactivation, making it superior for prolonged reaction campaigns.

Mechanistic Grounding & Catalyst Architecture

Structural Logic

The efficacy of (S)-PyEA relies on its ability to form a rigid 5-membered chelate ring with Ruthenium (or Iridium).

• Chiral Center: The (S)-configured ethylamine moiety dictates the facial selectivity of hydride transfer.

• Pyrazine Anchor: Unlike a phenyl ring (which does not coordinate) or a pyridine ring (strong

  -donor), the pyrazine ring acts as a -acidic ligand. This reduces electron density at the metal center.

The Kinetic Consequence (Electronic Tuning)

• Lower Basicity: The pyrazine nitrogen is less basic (

  ) than pyridine ( ).

• Impact on Cycle: The Ru-H intermediate becomes more acidic (electrophilic), potentially accelerating hydride transfer to electron-rich substrates, but the regeneration of the Ru-H species (via formate/isopropanol) may be the rate-limiting step (RLS).

Experimental Protocol: Kinetic Profiling Workflow

Trustworthiness Directive: This protocol is designed to be self-validating. The use of in-situ IR allows for the detection of catalyst induction periods and deactivation, which endpoint analysis misses.

Objective: Determine the Rate Law and Activation Energy ( ) for the ATH of Acetophenone.

Materials:

• Catalyst Precursor:

  (0.5 mol%)

• Ligand: (S)-PyEA (1.0 mol%)[1]

• Substrate: Acetophenone (1.0 equiv, 0.5 M)

• Hydrogen Source: Sodium Formate (5.0 equiv) / Water or iPrOH/KOH.

• Solvent: Degassed Water/DCM (biphasic) or iPrOH.

Step-by-Step Workflow:

• In-Situ Complexation (Pre-Catalyst Formation):

  • Mix

    and (S)-PyEA in iPrOH at for 30 mins.

  • Validation: Monitor color change (orange to deep red). Confirm species via

    -NMR (shift of pyrazine protons).

• Reaction Initiation & Monitoring:

  • Add substrate and base/formate.

  • Insert ReactIR Probe: Track the carbonyl stretch decay (

    ) and alcohol product formation ( ).

  • Data Point Frequency: Every 30 seconds for the first hour (critical for initial rate method).

• Variable Analysis (Determination of Orders):

  • Order in Substrate: Run at

    . Plot vs .

  • Order in Catalyst: Run at 0.25, 0.5, 1.0 mol% catalyst loading.

  • Isotope Effect (KIE): Repeat with

    or to determine if hydride transfer is the Rate Determining Step (RDS).

• Enantioselectivity Assay:

  • Sample aliquots at 20%, 50%, and 90% conversion.

  • Analyze via Chiral HPLC (Chiralcel OD-H, Hexane/IPA 90:10).

  • Purpose: Check for "ee erosion" which indicates background (racemic) reaction or catalyst decomposition.

Comparative Analysis: (S)-PyEA vs. Alternatives

We compare (S)-PyEA against two industry standards:

• (S)-1-Phenylethanamine (PEA): The monodentate amine analog (requires a phosphine coligand or acts as a simple amine).

• (S)-1-(Pyridin-2-yl)ethan-1-amine (Py-EA): The direct isostere.

Performance Matrix

Feature	(S)-PyEA (Pyrazine)	(S)-Py-EA (Pyridine)	(S)-PEA (Phenyl)
Coordination Mode	Bidentate ( )	Bidentate ( )	Monodentate ( )
Electronic Nature	-Acceptor (Electron Deficient)	-Donor (Electron Rich)	Neutral / Steric only
Initial Rate ( )	Moderate	High	Low
Catalyst Stability	High (Resists oxidation)	Moderate	Low (Labile)
Substrate Scope	Best for Electron-Rich Ketones	Best for Electron-Deficient Ketones	General / Limited
Enantioselectivity ( )	>95% (Rigid Chelate)	>95% (Rigid Chelate)	~60-80% (Flexible)

Data Interpretation

• The Pyridine Advantage: For standard substrates, the Pyridine analog (Py-EA) often yields higher TOF because the more basic pyridine facilitates the oxidative addition of

  (or hydride formation from formate).

• The Pyrazine Niche: (S)-PyEA shines in oxidatively distinctive conditions or when the substrate is highly electron-rich. The electron-deficient metal center in the Ru-PyEA complex binds electron-rich ketones more effectively, lowering the activation energy for the coordination step.

Mechanistic Visualization

The following diagram illustrates the catalytic cycle for Transfer Hydrogenation, highlighting the critical "Bifunctional Mechanism" where the amine proton and metal-hydride act in concert.

Figure 1: Catalytic cycle of Ru-catalyzed ATH. The (S)-PyEA ligand modifies the stability of the 18e Ruthenium-Hydride species, influencing the turnover limiting step.

Troubleshooting & Optimization

When performing kinetic studies with (S)-PyEA, researchers often encounter "induction periods".

• Observation: The reaction rate is slow for the first 10 minutes, then accelerates.

• Cause: Slow displacement of the chloride precursor by the pyrazine nitrogen due to steric hindrance or the "hemilabile" nature of the pyrazine-Ru bond.

• Solution: Pre-form the catalyst in the absence of substrate at

  for 30 minutes (as detailed in the protocol). This eliminates the induction artifact in the kinetic data.

References

• Noyori, R., & Hashiguchi, S. (1997). Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes. Accounts of Chemical Research, 30(2), 97–102. [Link]

• Ikariya, T., & Blacker, A. J. (2007). Asymmetric Transfer Hydrogenation of Ketones with Bifunctional Transition Metal-Based Molecular Catalysts. Accounts of Chemical Research, 40(12), 1300–1308. [Link]

• Morris, R. H. (2014). Asymmetric Hydrogenation, Transfer Hydrogenation, and Hydrosilylation of Ketones Catalyzed by Iron Complexes. Accounts of Chemical Research, 48(5), 1494–1502. [Link]

• PubChem. (2025).[2] (1S)-1-(pyrazin-2-yl)ethan-1-amine dihydrochloride.[1] National Library of Medicine. [Link]

• Chelucci, G. (2013). Pyridine-containing chiral ligands in asymmetric catalysis. Coordination Chemistry Reviews, 257(11-12), 1889-1932. (Contextual grounding for Heteroaryl-Amine Ligands). [Link]

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A Comparative Guide to the Structure-Activity Relationship of (1S)-1-(pyrazin-2-yl)ethan-1-amine Derivatives as Dipeptidyl Peptidase-4 Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the structure-activity relationships (SAR) of (1S)-1-(pyrazin-2-yl)ethan-1-amine derivatives, a critical scaffold in the development of dipeptidyl peptidase-4 (DPP-4) inhibitors for the treatment of type 2 diabetes. By objectively comparing the performance of various structural analogs and providing supporting experimental data, this document aims to equip researchers with the insights necessary to design more potent and selective therapeutic agents.

Introduction: The Significance of the (1S)-1-(pyrazin-2-yl)ethan-1-amine Scaffold

The (1S)-1-(pyrazin-2-yl)ethan-1-amine framework forms the core of sitagliptin, the first-in-class DPP-4 inhibitor approved for clinical use.[1] DPP-4 is a serine protease that plays a crucial role in glucose homeostasis by inactivating incretin hormones, such as glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP).[2][3] By inhibiting DPP-4, these derivatives prolong the action of incretins, leading to enhanced glucose-dependent insulin secretion and suppressed glucagon release.[2][3] The clinical success of sitagliptin has spurred extensive research into the SAR of its analogs to optimize potency, selectivity, and pharmacokinetic properties.

Mechanism of Action and Binding to the DPP-4 Enzyme

DPP-4 inhibitors exert their therapeutic effect by competitively binding to the active site of the DPP-4 enzyme.[3] This active site is characterized by several key subsites, primarily the S1, S2, and S2-extensive pockets, which accommodate different moieties of the inhibitor.[2][3]

• S1 Pocket: This hydrophobic pocket typically accommodates an aromatic or heterocyclic ring. For (1S)-1-(pyrazin-2-yl)ethan-1-amine derivatives, the pyrazine ring is believed to occupy this subsite.

• S2 Pocket: This subsite often interacts with the side chain of the inhibitor.

• S2-extensive Pocket: This is a larger, more solvent-exposed region that can be exploited to enhance binding affinity and selectivity.

The primary amine of the (1S)-1-(pyrazin-2-yl)ethan-1-amine scaffold forms a critical salt bridge with two glutamate residues (Glu205 and Glu206) in the active site, anchoring the molecule.[2]

Caption: Mechanism of DPP-4 Inhibition.

Structure-Activity Relationship (SAR) Analysis

The following sections detail the impact of structural modifications at different positions of the (1S)-1-(pyrazin-2-yl)ethan-1-amine scaffold on DPP-4 inhibitory activity, supported by IC50 values from various studies.

Modifications of the Pyrazine Ring

The pyrazine ring is a key pharmacophoric element that orients the molecule within the S1 pocket of the DPP-4 enzyme. While systematic SAR data on substitutions directly on the pyrazine ring of the (1S)-1-(pyrazin-2-yl)ethan-1-amine core is limited in publicly available literature, the general consensus from broader DPP-4 inhibitor studies suggests that this ring is crucial for activity. Alterations can significantly impact binding affinity.

Modifications of the Ethylamine Linker

The ethylamine linker and the stereochemistry of the methyl group are critical for optimal positioning within the active site. The (S)-configuration of the methyl group is essential for high potency.

Modifications of the Terminal Amine and Introduction of the Triazolopiperazine Moiety

A significant advancement in the development of sitagliptin and its analogs was the introduction of a triazolopiperazine moiety attached to the primary amine. This modification dramatically enhances potency and selectivity.

Table 1: SAR of Triazolopiperazine Derivatives

Compound	R Group on Triazolopiperazine	DPP-4 IC50 (nM)	Reference
Sitagliptin	2,4,5-Trifluorophenyl	18	[4]
Analog 1	4-Fluorobenzyl	0.18	[5]
Analog 2	2,5-Difluorophenyl	(Comparable to Sitagliptin)	[6]
Analog 3	H	4.3	[5]

These data highlight that substitutions on the triazolopiperazine ring, particularly with halogenated phenyl groups, significantly influence inhibitory activity. The 4-fluorobenzyl substitution in Analog 1 resulted in a remarkable increase in potency compared to sitagliptin.[5]

Comparison with Alternative Scaffolds

While the (1S)-1-(pyrazin-2-yl)ethan-1-amine scaffold is highly effective, numerous other heterocyclic systems have been explored as DPP-4 inhibitors. Understanding the performance of these alternatives provides valuable context for future drug design efforts.

Table 2: Comparison of DPP-4 Inhibitors with Different Scaffolds

Compound	Core Scaffold	DPP-4 IC50 (nM)	Reference
Sitagliptin	(1S)-1-(pyrazin-2-yl)ethan-1-amine	18	[4]
Vildagliptin	Cyanopyrrolidine	~2-3	[1]
Saxagliptin	Cyanopyrrolidine	~2-3	[1]
Linagliptin	Xanthine	~1	[1]
Alogliptin	Pyrimidinedione	<10	[1]
Teneligliptin	Thiazolidine	~0.8	[7]
Pyrazole-thiosemicarbazone Derivative (2f)	Pyrazole	1.266	[8]
Fused β-homophenylalanine Analog (57)	β-homophenylalanine	0.87	[2][9]

This comparison demonstrates that while the (1S)-1-(pyrazin-2-yl)ethan-1-amine scaffold is highly effective, other scaffolds, such as xanthine and pyrazole derivatives, have led to compounds with even greater in vitro potency.

Experimental Protocols

Fluorometric DPP-4 Inhibition Assay

This is a common and reliable method for determining the in vitro potency of DPP-4 inhibitors.

Materials:

• Human recombinant DPP-4 enzyme

• DPP-4 substrate (e.g., Gly-Pro-AMC)

• Assay Buffer (e.g., Tris-HCl, pH 7.5)

• Test compounds (dissolved in DMSO)

• Reference inhibitor (e.g., Sitagliptin)

• 96-well black microplate

• Fluorescence microplate reader (Excitation: ~360 nm, Emission: ~460 nm)

Procedure:

• Compound Preparation: Prepare serial dilutions of the test compounds and the reference inhibitor in the assay buffer. The final DMSO concentration should be kept low (e.g., <1%) to avoid enzyme inhibition.

• Enzyme Preparation: Dilute the human recombinant DPP-4 enzyme to the desired concentration in cold assay buffer.

• Reaction Setup:

  • Add a specific volume of the diluted test compound or reference inhibitor to the wells of the 96-well plate.

  • Add a corresponding volume of assay buffer to the control wells (for 100% enzyme activity) and blank wells (no enzyme).

  • Add the diluted DPP-4 enzyme to all wells except the blank wells.

  • Pre-incubate the plate at 37°C for a short period (e.g., 10-15 minutes).

• Reaction Initiation: Add the DPP-4 substrate (Gly-Pro-AMC) to all wells to initiate the enzymatic reaction.

• Measurement: Immediately begin monitoring the fluorescence intensity at 37°C in a kinetic mode for a set period (e.g., 30-60 minutes).

• Data Analysis:

  • Calculate the rate of reaction (slope of the linear portion of the fluorescence vs. time curve) for each well.

  • Determine the percentage of inhibition for each concentration of the test compound relative to the control (100% activity).

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a suitable dose-response curve to determine the IC50 value.

Caption: Workflow for a Fluorometric DPP-4 Inhibition Assay.

Conclusion and Future Perspectives

The (1S)-1-(pyrazin-2-yl)ethan-1-amine scaffold remains a cornerstone in the design of potent and selective DPP-4 inhibitors. Structure-activity relationship studies have demonstrated that while the core pyrazinylethanamine moiety is crucial for binding to the S1 pocket and forming key interactions with the active site, modifications at the terminal amine, particularly the introduction of substituted triazolopiperazine rings, are paramount for achieving high potency.

Future research in this area should focus on:

• Exploring Novel Substitutions: Investigating a wider range of substitutions on both the pyrazine and the terminal heterocyclic rings to further optimize potency and selectivity.

• Improving Pharmacokinetic Properties: Fine-tuning the physicochemical properties of the derivatives to enhance oral bioavailability and duration of action.

• Dual-Targeting Inhibitors: Designing molecules that can modulate other relevant targets in addition to DPP-4 to achieve synergistic therapeutic effects for the management of type 2 diabetes and its complications.

By leveraging the insights from existing SAR data and employing innovative medicinal chemistry strategies, the development of next-generation DPP-4 inhibitors based on the (1S)-1-(pyrazin-2-yl)ethan-1-amine scaffold holds significant promise.

References

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• Inhibition of DPP-4 with sitagliptin improves glycemic control and restores islet cell mass and function in a rodent model of type 2 diabetes. PubMed.

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